Vinclozolin-13C3,D3

Core Science & Biosynthesis

In-Depth Technical Guide to the Chemical Properties of Vinclozolin-¹³C₃,D₃

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of Vinclozolin-¹³C₃,D₃, an isotopically labeled analog of the dicarboximide fungicide Vinclozolin (B1683831). This document is intended to serve as a valuable resource for researchers and professionals engaged in studies requiring a stable isotope-labeled internal standard for the quantification of Vinclozolin or in research investigating its metabolic and toxicological pathways.

Chemical and Physical Properties

Vinclozolin-¹³C₃,D₃ is a synthetic organic compound where three carbon atoms and three deuterium (B1214612) atoms have been incorporated into the Vinclozolin structure. This labeling provides a distinct mass difference, making it an ideal internal standard for mass spectrometry-based analytical methods. While specific experimental data for the labeled compound is not widely published, the fundamental chemical and physical properties are expected to be very similar to those of unlabeled Vinclozolin.

Property	Value	Source(s)
Molecular Formula	C₉¹³C₃H₆D₃Cl₂NO₃	[1][2]
Molecular Weight	292.11 g/mol	[1][2]
CAS Number	50471-44-8 (unlabeled)	[1][3][4][5][6][7][8]
Appearance	White to off-white crystalline solid (inferred from unlabeled Vinclozolin)	[3]
Solubility	Low solubility in water; more soluble in organic solvents (inferred from unlabeled Vinclozolin)	[3]
Purity (unlabeled)	≥99%	[9]

Isotopic Purity

A specific certificate of analysis detailing the isotopic purity of commercially available Vinclozolin-¹³C₃,D₃ was not found in the public domain. The isotopic purity of a labeled compound is a critical parameter that defines the percentage of the material that is fully labeled with the desired isotopes. This value is essential for accurate quantification in isotope dilution mass spectrometry.

Experimental Protocol: Determination of Isotopic Purity by Mass Spectrometry

The following is a generalized protocol for the determination of the isotopic purity of Vinclozolin-¹³C₃,D₃ using high-resolution mass spectrometry (HRMS).

Objective: To determine the percentage of Vinclozolin-¹³C₃,D₃ that is fully labeled and to identify the distribution of other isotopic species.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC)

• High-Resolution Mass Spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap)

Materials:

• Vinclozolin-¹³C₃,D₃ sample

• HPLC-grade solvent for dissolution (e.g., acetonitrile (B52724) or methanol)

• Mobile phase solvents (e.g., HPLC-grade water with 0.1% formic acid, HPLC-grade acetonitrile with 0.1% formic acid)

• Appropriate HPLC column for separation

Procedure:

• Sample Preparation: Accurately weigh a small amount of the Vinclozolin-¹³C₃,D₃ standard and dissolve it in a suitable HPLC-grade solvent to a known concentration (e.g., 1 mg/mL). Further dilute this stock solution to a working concentration suitable for MS analysis (e.g., 1 µg/mL).

• Chromatographic Separation:

  • Develop an HPLC method to chromatographically separate the Vinclozolin peak from any potential impurities.

  • Inject the prepared sample onto the HPLC system.

• Mass Spectrometric Analysis:

  • Couple the HPLC eluent to the HRMS instrument.

  • Acquire full-scan mass spectra over a relevant m/z range that includes the molecular ions of unlabeled Vinclozolin and the fully labeled Vinclozolin-¹³C₃,D₃.

  • Ensure the mass resolution is sufficient to distinguish between the different isotopic peaks.

• Data Analysis:

  • Identify the chromatographic peak corresponding to Vinclozolin.

  • Extract the mass spectrum for this peak.

  • Identify the monoisotopic peak for the fully labeled Vinclozolin-¹³C₃,D₃ and any other significant isotopic species (e.g., those with partial labeling).

  • Calculate the theoretical isotopic distribution for 100% pure Vinclozolin-¹³C₃,D₃.

  • Compare the experimentally observed isotopic distribution with the theoretical distribution.

  • Calculate the isotopic purity by determining the relative abundance of the fully labeled species compared to all other related isotopic species.

Experimental Protocols

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity. The following is a standard laboratory protocol for determining the melting point of a compound like Vinclozolin-¹³C₃,D₃.[10][11][12][13]

Objective: To determine the melting point range of Vinclozolin-¹³C₃,D₃.

Instrumentation:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Thermometer or digital temperature probe

Procedure:

• Sample Preparation:

  • Place a small amount of the crystalline Vinclozolin-¹³C₃,D₃ onto a clean, dry surface.

  • Carefully introduce a small amount of the powder into the open end of a capillary tube.

  • Tap the sealed end of the capillary tube gently on a hard surface to pack the solid into the bottom. The packed sample should be approximately 2-3 mm in height.[10]

• Measurement:

  • Place the capillary tube into the heating block of the melting point apparatus.

  • If the approximate melting point is unknown, perform a rapid preliminary determination by heating at a fast rate (e.g., 10-20 °C/min) to get an estimated range.[12]

  • For an accurate measurement, allow the apparatus to cool to at least 20 °C below the estimated melting point.

  • Begin heating at a slow, controlled rate (approximately 1-2 °C/min) as the temperature approaches the expected melting point.[10][12]

• Data Recording:

  • Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

  • Record the temperature at which the entire solid has completely melted into a liquid (the end of the melting range).

  • The melting point is reported as this range. For a pure compound, this range is typically narrow (0.5-1.5 °C). A broad melting range can indicate the presence of impurities.[10]

Mechanism of Action: Interference with Androgen Receptor Signaling

Vinclozolin is recognized as an endocrine disruptor with anti-androgenic properties.[3][5] Its mechanism of action involves the competitive inhibition of the androgen receptor (AR). While Vinclozolin itself has a weak affinity for the AR, its primary metabolites, M1 (2-[[(3,5-dichlorophenyl)-carbamoyl]oxy]-2-methyl-3-butenoic acid) and M2 (3',5'-dichloro-2-hydroxy-2-methylbut-3-enanilide), are potent antagonists of the androgen receptor.[2][4][14]

The binding of these metabolites to the AR prevents the binding of natural androgens, such as testosterone (B1683101) and dihydrotestosterone (B1667394) (DHT).[2][15][16] This antagonism inhibits the subsequent translocation of the AR to the nucleus, its binding to androgen response elements (AREs) on DNA, and the transcription of androgen-dependent genes.[2][8][15] This disruption of the androgen signaling pathway is the molecular basis for the observed anti-androgenic effects of Vinclozolin exposure.[3]

Signaling Pathway Diagram

The following diagram illustrates the classical androgen receptor signaling pathway and the inhibitory action of Vinclozolin and its metabolites.

Caption: Androgen Receptor Signaling Pathway and Inhibition by Vinclozolin.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Androgen receptor antagonist versus agonist activities of the fungicide vinclozolin relative to hydroxyflutamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mode of action: inhibition of androgen receptor function--vinclozolin-induced malformations in reproductive development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Steroid receptor profiling of vinclozolin and its primary metabolites [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | What Does Androgen Receptor Signaling Pathway in Sertoli Cells During Normal Spermatogenesis Tell Us? [frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. Androgen receptor signaling in prostate cancer development and progression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scbt.com [scbt.com]
• 10. chem.ucalgary.ca [chem.ucalgary.ca]
• 11. davjalandhar.com [davjalandhar.com]
• 12. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 13. thinksrs.com [thinksrs.com]
• 14. Environmental hormone disruptors: evidence that vinclozolin developmental toxicity is mediated by antiandrogenic metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

In-Depth Technical Guide to the Synthesis of Isotopically Labeled Vinclozolin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pathways for producing isotopically labeled Vinclozolin, a dicarboximide fungicide. The inclusion of isotopes such as Carbon-13 (¹³C), Carbon-14 (¹⁴C), and Deuterium (²H or D) is crucial for a variety of research applications, including metabolism studies, environmental fate analysis, and mechanistic toxicology. This document outlines two primary synthetic routes, detailing the necessary precursors, and offering adaptable experimental protocols.

Introduction

Vinclozolin, chemically known as (RS)-3-(3,5-dichlorophenyl)-5-methyl-5-vinyloxazolidine-2,4-dione, is a contact fungicide effective against a range of plant pathogenic fungi. Understanding its metabolic fate and environmental impact is of paramount importance. Isotopic labeling provides a powerful tool for tracing the molecule and its metabolites in complex biological and environmental systems. This guide focuses on the chemical synthesis of Vinclozolin with isotopic labels incorporated at specific positions within its molecular structure.

Synthetic Methodologies

Two principal synthetic routes for Vinclozolin have been identified and can be adapted for isotopic labeling. The choice of route and the position of the isotopic label will depend on the specific research question and the commercial availability of labeled precursors.

Route 1: Cyanohydrin Formation and Cyclization

This pathway involves the initial formation of a cyanohydrin from methyl vinyl ketone, followed by hydrolysis and subsequent cyclization with 3,5-dichloroaniline (B42879) and phosgene (B1210022). This route offers a strategic position for labeling at the nitrile carbon, which becomes part of the oxazolidinedione ring.

Route 2: Isocyanate Addition and Cyclization

The second route utilizes the reaction of 3,5-dichlorophenyl isocyanate with an alkyl ester of 2-hydroxy-2-methylbut-3-enoic acid, followed by thermally induced ring closure. This method allows for the incorporation of labels into the dichlorophenyl ring or the oxazolidinedione moiety, depending on the labeled precursor used.

Data Presentation: Labeled Precursors

The feasibility of synthesizing isotopically labeled Vinclozolin is highly dependent on the availability of labeled starting materials. The following table summarizes commercially available and synthetically accessible labeled precursors for the proposed routes.

Precursor	Isotope	Labeling Position(s)	Commercial Availability/Synthesis Reference
Sodium Cyanide	¹³C, ¹⁴C	C≡N	Commercially Available
Acetone	¹³C, ²H	Various	Commercially Available
Formaldehyde	¹³C, ²H	C=O	Commercially Available
3,5-Dichloroaniline	¹³C, ²H	Phenyl Ring	Synthesis from labeled aniline (B41778) reported
3,5-Dichlorophenyl isocyanate	¹³C, ²H	Phenyl Ring, N=C=O	Synthesized from labeled 3,5-dichloroaniline
2-hydroxy-2-methylbut-3-enoic acid ester	¹³C, ²H	Various	Requires custom synthesis

Experimental Protocols

The following are detailed experimental protocols adapted from known synthetic procedures for Vinclozolin, with modifications for the incorporation of isotopic labels.

Protocol 1: Synthesis of [3-¹³C]-Vinclozolin via Cyanohydrin Route

This protocol describes the synthesis of Vinclozolin with a ¹³C label in the C-3 position of the oxazolidinedione ring, starting from commercially available Sodium [¹³C]cyanide.

Step 1: Synthesis of [1-¹³C]-2-hydroxy-2-methyl-3-butenenitrile

• In a well-ventilated fume hood, a solution of methyl vinyl ketone (1.0 eq) in a suitable organic solvent (e.g., diethyl ether) is cooled to 0 °C in an ice bath.

• A solution of Sodium [¹³C]cyanide (1.05 eq) in water is added dropwise to the stirred solution of methyl vinyl ketone.

• The reaction mixture is then acidified carefully with a dilute acid (e.g., acetic acid) to a pH of approximately 5.

• The mixture is stirred at room temperature for several hours until the reaction is complete (monitored by TLC or GC-MS).

• The organic layer is separated, and the aqueous layer is extracted with the same organic solvent.

• The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude [1-¹³C]-2-hydroxy-2-methyl-3-butenenitrile.

Step 2: Hydrolysis to [1-¹³C]-2-hydroxy-2-methyl-3-butenoic acid

• The crude cyanohydrin from the previous step is hydrolyzed using a strong acid (e.g., concentrated HCl) or a strong base (e.g., NaOH) followed by acidification.

• For acid hydrolysis, the cyanohydrin is heated under reflux with concentrated HCl for several hours.

• After cooling, the reaction mixture is extracted with an organic solvent (e.g., ethyl acetate).

• The organic extracts are dried, and the solvent is evaporated to give the crude carboxylic acid.

Step 3: Synthesis of [3-¹³C]-Vinclozolin

• A solution of the crude [1-¹³C]-2-hydroxy-2-methyl-3-butenoic acid (1.0 eq) and 3,5-dichloroaniline (1.0 eq) in an inert solvent (e.g., toluene) is prepared.

• To this solution, a solution of phosgene (or a phosgene equivalent like triphosgene) in the same solvent is added cautiously at a low temperature (e.g., 0 °C).

• The reaction mixture is gradually warmed to room temperature and then heated to reflux for several hours.

• The reaction is monitored for the formation of the product.

• Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography or recrystallization to afford [3-¹³C]-Vinclozolin.

Protocol 2: Synthesis of [phenyl-¹³C₆]-Vinclozolin via Isocyanate Route

This protocol outlines the synthesis of Vinclozolin with a uniformly ¹³C-labeled phenyl ring, starting from a custom-synthesized [¹³C₆]-3,5-dichloroaniline.

Step 1: Synthesis of [¹³C₆]-3,5-Dichlorophenyl isocyanate

• [¹³C₆]-3,5-dichloroaniline (synthesized from [¹³C₆]-aniline) is dissolved in a dry, inert solvent (e.g., toluene).

• A solution of phosgene (or triphosgene) in the same solvent is added dropwise at 0 °C.

• The reaction mixture is then heated to reflux until the reaction is complete.

• The excess phosgene and solvent are carefully removed by distillation to yield the crude [¹³C₆]-3,5-dichlorophenyl isocyanate.

Step 2: Synthesis of [phenyl-¹³C₆]-Vinclozolin

• A solution of the crude [¹³C₆]-3,5-dichlorophenyl isocyanate (1.0 eq) in a dry, aprotic solvent (e.g., toluene) is prepared.

• To this solution, an alkyl ester of 2-hydroxy-2-methylbut-3-enoic acid (1.1 eq) is added.

• The reaction mixture is heated at an elevated temperature (e.g., 80-110 °C) to facilitate the cyclization reaction.

• The progress of the reaction is monitored by an appropriate analytical technique (e.g., HPLC or LC-MS).

• Once the reaction is complete, the solvent is removed under reduced pressure.

• The resulting crude product is purified by column chromatography on silica (B1680970) gel or by recrystallization to yield pure [phenyl-¹³C₆]-Vinclozolin.

Mandatory Visualizations

The following diagrams illustrate the synthetic pathways and logical workflows described in this guide.

Unraveling the Intricacies of Vinclozolin: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinclozolin (B1683831), a dicarboximide fungicide, has garnered significant attention in the scientific community, not for its intended use in agriculture, but for its profound impact on biological systems. Classified as an endocrine-disrupting chemical (EDC), vinclozolin and its metabolites are known to interfere with hormonal signaling, leading to a cascade of physiological and pathological effects. This in-depth technical guide serves as a comprehensive resource on the core mechanisms of action of vinclozolin, with a particular focus on the application of isotopically labeled Vinclozolin-13C3,D3 in elucidating its metabolic fate and pharmacokinetic profile. While direct mechanism of action studies utilizing Vinclozolin-13C3,D3 are not extensively documented, its use as a tracer in metabolic studies is crucial for understanding the distribution and transformation of the parent compound into its active metabolites. This guide will synthesize the current understanding of vinclozolin's anti-androgenic properties, its induction of oxidative stress, and its capacity to elicit transgenerational epigenetic effects.

Core Mechanism of Action: Anti-Androgenic Activity

The primary and most well-characterized mechanism of action of vinclozolin is its anti-androgenic activity, which is primarily mediated by its two main metabolites, M1 (2-[[(3,5-dichlorophenyl)-carbamoyl]oxy]-2-methyl-3-butenoic acid) and M2 (3',5'-dichloro-2-hydroxy-2-methylbut-3-enanilide)[1]. These metabolites are more potent antagonists of the androgen receptor (AR) than the parent compound, vinclozolin, itself[1][2].

The antagonism of the AR by M1 and M2 is a competitive process, where these metabolites vie with endogenous androgens, such as testosterone (B1683101) and dihydrotestosterone (B1667394) (DHT), for binding to the ligand-binding domain of the receptor. This competitive inhibition prevents the conformational changes in the AR that are necessary for its activation, subsequent translocation to the nucleus, and binding to androgen response elements (AREs) on target genes. The ultimate consequence is the disruption of androgen-dependent gene expression, leading to a range of adverse effects on male reproductive development and function[3][4][5].

Quantitative Data on Androgen Receptor Binding and Anti-Androgenic Effects

The following tables summarize key quantitative data from various in vitro and in vivo studies, illustrating the anti-androgenic potency of vinclozolin and its metabolites.

Compound	Receptor Binding Affinity (Ki)	Reference
Vinclozolin	> 700 µM	[1]
Metabolite M1	92 µM	[1]
Metabolite M2	9.7 µM	[1]

In Vivo Study Parameter	Dose of Vinclozolin	Effect	Reference
Anogenital Distance (AGD) in male rat offspring	3.125 mg/kg/day and above	Significantly reduced	[3][5]
Ventral Prostate Weight in male rat offspring	6.25, 25, 50, and 100 mg/kg/day	Significantly reduced	[3][5]
Nipple Retention in male rat offspring	3.125 mg/kg/day (1.4%) to 100 mg/kg/day (100%)	Increased incidence	[3][5]
Epididymis and Accessory Sex Organ Weights in male rats	50 and 200 mg/kg/day	Reduction	[6]
Luteinizing Hormone (LH) Levels in male rats	100 mg/kg and above	Increased	[7]
Follicle-Stimulating Hormone (FSH) Levels in male rats	100 mg/kg and above	Increased	[7]

Signaling Pathway: Androgen Receptor Antagonism

The following diagram illustrates the signaling pathway of androgen receptor antagonism by vinclozolin metabolites.

Caption: Androgen receptor antagonism by vinclozolin metabolites.

Experimental Protocols

Androgen Receptor Competitive Binding Assay

This protocol is adapted from established methods for assessing the ability of a test compound to compete with a radiolabeled androgen for binding to the androgen receptor.

Materials:

• Rat prostate cytosol (source of androgen receptors)

• [3H]-R1881 (radiolabeled synthetic androgen)

• Vinclozolin, M1, and M2 standards

• Hydroxyapatite (HAP) slurry

• Scintillation cocktail

• Appropriate buffers (e.g., TEDG buffer: Tris-HCl, EDTA, DTT, glycerol)

Procedure:

• Prepare serial dilutions of the test compounds (Vinclozolin, M1, M2) and the reference standard (unlabeled R1881).

• In microcentrifuge tubes, combine the rat prostate cytosol, a single concentration of [3H]-R1881 (e.g., 1 nM), and varying concentrations of the test compounds or unlabeled R1881.

• Incubate the mixture overnight at 4°C with gentle rotation to allow for competitive binding.

• To separate bound from unbound radioligand, add HAP slurry to each tube and incubate on ice.

• Centrifuge the tubes to pellet the HAP with the bound receptor-ligand complexes.

• Wash the pellets with buffer to remove any remaining unbound radioligand.

• Resuspend the final pellet in ethanol (B145695) and transfer to a scintillation vial.

• Add scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• The concentration of the test compound that inhibits 50% of the specific binding of [3H]-R1881 (IC50) is calculated to determine its binding affinity.

Luciferase Reporter Gene Assay for Androgen Receptor Antagonism

This assay measures the ability of a compound to inhibit androgen-induced gene expression.

Materials:

• A suitable cell line (e.g., MDA-KB2 or CV-1) co-transfected with a human androgen receptor expression vector and a reporter plasmid containing a luciferase gene under the control of an androgen-responsive promoter (e.g., MMTV).

• Dihydrotestosterone (DHT) as the androgen agonist.

• Vinclozolin, M1, and M2 standards.

• Cell culture medium and reagents.

• Luciferase assay reagent.

• Luminometer.

Procedure:

• Seed the transfected cells in a 96-well plate and allow them to attach overnight.

• Treat the cells with a constant concentration of DHT (e.g., 0.1 nM) and varying concentrations of the test compounds (Vinclozolin, M1, M2). Include appropriate controls (vehicle, DHT alone).

• Incubate the cells for 24-48 hours.

• Lyse the cells and add the luciferase assay reagent.

• Measure the luminescence using a luminometer.

• The inhibitory effect of the test compounds on DHT-induced luciferase activity is calculated to determine their antagonistic potency.

Secondary Mechanism of Action: Induction of Oxidative Stress

Beyond its anti-androgenic effects, vinclozolin has been shown to induce oxidative stress in various tissues, including the testes, kidneys, and lungs[8][9][10]. This is characterized by an imbalance between the production of reactive oxygen species (ROS) and the capacity of the antioxidant defense system to neutralize them.

The induction of oxidative stress by vinclozolin can lead to cellular damage, including lipid peroxidation, protein oxidation, and DNA damage, contributing to its overall toxicity.

Quantitative Data on Oxidative Stress Markers

Oxidative Stress Marker	Tissue	Vinclozolin Dose	Effect	Reference
Malondialdehyde (MDA)	Kidney (mice)	100 mg/kg for 28 days	Increased	[8]
Total Antioxidant Capacity (T-AOC)	Kidney (mice)	100 mg/kg for 28 days	Decreased	[8]
Glutathione (GSH)	Kidney (mice)	100 mg/kg for 28 days	Decreased	[8]
Superoxide Dismutase (SOD) Activity	Kidney (mice)	100 mg/kg for 28 days	Decreased	[8]
Catalase (CAT) Activity	Kidney (mice)	100 mg/kg for 28 days	Decreased	[8]
Lipid Peroxidation	Testis (rat)	1, 5, and 10 mg/kg	Increased	[10][11]
Superoxide Dismutase (SOD) Activity	Testis (rat)	1, 5, and 10 mg/kg	Decreased	[11]
Catalase (CAT) Activity	Testis (rat)	1, 5, and 10 mg/kg	Decreased	[11]
Reactive Oxygen Species (ROS)	Plasma (mice)	100 mg/kg for 28 days	Increased	[9][12][13]
Hydrogen Peroxide (H2O2)	Plasma (mice)	100 mg/kg for 28 days	Increased	[9][12][13]

Signaling Pathway: Induction of Oxidative Stress

The following diagram depicts the proposed pathway for vinclozolin-induced oxidative stress.

Caption: Vinclozolin-induced oxidative stress pathway.

Experimental Protocol: Measurement of Oxidative Stress Markers

Materials:

• Tissue homogenates (e.g., from testis or kidney)

• Thiobarbituric acid (TBA) for MDA assay

• Kits for measuring SOD, CAT, and GSH activity/levels

• Spectrophotometer or microplate reader

Procedure for Malondialdehyde (MDA) Assay (TBARS method):

• Prepare tissue homogenates in a suitable buffer (e.g., KCl).

• Add TBA reagent to the homogenates.

• Incubate the mixture at 95°C for a specified time (e.g., 60 minutes) to allow for the reaction between MDA and TBA.

• Cool the samples and centrifuge to pellet any precipitate.

• Measure the absorbance of the supernatant at 532 nm.

• Calculate the MDA concentration using a standard curve prepared with a known concentration of MDA.

Procedure for Antioxidant Enzyme Assays:

• Follow the instructions provided with the commercial kits for the measurement of SOD, CAT, and GSH. These assays are typically based on colorimetric or fluorometric detection methods and are performed using a spectrophotometer or microplate reader.

Transgenerational Epigenetic Effects

A particularly concerning aspect of vinclozolin's toxicity is its ability to induce transgenerational epigenetic inheritance of disease. Exposure of a gestating female rat to vinclozolin during a critical period of gonadal sex determination in the fetus can lead to adult-onset diseases in subsequent generations (F1, F2, F3, and beyond) that were not directly exposed to the chemical.

This phenomenon is believed to be mediated through alterations in the epigenetic programming of the germline (sperm and eggs), particularly through changes in DNA methylation patterns. These epimutations can be stably inherited across generations, leading to an increased susceptibility to various pathologies, including reproductive abnormalities, prostate disease, kidney disease, and tumors.

Experimental Workflow: Analysis of DNA Methylation

The following diagram outlines a typical workflow for analyzing DNA methylation changes following vinclozolin exposure.

Caption: Workflow for DNA methylation analysis.

Experimental Protocol: Bisulfite Sequencing for DNA Methylation Analysis

Materials:

• Genomic DNA isolated from germ cells or tissues of interest.

• Sodium bisulfite conversion kit.

• PCR reagents for amplification of bisulfite-converted DNA.

• Next-generation sequencing platform and reagents.

Procedure:

• Bisulfite Conversion: Treat the genomic DNA with sodium bisulfite. This chemical reaction deaminates unmethylated cytosines to uracils, while methylated cytosines remain unchanged.

• PCR Amplification: Amplify the regions of interest from the bisulfite-converted DNA using specific primers. During PCR, the uracils are replaced by thymines.

• Sequencing: Sequence the PCR products using a next-generation sequencing platform.

• Data Analysis: Align the sequencing reads to a reference genome and analyze the methylation status of each CpG site by comparing the number of reads with a cytosine (indicating methylation) to the number of reads with a thymine (B56734) (indicating no methylation). Differentially methylated regions (DMRs) between control and vinclozolin-exposed groups can then be identified.

Role of Vinclozolin-13C3,D3 in Mechanism of Action Studies

The use of isotopically labeled compounds like Vinclozolin-13C3,D3 is a cornerstone of modern toxicology and drug metabolism research. The incorporation of stable isotopes (13C and Deuterium) allows for the precise tracking of the compound and its metabolites in biological systems without the need for radioactive labels.

In the context of vinclozolin, Vinclozolin-13C3,D3 would be invaluable for:

• Pharmacokinetic Studies: Determining the absorption, distribution, metabolism, and excretion (ADME) profile of vinclozolin. By using techniques like liquid chromatography-mass spectrometry (LC-MS/MS), researchers can differentiate the administered labeled compound and its metabolites from endogenous molecules, providing accurate quantification in various tissues and biofluids.

• Metabolite Identification: Facilitating the identification of novel metabolites. The characteristic isotopic signature of the labeled compound makes it easier to detect and characterize its metabolic products in complex biological matrices.

• Quantitative Analysis: Serving as an ideal internal standard for the accurate quantification of unlabeled vinclozolin and its metabolites in biological samples.

While direct studies on the mechanism of action using Vinclozolin-13C3,D3 are not prevalent in the literature, the data generated from its use in pharmacokinetic and metabolic studies are fundamental to understanding the exposure dynamics that underpin the toxicological mechanisms described in this guide.

Experimental Protocol: LC-MS/MS Analysis of Vinclozolin and its Metabolites

Materials:

• Biological samples (e.g., plasma, tissue homogenates) from animals treated with vinclozolin.

• Vinclozolin-13C3,D3 as an internal standard.

• Acetonitrile (B52724) and other organic solvents for extraction.

• Formic acid or ammonium (B1175870) acetate (B1210297) for mobile phase modification.

• A liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS).

Procedure:

• Sample Preparation: Spike the biological samples with a known amount of Vinclozolin-13C3,D3 internal standard. Perform a protein precipitation and/or liquid-liquid extraction to isolate the analytes of interest.

• Chromatographic Separation: Inject the extracted sample onto a C18 or similar reversed-phase HPLC column. Use a gradient of mobile phases (e.g., water with formic acid and acetonitrile with formic acid) to separate vinclozolin and its metabolites.

• Mass Spectrometric Detection: Introduce the eluent from the HPLC into the mass spectrometer. Use multiple reaction monitoring (MRM) mode to specifically detect and quantify the parent-to-daughter ion transitions for both the unlabeled analytes and the labeled internal standard.

• Quantification: The ratio of the peak area of the unlabeled analyte to the peak area of the labeled internal standard is used to construct a calibration curve and accurately determine the concentration of vinclozolin and its metabolites in the original sample.

Conclusion

The mechanism of action of vinclozolin is multifaceted, with its anti-androgenic properties, mediated by its active metabolites, being the most prominent. The competitive antagonism of the androgen receptor disrupts normal male development and reproductive function. Furthermore, vinclozolin's ability to induce oxidative stress contributes to its cellular toxicity. Perhaps most significantly, its capacity to induce transgenerational epigenetic changes highlights the potential for long-lasting health consequences from exposure.

While specific studies detailing the use of Vinclozolin-13C3,D3 in elucidating these mechanisms are not widely available, its application in pharmacokinetic and metabolic studies is critical for a comprehensive understanding of the dose-response relationships and target tissue exposure that drive these toxicological outcomes. This technical guide provides a foundational understanding of vinclozolin's core mechanisms of action, supported by quantitative data and detailed experimental protocols, to aid researchers, scientists, and drug development professionals in their ongoing investigations of this important endocrine-disrupting chemical.

References

• 1. Environmental hormone disruptors: evidence that vinclozolin developmental toxicity is mediated by antiandrogenic metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Environmental antiandrogens: low doses of the fungicide vinclozolin alter sexual differentiation of the male rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Repeated 28-day oral toxicity study of vinclozolin in rats based on the draft protocol for the "Enhanced OECD Test Guideline No. 407" to detect endocrine effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Chronic Exposure to Vinclozolin Induced Fibrosis, Mitochondrial Dysfunction, Oxidative Stress, and Apoptosis in Mice Kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chronic Exposure to Endocrine Disruptor Vinclozolin Leads to Lung Damage via Nrf2–Nf-kb Pathway Alterations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. sphinxsai.com [sphinxsai.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

The Environmental Fate and Degradation of Vinclozolin: A Technical Guide

Introduction: Vinclozolin (B1683831), a dicarboximide fungicide, has been widely used in agriculture to control various fungal diseases on fruits, vegetables, and ornamental plants. Its chemical structure is (RS)-3-(3,5-dichlorophenyl)-5-methyl-5-vinyl-oxazolidine-2,4-dione. Despite its efficacy, concerns regarding its environmental persistence, mobility, and the endocrine-disrupting activity of its metabolites have prompted extensive research into its environmental fate. This technical guide provides a comprehensive overview of the degradation pathways of Vinclozolin in various environmental compartments, detailing its persistence, mobility, and the key biotic and abiotic factors influencing its transformation.

Environmental Fate and Mobility

The environmental behavior of Vinclozolin is governed by its physicochemical properties and its interaction with soil and water. Key parameters influencing its fate include its persistence, characterized by its half-life, and its mobility, often quantified by the soil organic carbon-water (B12546825) partitioning coefficient (Koc).

Persistence: Parent Vinclozolin is considered relatively non-persistent in the environment. Terrestrial field dissipation studies have shown that Vinclozolin's half-life (DT50) ranges from 34 to 94 days. However, the total residue, which includes Vinclozolin and its metabolites, is significantly more persistent, with half-lives ranging from 179 to over 1000 days. This increased persistence is largely attributed to the recalcitrance of its primary metabolite, 3,5-dichloroaniline (B42879) (3,5-DCA).

Mobility: Vinclozolin and its principal degradates are considered to have low to moderate mobility in soil. The soil adsorption coefficient (Koc) for Vinclozolin is estimated to be approximately 1,000 mL/g, suggesting a moderate potential for adsorption to soil organic matter. Mobility is generally higher in sandy soils with low organic matter content. The metabolites, particularly 3,5-DCA, may be transported through the soil profile with water or in surface runoff.

Quantitative Data on Vinclozolin's Environmental Fate

Parameter	Value	Environmental Compartment	Conditions
Terrestrial Field DT50	34 - 94 days	Soil	Field Conditions
Total Residue DT50	179 - >1000 days	Soil	Field Conditions (includes 3,5-DCA)
Hydrolysis Half-life	~56 hours	Water	pH 5.5, 35°C
Hydrolysis Half-life	~26 hours	Water	pH 7.0, 20°C
Hydrolysis Half-life	~1.16 hours	Water	pH 8.0, 35°C
Photolysis Half-life	3.86 hours	Water (Redistilled)	Under natural sunlight
Soil Adsorption (Koc)	~1,000 mL/g	Soil	Standardized laboratory tests (OECD 106)

Abiotic Degradation Pathways

Abiotic degradation processes, namely hydrolysis and photolysis, play a significant role in the initial breakdown of Vinclozolin in the environment, particularly in aqueous systems.

Hydrolysis

Hydrolysis is a major pathway for Vinclozolin degradation in water. The rate of hydrolysis is highly dependent on pH. The reaction is significantly faster under neutral to alkaline conditions compared to acidic conditions.[1][2] Hydrolysis involves the cleavage of the oxazolidine (B1195125) ring, leading to the formation of two primary metabolites, designated as M1 (2-[[(3,5-dichlorophenyl)-carbamoyl]oxy]-2-methyl-3-butenoic acid) and M2 (3',5'-dichloro-2-hydroxy-2-methylbut-3-enanilide).

Photolysis

Photodegradation, or photolysis, occurs when Vinclozolin in aqueous solution is exposed to sunlight. Studies have shown that Vinclozolin can degrade rapidly in water under irradiation, with a half-life of just under 4 hours in redistilled water exposed to natural sunlight. The presence of sensitizing substances in natural waters can potentially accelerate this process.

Biotic Degradation Pathway

Microbial degradation is a crucial process for the dissipation of Vinclozolin in soil. A diverse range of soil microorganisms, including bacteria and fungi, are capable of metabolizing Vinclozolin and its initial degradation products. Both abiotic and biotic pathways ultimately converge, leading to the formation of the persistent terminal metabolite, 3,5-dichloroaniline (3,5-DCA).[3]

Key Microorganisms

Several bacterial strains have been isolated from pesticide-contaminated soils and identified as being capable of degrading Vinclozolin. Notable examples include:

• Rhodococcus sp. T1-1: This strain has demonstrated the ability to degrade 90% of Vinclozolin (at an initial concentration of 200 µg/mL) in a minimal medium. It can also degrade the toxic metabolite 3,5-DCA.[4]

• Pseudomonas putida: Strains of this bacterium have been shown to utilize Vinclozolin as a sole source of carbon and energy. Optimal degradation conditions for one strain were found to be pH 6.5 and 23°C.[5]

• Bacillus cereus and Pseudomonas fluorescens have also been identified as capable of using Vinclozolin as a sole carbon and energy source.[6]

Degradation Pathway and Metabolites

The microbial degradation of Vinclozolin proceeds through the hydrolysis of the parent molecule to form intermediate metabolites, which are then further transformed. The ultimate and most stable product of this pathway is 3,5-dichloroaniline (3,5-DCA). It is important to note that the primary metabolites M1 and M2 are known to be more potent anti-androgens than the parent Vinclozolin. Furthermore, 3,5-DCA is more toxic and persistent than Vinclozolin itself.[4]

Figure 1: Primary degradation pathway of Vinclozolin.

Experimental Protocols

The study of Vinclozolin's environmental fate relies on standardized laboratory and field experiments. The following sections outline the methodologies for key degradation studies, largely based on OECD (Organisation for Economic Co-operation and Development) guidelines.

Aerobic and Anaerobic Soil Metabolism (OECD 307)

This study aims to determine the rate and pathway of degradation in soil under controlled aerobic and anaerobic conditions.

Methodology:

• Soil Selection: Representative agricultural soils are chosen, characterized by their texture (e.g., sandy loam), pH, organic carbon content, and microbial biomass.

• Test Substance Preparation: ¹⁴C-radiolabelled Vinclozolin is typically used to facilitate tracking of the parent compound and its metabolites, allowing for a complete mass balance.

• Application: The test substance is applied to soil samples at a rate corresponding to the maximum recommended agricultural application rate.

• Incubation: Soil samples are incubated in the dark in flow-through systems or biometer flasks at a constant temperature (e.g., 20°C) for a period of up to 120 days. For aerobic conditions, a continuous stream of air is supplied. For anaerobic conditions, the soil is flooded with water and purged with an inert gas like nitrogen after an initial aerobic phase.

• Sampling and Analysis: At specified intervals, duplicate soil samples are removed. Volatiles (including ¹⁴CO₂) are trapped. Soil is extracted using appropriate solvents (e.g., acetonitrile, methanol).

• Quantification: Extracts are analyzed using High-Performance Liquid Chromatography (HPLC) with radiometric and UV detection to identify and quantify the parent Vinclozolin and its transformation products. Non-extractable residues are quantified by combustion analysis.

• Data Analysis: Degradation kinetics are determined, and DT50 (time for 50% dissipation) and DT90 (time for 90% dissipation) values for the parent compound and major metabolites are calculated.

Figure 2: Workflow for a soil metabolism study (OECD 307).

Adsorption/Desorption Batch Equilibrium (OECD 106)

This method is used to determine the soil adsorption coefficient (Koc), which indicates the potential for a chemical to leach through the soil.

Methodology:

• Soil and Solution Prep: A range of characterized soils are used. An aqueous solution of ¹⁴C-Vinclozolin in 0.01 M CaCl₂ is prepared.

• Equilibration: Soil samples are equilibrated with the Vinclozolin solution in centrifuge tubes on a shaker at a constant temperature for a defined period (e.g., 24 hours) to reach equilibrium.

• Analysis: After equilibration, the samples are centrifuged, and the concentration of Vinclozolin in the aqueous phase is measured by liquid scintillation counting. The amount adsorbed to the soil is calculated by the difference from the initial concentration.

• Calculation: The soil-water distribution coefficient (Kd) is calculated. The Koc is then derived by normalizing the Kd value to the organic carbon content of the soil.

Microbial Degradation Study

This protocol outlines the isolation and characterization of microorganisms capable of degrading Vinclozolin.

Methodology:

• Enrichment Culture: Soil with a history of pesticide application is used as an inoculum source. The soil is added to a minimal salt medium (MSM) containing Vinclozolin as the sole carbon source.

• Isolation: After several transfers to fresh medium to enrich for degrading microorganisms, the culture is plated onto solid MSM agar (B569324) with Vinclozolin. Individual colonies are selected and purified.[7]

• Identification: Pure cultures are identified using morphological and biochemical tests, and more definitively by 16S rDNA gene sequencing.

• Degradation Assay: The degradation capacity of the isolated strain is quantified by inoculating it into a liquid medium containing a known concentration of Vinclozolin. Samples are taken over time and analyzed by HPLC to measure the disappearance of the parent compound and the appearance of metabolites.[4]

Conclusion

The environmental fate of Vinclozolin is a complex process involving both abiotic and biotic degradation mechanisms. While the parent compound degrades at a moderate rate, its transformation leads to the formation of more persistent and toxicologically relevant metabolites, most notably 3,5-dichloroaniline (3,5-DCA). Hydrolysis is a key abiotic process, highly influenced by pH, while microbial activity is the primary driver of degradation in soil ecosystems. Understanding these pathways and the factors that influence them is critical for assessing the environmental risk associated with Vinclozolin use and for developing strategies to mitigate its impact.

References

• 1. summit.sfu.ca [summit.sfu.ca]
• 2. atticusllc.com [atticusllc.com]
• 3. Blame It on the Metabolite: 3,5-Dichloroaniline Rather than the Parent Compound Is Responsible for the Decreasing Diversity and Function of Soil Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Microbial biodegradation and toxicity of vinclozolin and its toxic metabolite 3,5-dichloroaniline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enhanced Degradation of the Fungicide Vinclozolin: Isolation and Characterisation of a Responsible Organism | Semantic Scholar [semanticscholar.org]
• 6. Microbial conversion of fungicide vinclozolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]

Metabolic Pathways of Vinclozolin in Mammals: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinclozolin (B1683831) is a dicarboximide fungicide utilized in agriculture to control various fungal diseases on fruits, vegetables, and ornamental plants.[1][2] Classified as an endocrine disruptor, its toxic effects are primarily attributed to its metabolites, which exhibit antiandrogenic properties.[3][4][5] A thorough understanding of the metabolic fate of Vinclozolin in mammals is crucial for assessing its toxicological risk, developing sensitive biomarkers for exposure, and informing regulatory decisions. This technical guide provides a comprehensive overview of the metabolic pathways of Vinclozolin, supported by quantitative data, detailed experimental protocols, and visual diagrams to facilitate a deeper understanding of its biotransformation.

Core Metabolic Pathways

The metabolism of Vinclozolin in mammals is a multi-step process involving initial non-enzymatic hydrolysis followed by extensive enzymatic modifications, primarily in the liver.[1][2][6] The key transformation products include metabolites M1, M2, M4, M5 (also referred to as DTMBA), M6, and M7.[1][6][7][8]

Initial Hydrolysis

Vinclozolin undergoes spontaneous, non-enzymatic hydrolysis in aqueous environments, including biological systems, to yield two primary metabolites: 2-[[(3,5-dichlorophenyl)-carbamoyl]oxy]-2-methyl-3-butenoic acid (M1) and 3',5'-dichloro-2-hydroxy-2-methylbut-3-enanilide (M2).[1][2][9] These two metabolites are known to be effective antagonists of the androgen receptor, contributing significantly to the antiandrogenic effects of the parent compound.[3][5]

Enzymatic Biotransformation

Following the initial hydrolysis, Vinclozolin and its primary metabolites undergo further biotransformation, predominantly mediated by Cytochrome P450 (CYP) enzymes in the liver.[6][9][10]

• Formation of M4 and M7: In human liver microsomes, Vinclozolin is metabolized to [3-(3,5-dichlorophenyl)-5-methyl-5-(1,2-dihydroxyethyl)-1,3-oxazolidine-2,4-dione] (M4) and N-(2,3,4-trihydroxy-2-methyl-1-oxo)-3,5-dichlorophenyl-1-carbamic acid (M7).[2][6]

• Conversion to DTMBA (M5): Both M4 and M7 are unstable and are gradually converted to the more stable metabolite, 3',5'-dichloro-2,3,4-trihydroxy-2-methylbutyranilide (DTMBA), which was formerly denoted as M5.[2][6] DTMBA is considered a major and specific biomarker of Vinclozolin exposure.[2][6]

• Metabolism of M1 and M2: In rats, M1 can be hydroxylated at its ethylene (B1197577) group to form 2-[[(3,5-dichlorophenyl)-carbamoyl]oxy]-2-methyl-3,4-dihydroxy-butanoic acid (M6), which can then be converted to DTMBA.[1][7] The primary metabolite M2 undergoes dihydroxylation of its vinyl group to produce DTMBA (M5).[1][7]

• Conjugation: The major primary metabolite in rats, DTMBA (M5), is often found as a glucuronide conjugate, indicating phase II metabolic activity.[1][7]

The metabolic cascade is intricate, with multiple pathways converging on the formation of the stable end-product, DTMBA. The enzymes implicated in these transformations in humans include CYP1A2, CYP2A6, CYP2C9, and CYP3A4, while in rats, CYP2A, CYP2B, and CYP3A subfamilies are involved.[6][9][10]

Caption: Metabolic pathways of Vinclozolin in mammals.

Quantitative Metabolic Data

The biotransformation of Vinclozolin has been quantified in several in vitro and in vivo studies. The following tables summarize key kinetic parameters and the distribution of metabolites.

Table 1: In Vitro Kinetic Parameters for Vinclozolin Metabolism in Liver Microsomes

Species	Metabolite(s)	KM app (μM)	VMax app (nmol/min/mg protein)	CLint app (mL/min/g protein)	Reference
Human	M4/DTMBA	24.2 ± 5.6	0.280 ± 0.015	11.5	[6]
Human	M7	116.0 ± 52.6	0.180 ± 0.060	1.5	[6]
Rat	M4/M5	53.7	0.812	15.1	[9][10]
Rat	[M7]	135.4	0.669	4.9	[9][10]

Table 2: Pharmacokinetic Parameters and Distribution of Vinclozolin and its Metabolites in Male Rats After a Single Oral Dose (100 mg/kg)

Compound	Peak Serum Concentration Time	Elimination Half-life (t1/2 elim)	Key Tissue Distribution	Observations	Reference
Vinclozolin	2 hours	3.6 hours	Preferentially accumulates in fat; also found in liver and kidney.	Rapidly absorbed and distributed.	[11]
M1	8 hours	3.3 hours	Liver and kidney show high levels.	Serum levels are approximately 2-fold higher than Vinclozolin at its peak.	[11]
M2	-	-	Lowest levels of all metabolites in serum and tissues.	A minor component in circulation.	[11]
M5 (DTMBA)	-	13.1 hours	The main metabolite in serum, liver, and kidney.	Serum levels are approximately 5-fold higher than Vinclozolin.	[11]

Experimental Protocols

The characterization of Vinclozolin's metabolic pathways has been accomplished through a combination of in vitro and in vivo experimental approaches.

In Vitro Metabolism with Liver Microsomes

This protocol is a composite based on studies using human and rat liver microsomes.[6][9][10]

• Preparation of Incubation Mixtures:

  • A typical incubation mixture (final volume of 0.5 mL) contains:

    • Liver microsomes (0.5 mg/mL protein)

    • Potassium phosphate (B84403) buffer (0.1 M, pH 7.4)

    • NADPH generating system (e.g., 1 mM NADPH)

    • Vinclozolin (dissolved in a suitable solvent like acetonitrile, at various concentrations to determine kinetics)

• Incubation:

  • The reaction is initiated by the addition of the NADPH generating system.

  • Incubations are carried out in a shaking water bath at 37°C for a specified time (e.g., 15 minutes).

  • Control incubations are performed without NADPH, with heat-inactivated microsomes, or at time zero to account for non-enzymatic degradation.

• Termination and Extraction:

  • The reaction is terminated by the addition of an organic solvent, such as acetonitrile.

  • The mixture is centrifuged to precipitate proteins.

  • The supernatant containing the metabolites is collected, evaporated to dryness under a stream of nitrogen, and reconstituted in a smaller volume of the mobile phase for analysis.

• Analysis:

  • Metabolites are separated and quantified using High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) and a Mass Spectrometer (MS).[9][10]

  • Identification of metabolites is confirmed by comparing their retention times and mass spectra with those of authentic standards, if available, or by detailed interpretation of their mass fragmentation patterns.

In Vivo Pharmacokinetic Study in Rats

This protocol is based on a study conducted in male Wistar or Long-Evans rats.[7][11]

• Animal Dosing:

  • Male rats are administered a single oral dose of Vinclozolin (e.g., 100 mg/kg body weight) dissolved in a vehicle such as corn oil, via gavage.

  • For metabolic profiling using radiolabeled compounds, [14C]-Vinclozolin can be used.[1]

• Sample Collection:

  • At various time points post-dosing, animals are anesthetized and blood samples are collected via cardiac puncture.

  • Tissues of interest (e.g., liver, kidney, fat) are excised.

  • For excretion studies, urine and feces are collected over a defined period (e.g., 24 hours) using metabolic cages.[7]

• Sample Processing:

  • Blood is allowed to clot, and serum is separated by centrifugation.

  • Tissues are homogenized in an appropriate buffer.

  • Proteins in serum and tissue homogenates are precipitated with an organic solvent (e.g., acetonitrile).

• Analysis:

  • The concentrations of Vinclozolin and its metabolites in the processed samples are determined by HPLC-DAD-MS.

  • Pharmacokinetic parameters are calculated from the serum concentration-time data using appropriate modeling software.

  • For studies with radiolabeled compounds, radio-HPLC is used for metabolic profiling.[7]

Caption: General experimental workflow for studying Vinclozolin metabolism.

Conclusion

The metabolism of Vinclozolin in mammals is a complex process initiated by hydrolysis and followed by extensive phase I and phase II enzymatic reactions, primarily in the liver. The biotransformation of Vinclozolin leads to the formation of several metabolites, with M1, M2, and DTMBA (M5) being of particular toxicological significance due to their antiandrogenic activity. Quantitative data from in vitro and in vivo studies provide valuable insights into the kinetics and disposition of these metabolites. The detailed experimental protocols outlined in this guide serve as a foundation for researchers investigating the metabolic fate of Vinclozolin and other xenobiotics. A comprehensive understanding of these metabolic pathways is essential for accurate risk assessment and the development of strategies to mitigate the potential adverse health effects of Vinclozolin exposure.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Environmental hormone disruptors: evidence that vinclozolin developmental toxicity is mediated by antiandrogenic metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Environmental antiandrogens: low doses of the fungicide vinclozolin alter sexual differentiation of the male rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mode of action: inhibition of androgen receptor function--vinclozolin-induced malformations in reproductive development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro phase I metabolism of vinclozolin by human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biotransformation of vinclozolin in rat precision-cut liver slices: comparison with in vivo metabolic pattern - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Molecular interactions of vinclozolin metabolites with human estrogen receptors 1GWR-α and 1QKM and androgen receptor 2AM9-β: Implication for endocrine disruption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. In vitro metabolism of the anti-androgenic fungicide vinclozolin by rat liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics and dosimetry of the antiandrogen vinclozolin after oral administration in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Vinclozolin-13C3,D3

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides comprehensive information on Vinclozolin-13C3,D3, an isotopically labeled form of the dicarboximide fungicide Vinclozolin (B1683831). While Vinclozolin itself is known for its anti-androgenic properties, the labeled variant is a critical tool for researchers in metabolism, pharmacokinetic, and toxicology studies. This document details its CAS number, mechanism of action, relevant experimental protocols, and quantitative data, presented for clarity and ease of use by professionals in the field.

CAS Number

A specific CAS (Chemical Abstracts Service) number for the isotopically labeled Vinclozolin-13C3,D3 is not commonly in use. Instead, it is standard practice to reference the CAS number of the parent, unlabeled compound:

Compound	CAS Number
Vinclozolin	50471-44-8

It is crucial for researchers to specify the isotopic labeling (13C3, D3) when ordering or referencing this compound to ensure the correct material is sourced and utilized in experimental settings.

Anti-Androgenic Mechanism of Action

Vinclozolin itself is a relatively weak antagonist of the androgen receptor (AR). Its biological activity is primarily attributed to its two main metabolites, designated as M1 and M2.[1] These metabolites are significantly more potent in their ability to disrupt androgen signaling.

The established mechanism of action is competitive antagonism of the androgen receptor. In a normal physiological state, androgens such as testosterone (B1683101) and its more potent metabolite, 5α-dihydrotestosterone (DHT), bind to the AR in the cytoplasm. This binding event triggers a conformational change in the receptor, leading to the dissociation of heat shock proteins (HSPs), homodimerization of the receptor, and its translocation into the nucleus. Once in the nucleus, the androgen-AR complex binds to specific DNA sequences known as Androgen Response Elements (AREs) in the promoter regions of target genes, thereby modulating their transcription.

The Vinclozolin metabolites, M1 and M2, interfere with this pathway by competing with endogenous androgens for the ligand-binding pocket of the AR. By binding to the receptor, they prevent the necessary conformational changes and subsequent downstream events. This blockade inhibits the transcription of androgen-dependent genes, leading to the observed anti-androgenic effects.

Signaling Pathway Diagram

The following diagram illustrates the anti-androgenic signaling pathway of Vinclozolin metabolites.

References

• 1. Environmental hormone disruptors: evidence that vinclozolin developmental toxicity is mediated by antiandrogenic metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability and Storage of Vinclozolin-13C3,D3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage conditions for the isotopically labeled fungicide, Vinclozolin-13C3,D3. The information herein is critical for ensuring the integrity and accuracy of research and analytical applications involving this reference standard.

Chemical Information

Parameter	Value
Chemical Name	3-(3,5-dichlorophenyl)-5-ethenyl-5-methyl-2,4-oxazolidinedione-13C3,d3
Synonyms	(±)-Vinclozolin-13C3,d3
Chemical Formula	C₉¹³C₃H₆D₃Cl₂NO₃
Molecular Weight	Approx. 292.13 g/mol
CAS Number	Not available (Labeled)
Parent CAS Number	50471-44-8

Recommended Storage Conditions

To maintain the chemical integrity and isotopic purity of Vinclozolin-13C3,D3, it is imperative to adhere to the following storage conditions, derived from safety data sheets and best practices for handling isotopically labeled and hazardous compounds.

Condition	Recommendation	Rationale
Temperature	Store in a cool, dry place. Ambient room temperature is generally acceptable for the solid material. For long-term storage, refrigeration (2-8 °C) is recommended.	Minimizes the rate of potential degradation reactions.
Light	Store in a dark place, protected from light.	Vinclozolin (B1683831) can be susceptible to photodegradation.
Atmosphere	Store in a well-ventilated area. Keep the container tightly closed.	Protects from atmospheric moisture and oxygen, which can contribute to hydrolysis and oxidation.
Inertness	For solutions, consider storage under an inert atmosphere (e.g., argon or nitrogen).	Reduces the risk of oxidative degradation, especially for long-term storage of solutions.

Chemical Stability Profile

Vinclozolin-13C3,D3 is a stable compound when stored and handled correctly. The primary routes of degradation for the parent compound, Vinclozolin, are hydrolysis and photodegradation. The isotopic labeling is not expected to significantly alter these fundamental stability characteristics.

Hydrolytic Stability

Vinclozolin is susceptible to hydrolysis, with the rate being pH-dependent. The degradation proceeds via the opening of the oxazolidine (B1195125) ring. The two primary degradation products are:

• M1: 2-[[(3,5-dichlorophenyl)carbamoyl]oxy]-2-methyl-3-butenoic acid

• M2: 3',5'-dichloro-2-hydroxy-2-methylbut-3-enanilide

Both of these can further degrade to the more stable and toxic metabolite, 3,5-dichloroaniline (B42879) (3,5-DCA) .[1][2]

Photolytic Stability

Exposure to light, particularly UV radiation, can induce the degradation of Vinclozolin. Photodegradation pathways can be complex and may lead to a variety of degradation products. Therefore, protection from light is a critical aspect of storage and handling.

Thermal Stability

Vinclozolin is relatively stable to heat in its solid form under recommended storage conditions. However, elevated temperatures, especially in the presence of moisture or other reactive species, can accelerate degradation.

Isotopic Stability

A key consideration for deuterated standards is the potential for H/D exchange. The deuterium (B1214612) atoms in Vinclozolin-13C3,D3 are on a methyl group, which is generally stable and not prone to exchange under typical analytical and storage conditions. However, exposure to strong acids or bases, or high temperatures over extended periods, could potentially facilitate exchange, although this is considered a low risk under proper handling.

Stability in Solution

While the solid form is generally stable, Vinclozolin-13C3,D3 in solution is more susceptible to degradation.

• Solvent Choice: Use high-purity, anhydrous solvents for preparing stock solutions. Common solvents include acetone, methanol, and acetonitrile.

• Solution Storage: Store solutions at low temperatures (e.g., -20°C) for long-term stability. For short-term use, refrigeration (2-8°C) is adequate.

• Solution Stability: A study on the unlabeled Vinclozolin demonstrated that an analytical solution was stable for up to 48 hours at room temperature.[3] It is best practice to prepare fresh working solutions daily or to validate the stability of stored solutions for the intended period of use.

Experimental Protocols

The following section outlines a general framework for conducting a stability assessment of Vinclozolin-13C3,D3.

Stability-Indicating Analytical Method

A validated stability-indicating method is crucial for separating the intact Vinclozolin-13C3,D3 from its potential degradation products. High-Performance Liquid Chromatography (HPLC) coupled with a UV or mass spectrometric detector is a suitable technique.

Example HPLC Method Parameters (for unlabeled Vinclozolin): [3]

Parameter	Condition
Column	Newcrom R1 (100mm x 3.2mm, 3µm)
Mobile Phase	Methanol:Water:Phosphoric Acid (55:45:0.1 v/v/v)
Flow Rate	1.0 mL/min
Detection	UV at 220 nm
Injection Volume	20 µL
Column Temperature	Ambient

Forced Degradation Study Protocol

A forced degradation study is essential to identify potential degradation products and to demonstrate the specificity of the analytical method.

Workflow for a Forced Degradation Study:

Caption: Workflow for a forced degradation study of Vinclozolin-13C3,D3.

Long-Term Stability Study Protocol

A long-term stability study evaluates the degradation of Vinclozolin-13C3,D3 under recommended storage conditions.

Logical Flow for Long-Term Stability Assessment:

Caption: Logical flow for a long-term stability study.

Summary and Recommendations

• Storage: Vinclozolin-13C3,D3 should be stored in a cool, dry, and dark place, with the container tightly sealed. For long-term storage, especially of solutions, refrigeration or freezing is recommended.

• Handling: Avoid exposure to high temperatures, strong light, and extreme pH conditions. Use high-purity, anhydrous solvents for preparing solutions.

• Stability: The compound is chemically stable under standard ambient conditions in its solid form. In solution, it is susceptible to hydrolysis and photodegradation. Prepare solutions fresh or validate their stability for the intended period of use.

• Isotopic Integrity: The carbon-13 and deuterium labels are on stable positions within the molecule and are not expected to exchange under normal conditions.

By adhering to these guidelines, researchers, scientists, and drug development professionals can ensure the reliability and accuracy of their results when using Vinclozolin-13C3,D3 as a reference standard.

References

• 1. Microbial biodegradation and toxicity of vinclozolin and its toxic metabolite 3,5-dichloroaniline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Environmental hormone disruptors: evidence that vinclozolin developmental toxicity is mediated by antiandrogenic metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemicaljournal.in [chemicaljournal.in]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Vinclozolin in Complex Matrices using Vinclozolin-¹³C₃,D₃ Internal Standard by LC-MS/MS

Abstract

This application note details a robust and sensitive method for the quantitative analysis of the fungicide Vinclozolin (B1683831) in complex sample matrices, such as soil, water, and agricultural products. The method utilizes a stable isotope-labeled internal standard, Vinclozolin-¹³C₃,D₃, to ensure accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. The protocol employs a straightforward sample extraction followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) in Multiple Reaction Monitoring (MRM) mode. This approach provides high selectivity and low detection limits, making it suitable for routine monitoring and research applications in environmental science and food safety.

Introduction

Vinclozolin is a dicarboximide fungicide widely used in agriculture to control diseases on fruits, vegetables, and ornamental plants.[1] Due to its potential endocrine-disrupting properties, monitoring its presence in the environment and food chain is of significant importance.[2] Stable isotope dilution analysis using a corresponding isotopically labeled internal standard is the gold standard for quantitative mass spectrometry, as it effectively compensates for sample loss during preparation and mitigates ion suppression or enhancement caused by matrix components.[3][4][5] Vinclozolin-¹³C₃,D₃, with its identical chemical properties to the native analyte but distinct mass, co-elutes chromatographically and experiences the same matrix effects, ensuring the highest degree of analytical accuracy. This note provides a comprehensive protocol for the extraction and LC-MS/MS analysis of Vinclozolin using Vinclozolin-¹³C₃,D₃ as an internal standard.

Experimental Protocols

Materials and Reagents

• Standards: Vinclozolin (≥98% purity), Vinclozolin-¹³C₃,D₃ solution (100 µg/mL in acetonitrile).

• Solvents: HPLC-grade acetonitrile (B52724), methanol, and water.

• Reagents: Formic acid (LC-MS grade), anhydrous magnesium sulfate (B86663) (MgSO₄), and sodium chloride (NaCl).

• Sample Matrices: (Example: Strawberry, Soil, Water) - Blank matrices for calibration curve and quality control preparation.

Standard Solution Preparation

• Vinclozolin Stock Solution (1 mg/mL): Accurately weigh 10 mg of Vinclozolin standard and dissolve in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a 50:50 mixture of acetonitrile and water to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the Vinclozolin-¹³C₃,D₃ stock solution with acetonitrile to a final concentration of 100 ng/mL.

Sample Preparation (QuEChERS-based Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a common and effective technique for pesticide extraction from various matrices.

• Homogenization: Homogenize 10 g of the solid sample (e.g., strawberry, soil) with 10 mL of water. For liquid samples, use 10 mL directly.

• Spiking: Add a precise volume of the Internal Standard working solution (e.g., 50 µL of 100 ng/mL Vinclozolin-¹³C₃,D₃) to the homogenized sample.

• Extraction:

  • Add 10 mL of acetonitrile to the sample in a 50 mL centrifuge tube.

  • Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

  • Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup (d-SPE):

  • Transfer a 6 mL aliquot of the acetonitrile supernatant to a 15 mL tube containing 900 mg of MgSO₄ and 150 mg of Primary Secondary Amine (PSA) sorbent.

  • Vortex for 1 minute and centrifuge at 4000 rpm for 3 minutes.

• Final Extract:

  • Take a 1 mL aliquot of the cleaned supernatant and transfer it to an autosampler vial.

  • Acidify with 10 µL of 5% formic acid in acetonitrile.

  • The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• LC Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Gradient:

  • 0-1 min: 10% B

  • 1-8 min: Linear ramp to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 10% B and equilibrate.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Source Temperature: 150 °C

• Desolvation Temperature: 350 °C

• Capillary Voltage: 3.5 kV

Data Presentation

Table 1: Optimized MRM Transitions and Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)	Dwell Time (ms)
Vinclozolin	286.1	212.0	99.0	15	100
Vinclozolin-¹³C₃,D₃	292.1	218.0	102.0	15	100

Note: The precursor ion for Vinclozolin is [M+H]⁺. The +6 Da shift in the internal standard's precursor and product ions corresponds to the three ¹³C and three D atoms. Actual collision energies should be optimized for the specific instrument used.

Table 2: Method Performance Characteristics (Example Data)

Parameter	Vinclozolin
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/g
Limit of Quantification (LOQ)	1.5 ng/g
Recovery (at 10 ng/g)	95% - 105%
Precision (%RSD, n=6)	< 10%

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the analytical protocol, from sample collection to final data analysis.

Caption: Workflow for Vinclozolin analysis.

Conclusion

The described LC-MS/MS method, incorporating a stable isotope-labeled internal standard (Vinclozolin-¹³C₃,D₃), provides a highly reliable and sensitive tool for the quantification of Vinclozolin in diverse and complex matrices. The use of a stable isotope dilution assay effectively overcomes challenges posed by matrix effects, leading to excellent accuracy and precision. The detailed protocol for sample preparation and instrumental analysis can be readily adopted by analytical laboratories involved in pesticide residue monitoring, environmental testing, and food safety assurance, contributing to more reliable risk assessments and regulatory compliance.

References

• 1. nrcgrapes.in [nrcgrapes.in]
• 2. Liquid chromatography determination of the anti-androgen vinclozolin and its metabolites in rat serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous determination of vinclozolin and detection of its degradation products in mouse plasma, serum and urine, and from rabbit bile, by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. datapdf.com [datapdf.com]
• 5. researchgate.net [researchgate.net]

Application Note: Determination of Vinclozolin in Soil and Water Samples by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Vinclozolin (B1683831) is a dicarboximide fungicide used to control various fungal diseases on fruits, vegetables, and ornamental plants.[1] Due to its potential as an endocrine disruptor with antiandrogenic activity, monitoring its presence in environmental matrices like soil and water is crucial for assessing environmental fate and human exposure risks.[2][3] This application note details robust and sensitive methods for the extraction, cleanup, and quantification of vinclozolin in soil and water samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Principle

The analytical approach involves extracting vinclozolin from the sample matrix, followed by a cleanup step to remove interfering co-extractives, and finally, quantification by LC-MS/MS. For soil samples, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is employed for extraction and cleanup.[4][5] For water samples, Solid Phase Extraction (SPE) is used to concentrate the analyte and purify the sample.[6][7] Detection is achieved using an LC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity.

Part 1: Analysis of Vinclozolin in Soil Samples

Experimental Protocol: QuEChERS Method

1. Materials and Reagents

• Solvents: Acetonitrile (B52724) (ACN), HPLC grade.

• Reagents: Anhydrous magnesium sulfate (B86663) (MgSO₄), sodium chloride (NaCl).

• QuEChERS Extraction Salts: Commercially available packets or prepared mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

• Dispersive SPE (d-SPE) Cleanup: 2 mL tubes containing MgSO₄ and Primary Secondary Amine (PSA) sorbent. C18 sorbent may also be included for cleaner extracts.[8][9]

• Standards: Certified reference standard of Vinclozolin. Stock solutions prepared in acetonitrile.

• Equipment: 50 mL polypropylene (B1209903) centrifuge tubes, high-speed centrifuge, vortex mixer, analytical balance.

2. Sample Preparation and Extraction

• Weigh 10 g of a homogenized, sieved soil sample into a 50 mL centrifuge tube.[10] For dry soil, use 5 g and add 5 mL of deionized water, then allow to hydrate (B1144303) for 30 minutes.

• Add 10 mL of acetonitrile to the tube.

• Add the appropriate QuEChERS extraction salt packet.

• Immediately cap the tube and shake vigorously for 1 minute to ensure thorough mixing and prevent the agglomeration of salts.[10]

• Centrifuge the tube at ≥3000 rcf for 5 minutes.[8]

3. Dispersive SPE (d-SPE) Cleanup

• Carefully transfer a 1 mL aliquot of the upper acetonitrile supernatant into a 2 mL d-SPE cleanup tube containing MgSO₄ and PSA.

• Vortex the tube for 30-60 seconds.[8]

• Centrifuge at high speed (e.g., ≥5000 rcf) for 2 minutes to pellet the sorbent.[8]

• The resulting supernatant is the final extract. Filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Part 2: Analysis of Vinclozolin in Water Samples

Experimental Protocol: Solid Phase Extraction (SPE)

1. Materials and Reagents

• Solvents: Methanol (MeOH), Ethyl Acetate (EtOAc), HPLC grade.

• Reagents: Deionized water, Formic acid.

• SPE Cartridges: C18 or Hydrophilic-Lipophilic Balanced (HLB) cartridges (e.g., 500 mg, 6 mL).

• Standards: Certified reference standard of Vinclozolin.

• Equipment: SPE vacuum manifold, sample loading reservoirs, nitrogen evaporator, centrifuge, vortex mixer.

2. Sample Preparation and Extraction

• Filter the water sample (e.g., 500 mL) through a 0.7 µm glass fiber filter to remove suspended solids.[11]

• If required, adjust the sample pH to near neutral (pH ~7).

• Condition the SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 5 mL of deionized water. Do not allow the cartridge to go dry.

• Load the entire filtered water sample onto the conditioned cartridge at a steady flow rate of approximately 5-10 mL/min.

• After loading, wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Dry the cartridge thoroughly by drawing a vacuum or passing nitrogen through it for 10-15 minutes.

• Elute the retained vinclozolin from the cartridge using 2 x 4 mL aliquots of ethyl acetate. Collect the eluate in a clean tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 90:10 water:acetonitrile with 0.1% formic acid). Vortex to dissolve.

• Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Part 3: Instrumental Analysis & Data

LC-MS/MS Method

The final extracts from both soil and water protocols are analyzed using the same instrumental method.

Parameter	Condition
LC System	Agilent 1290 Infinity or equivalent
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 10% B, ramp to 95% B over 8 min, hold for 2 min, return to initial conditions and equilibrate for 3 min
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Agilent 6460 Triple Quadrupole MS or equivalent
Ionization Mode	Electrospray Ionization, Positive (ESI+)
Gas Temperature	325°C
Nebulizer Pressure	20 psi
Capillary Voltage	4000 V

Table 1: Recommended LC-MS/MS instrumental parameters.

Data Presentation

Quantitative data is summarized in the tables below. Matrix-matched calibration curves are recommended for accurate quantification.

Analyte	Precursor Ion (m/z)	Product Ion (Quantifier, m/z)	Product Ion (Qualifier, m/z)	Collision Energy (V)
Vinclozolin	286.0	212.0	96.0	15

Table 2: Vinclozolin MRM transitions for LC-MS/MS analysis. Note: Optimal collision energy may vary by instrument.

Matrix	Method	Recovery (%)	Precision (%RSD)	Limit of Quantification (LOQ)	Reference
Soil	QuEChERS	70 - 120%	< 20%	5 - 10 µg/kg	[12]
Water	SPE	70.0 - 124.4%	< 15%	1 - 60 ng/L	[13]

Table 3: Typical method performance data for Vinclozolin analysis. Values are representative for multi-residue methods and may vary based on specific laboratory conditions and instrumentation.

Conclusion

The protocols described provide effective and reliable methods for the quantification of vinclozolin in complex soil and water matrices. The QuEChERS method offers a rapid and high-throughput approach for soil analysis, while Solid Phase Extraction provides excellent concentration and cleanup for water samples.[5][6] Coupling these extraction techniques with the high selectivity and sensitivity of LC-MS/MS allows for accurate determination of vinclozolin at trace levels, meeting the requirements for environmental monitoring and research.

References

• 1. Vinclozolin (Ref: BAS 352F) [sitem.herts.ac.uk]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. Endocrine Disruptor Vinclozolin Induced Epigenetic Transgenerational Adult-Onset Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Portico [access.portico.org]
• 6. Detection of 4 Fungicides in Water by Solid Phase Extraction- Ultra-High Performance Liquid Chromatography-Triple Quadrupole Tandem Mass Spectrometry-SciEngine [cdn.sciengine.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. QuEChERS approach for the determination of pesticide residues in soil | Separation Science [sepscience.com]
• 10. weber.hu [weber.hu]
• 11. agilent.com [agilent.com]
• 12. mdpi.com [mdpi.com]
• 13. Determination of fungicides in natural waters using solid-phase microextraction and gas chromatography coupled with electron-capture and mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Vinclozolin in Food Products Using Isotope Dilution Mass Spectrometry

Introduction

Vinclozolin is a dicarboximide fungicide used to control fungal diseases on a variety of fruits, vegetables, and ornamental plants.[1] Due to its potential as an endocrine disruptor, regulatory bodies worldwide have established maximum residue limits (MRLs) for Vinclozolin in food products. Accurate and reliable quantification of its residues is therefore crucial for ensuring food safety and compliance. Isotope Dilution Mass Spectrometry (ID-MS) is a powerful analytical technique that provides high accuracy and precision for the quantification of trace-level contaminants in complex matrices.[2] This method involves the addition of a known amount of a stable isotope-labeled version of the analyte (internal standard) to the sample at the beginning of the analytical procedure.[2] This internal standard behaves chemically and physically identically to the native analyte throughout sample extraction, cleanup, and analysis, effectively compensating for any analyte loss and mitigating matrix effects, which are common challenges in food analysis.[2][3][4] This application note provides a detailed protocol for the quantification of Vinclozolin in various food matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with an isotope dilution strategy.

Principle of Isotope Dilution

The core principle of isotope dilution analysis is the addition of a known quantity of an isotopically enriched standard (e.g., Vinclozolin-d4) to a sample containing the native analyte (Vinclozolin). After allowing the standard and analyte to equilibrate, the mixture is processed.[2] During analysis by mass spectrometry, the instrument distinguishes between the native analyte and the heavier isotope-labeled standard. The ratio of the signals is then used to calculate the concentration of the native analyte in the original sample. Because the standard is added prior to extraction, any losses during sample preparation will affect both the analyte and the standard equally, thus preserving the ratio and ensuring accurate quantification.[2][4]

Caption: Principle of Isotope Dilution Analysis for Vinclozolin.

Experimental Protocols

This section details the procedures for standard preparation, sample preparation based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, and LC-MS/MS analysis.

Materials and Reagents

• Standards: Vinclozolin (≥98% purity), Vinclozolin-d4 (or other suitable isotopic variant) as the internal standard (IS).

• Solvents: Acetonitrile (B52724) (ACN), Methanol (MeOH), and Water (all LC-MS grade).

• Reagents: Formic acid, Ammonium (B1175870) acetate (B1210297), Anhydrous magnesium sulfate (B86663) (MgSO₄), Sodium chloride (NaCl), Sodium citrate, Disodium hydrogen citrate.[5]

• d-SPE Sorbents: Primary secondary amine (PSA), C18.

• Equipment: High-speed blender/homogenizer, centrifuge, nitrogen evaporator, analytical balance, volumetric flasks, pipettes, vials, and membrane filters (0.22 µm).

Standard Solution Preparation

• Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of Vinclozolin and Vinclozolin-d4 into separate 10 mL volumetric flasks.

  • Dissolve and dilute to volume with methanol. Store at -20°C.

• Working Standard Solutions (10 µg/mL):

  • Prepare intermediate working solutions by diluting the stock solutions with methanol.

• Internal Standard Spiking Solution (1 µg/mL):

  • Dilute the Vinclozolin-d4 working standard with acetonitrile to achieve a concentration of 1 µg/mL.

• Calibration Curve Standards (1 - 100 ng/mL):

  • Prepare a series of calibration standards by spiking appropriate aliquots of the Vinclozolin working standard into blank matrix extract.

  • Add a constant amount of the internal standard to each calibration level to match the concentration in the final sample extracts.

Sample Preparation (QuEChERS Method)

The QuEChERS method is a widely adopted "dilute-and-shoot" approach for pesticide analysis in food matrices.[5][6][7]

• Homogenization:

  • Weigh 10 g of a homogenized food sample (e.g., fruit puree, chopped vegetables) into a 50 mL centrifuge tube. For dry samples like grains, add an appropriate amount of deionized water and allow to rehydrate for 30 minutes.[5]

• Fortification:

  • Add 100 µL of the 1 µg/mL Vinclozolin-d4 internal standard spiking solution to the sample.

• Extraction:

  • Add 10 mL of 1% formic acid in acetonitrile to the centrifuge tube.[5]

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Hydrogen Citrate).

  • Cap the tube and shake vigorously for 1 minute.[5]

  • Centrifuge at ≥3000 xg for 5 minutes.[5]

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer a 6 mL aliquot of the upper acetonitrile layer into a 15 mL d-SPE tube containing 900 mg MgSO₄ and 150 mg PSA (for general food matrices). For samples with high fat content, add 150 mg of C18 sorbent.

  • Vortex for 1 minute and then centrifuge at ≥3000 xg for 5 minutes.

• Final Extract Preparation:

  • Take a 1 mL aliquot of the cleaned supernatant and transfer it to a clean vial.

  • Evaporate to near dryness under a gentle stream of nitrogen.[5]

  • Reconstitute the residue in 1 mL of methanol/water (50:50, v/v) and filter through a 0.22 µm membrane filter into an LC vial for analysis.[5]

Caption: QuEChERS Sample Preparation Workflow for Vinclozolin.

LC-MS/MS Analysis

The final determination is performed by liquid chromatography coupled with a tandem mass spectrometer.[5]

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.[4]

  • Mobile Phase A: Water with 5 mM ammonium acetate and 0.1% formic acid.[4]

  • Mobile Phase B: Methanol with 5 mM ammonium acetate and 0.1% formic acid.[4]

  • Flow Rate: 0.3 - 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Gradient: A typical gradient starts with a low percentage of organic phase (B), ramps up to a high percentage to elute the analyte, followed by a column wash and re-equilibration.

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM). Two transitions are typically monitored for each compound for quantification and confirmation.[8]

Data Presentation

Quantitative data should be clearly structured for easy interpretation and comparison.

Table 1: LC-MS/MS Parameters for Vinclozolin and its Internal Standard

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)	Collision Energy (eV)
Vinclozolin	286.0	212.0	254.0	15
Vinclozolin-d4	290.0	216.0	258.0	15

(Note: Specific m/z values and collision energies should be optimized for the instrument in use.)

Table 2: Example Method Performance in Various Food Matrices

Food Matrix	Spiking Level (ng/g)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Grapes	10	98.5	4.2
50	101.2	3.5
Lettuce	10	95.7	6.1
50	99.8	5.3
Wheat Flour	10	92.3	7.5
50	96.4	6.8

(Note: This data is illustrative. Actual performance must be determined through in-house validation studies. The use of the isotope-labeled internal standard ensures high recovery and precision across different matrices.)[4][9]

The described isotope dilution LC-MS/MS method provides a robust, accurate, and sensitive protocol for the quantification of Vinclozolin residues in a variety of food products. The use of a stable isotope-labeled internal standard is critical for correcting matrix-induced signal suppression or enhancement and compensating for analyte losses during the sample preparation workflow.[10] The QuEChERS sample preparation method offers a simple and effective approach for extracting Vinclozolin, making this entire protocol suitable for high-throughput laboratories conducting routine food safety monitoring.

References

• 1. chemicaljournal.in [chemicaljournal.in]
• 2. Stable Isotope Dilution GC/MS for the Quantification of Food Contaminants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. Stable isotope dilution assay for the accurate determination of mycotoxins in maize by UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fda.gov.tw [fda.gov.tw]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. lcms.cz [lcms.cz]
• 8. Validation of an LC-MS/MS-based dilute-and-shoot approach for the quantification of > 500 mycotoxins and other secondary metabolites in food crops: challenges and solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]

Application of Vinclozolin-¹³C₃,D₃ in Environmental Monitoring

Abstract

Vinclozolin is a dicarboximide fungicide used in agriculture that has come under scrutiny due to its endocrine-disrupting properties. Accurate and precise quantification of Vinclozolin in various environmental matrices is crucial for assessing its environmental fate, exposure risks, and regulatory compliance. The use of stable isotope-labeled internal standards, such as Vinclozolin-¹³C₃,D₃, is the gold standard for analytical methods, as it effectively compensates for matrix effects and variations in sample preparation and instrument response. This document provides detailed application notes and protocols for the use of Vinclozolin-¹³C₃,D₃ as an internal standard in the analysis of Vinclozolin in environmental samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction to Vinclozolin and its Environmental Significance

Vinclozolin is a fungicide that acts by inhibiting the germination of fungal spores. However, its metabolites are known to act as antagonists to the androgen receptor, classifying it as an endocrine-disrupting chemical (EDC). This activity can lead to adverse effects on the reproductive systems of wildlife and potentially humans. Consequently, monitoring its presence and concentration in soil, water, and food products is a critical aspect of environmental protection and food safety.

The challenges in accurately quantifying Vinclozolin from complex environmental samples lie in the potential for sample loss during extraction and cleanup, as well as signal suppression or enhancement in the mass spectrometer due to co-eluting matrix components. The use of an isotopically labeled internal standard like Vinclozolin-¹³C₃,D₃, which has nearly identical chemical and physical properties to the unlabeled analyte, is the most effective way to correct for these potential errors.

Analytical Methodology: Quantification of Vinclozolin using Isotope Dilution LC-MS/MS

This section details the protocol for the analysis of Vinclozolin in soil and water samples using Vinclozolin-¹³C₃,D₃ as an internal standard.

Experimental Workflow

The overall workflow for the analysis of Vinclozolin in environmental samples is depicted below. This process involves sample collection, fortification with the internal standard, extraction, cleanup, and subsequent analysis by LC-MS/MS.

Figure 1: General Workflow for Vinclozolin Analysis

Required Materials and Reagents

• Standards: Vinclozolin (analytical grade), Vinclozolin-¹³C₃,D₃ solution (e.g., 100 µg/mL in acetonitrile).

• Solvents: Acetonitrile (B52724), Methanol, Water (all LC-MS grade).

• Reagents: Formic acid, Ammonium (B1175870) acetate, Anhydrous magnesium sulfate (B86663) (MgSO₄), Sodium chloride (NaCl).

• Extraction Kits: QuEChERS extraction salts and d-SPE cleanup tubes appropriate for the sample matrix.

• Equipment: Homogenizer, Centrifuge, Vortex mixer, Analytical balance, Syringe filters (0.22 µm), LC-MS/MS system.

Sample Preparation and Extraction Protocol (QuEChERS Method)

• Sample Weighing: Weigh 10 g of a homogenized soil sample (or 10 mL of a water sample) into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount (e.g., 100 µL of a 1 µg/mL solution) of Vinclozolin-¹³C₃,D₃ to each sample, vortex briefly. This internal standard will be used to correct for any loss of the target analyte during the subsequent steps.

• Solvent Addition: Add 10 mL of acetonitrile to the tube.

• Extraction: Add the QuEChERS extraction salt packet (e.g., containing MgSO₄ and NaCl). Cap the tube tightly and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup: Transfer a portion of the supernatant (acetonitrile layer) to a d-SPE cleanup tube containing sorbents like PSA (primary secondary amine) to remove interferences. Vortex for 30 seconds.

• Final Centrifugation: Centrifuge the d-SPE tube at high speed for 5 minutes.

• Filtration and Analysis: Take the final supernatant, filter it through a 0.22 µm syringe filter, and transfer it to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumental Analysis

• LC Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium acetate.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient: A typical gradient would start at 95% A, ramping to 5% A over several minutes to elute Vinclozolin.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM).

Data Presentation and Performance

The use of Vinclozolin-¹³C₃,D₃ allows for robust and accurate quantification across a range of concentrations and sample types. The performance of the method is summarized below.

Mass Spectrometric Parameters

The MRM transitions for Vinclozolin and its labeled internal standard are crucial for selective detection.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Purpose
Vinclozolin	286.0	212.0	96.1	Quantifier
Vinclozolin-¹³C₃,D₃	292.0	215.0	99.1	Internal Std.

Method Performance Characteristics

The following table summarizes typical performance data achieved with the described method.

Parameter	Soil Matrix	Water Matrix
Limit of Detection (LOD)	0.1 µg/kg	0.01 µg/L
Limit of Quantification (LOQ)	0.5 µg/kg	0.05 µg/L
Linearity (R²)	>0.995	>0.995
Average Recovery (%)	95 - 105%	98 - 102%
Relative Standard Deviation (%)	<10%	<5%

Mechanism of Action: Endocrine Disruption

Accurate monitoring of Vinclozolin is critical due to its role as an endocrine disruptor. Its metabolites competitively bind to the androgen receptor, preventing natural androgens like testosterone (B1683101) from binding and activating the receptor. This antagonism disrupts normal endocrine signaling pathways.

Figure 2: Simplified Vinclozolin Endocrine Disruption Pathway

Conclusion

The protocol described provides a robust and reliable method for the quantification of Vinclozolin in environmental matrices. The incorporation of Vinclozolin-¹³C₃,D₃ as an internal standard is essential for achieving high accuracy and precision by correcting for matrix-induced signal variations and procedural losses. This methodology is suitable for researchers in environmental science, regulatory agencies, and food safety professionals who require sensitive and accurate data on Vinclozolin contamination.

Application Notes and Protocols for the Use of Vinclozolin-13C3,D3 in Pharmacokinetic Research

Disclaimer: A comprehensive literature search did not yield specific studies utilizing Vinclozolin-13C3,D3 for pharmacokinetic research. The following application notes and protocols are based on the established pharmacokinetic profile of Vinclozolin (B1683831) and the general principles of employing stable isotope-labeled compounds in drug metabolism and pharmacokinetic (DMPK) studies.

Introduction

Vinclozolin is a dicarboximide fungicide known for its antiandrogenic properties, which are primarily mediated by its metabolites.[1] Understanding the absorption, distribution, metabolism, and excretion (ADME) of Vinclozolin is crucial for assessing its toxicological risk. Vinclozolin-13C3,D3 is a stable isotope-labeled version of Vinclozolin, which serves as an invaluable tool in pharmacokinetic research. Its use, in conjunction with mass spectrometry, allows for the precise differentiation and quantification of the administered compound from its endogenously present unlabeled counterparts and its metabolites.[2][3] This document provides an overview of the potential applications and detailed experimental protocols for the use of Vinclozolin-13C3,D3 in pharmacokinetic studies.

Application Notes

The use of stable isotope-labeled compounds like Vinclozolin-13C3,D3 offers significant advantages in pharmacokinetic research:

• Internal Standard for Quantitative Bioanalysis: Vinclozolin-13C3,D3 is an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) based quantification of Vinclozolin in various biological matrices (e.g., plasma, urine, tissues). Since it co-elutes with the unlabeled Vinclozolin and has nearly identical physicochemical properties, it can effectively compensate for variations in sample preparation and instrument response, leading to highly accurate and precise measurements.

• Metabolite Identification and Profiling: Co-administration of a mixture of labeled and unlabeled Vinclozolin can aid in the identification of metabolites. The characteristic isotopic pattern in the mass spectra of the metabolites allows for their unambiguous identification against the background of endogenous matrix components.

• Mass Balance Studies: Vinclozolin-13C3,D3 can be used in mass balance studies to trace the disposition and excretion pathways of Vinclozolin. By analyzing the isotopic signature in excreta (urine and feces), a comprehensive understanding of the clearance mechanisms can be achieved.

• Pharmacokinetic and Bioavailability Studies: The high sensitivity and selectivity afforded by using Vinclozolin-13C3,D3 as an internal standard enable the determination of key pharmacokinetic parameters such as half-life (t½), volume of distribution (Vd), clearance (CL), and bioavailability with high confidence.

• In Vitro Metabolism Studies: In in vitro systems, such as liver microsomes or hepatocytes, Vinclozolin-13C3,D3 can be used to accurately determine metabolic stability and identify the enzymes responsible for its biotransformation.

Experimental Protocols

The following are detailed protocols for key experiments in pharmacokinetic research using Vinclozolin-13C3,D3.

Protocol 1: In Vivo Pharmacokinetic Study in Rats

This protocol is adapted from studies on unlabeled Vinclozolin and outlines a typical procedure for an oral pharmacokinetic study.

1. Objective: To determine the pharmacokinetic profile of Vinclozolin in rats after a single oral dose.

2. Materials:

• Vinclozolin (unlabeled)

• Vinclozolin-13C3,D3 (for use as an internal standard)

• Male Wistar rats (8-10 weeks old)

• Vehicle (e.g., corn oil)

• Blood collection supplies (e.g., heparinized tubes)

• Metabolic cages for urine and feces collection

• Homogenizer for tissue processing

• LC-MS/MS system

3. Methodology:

• Dosing:

  • Fast rats overnight prior to dosing.

  • Prepare a dosing solution of unlabeled Vinclozolin in corn oil at a concentration of 10 mg/mL.

  • Administer a single oral gavage dose of 100 mg/kg to each rat.[1]

• Sample Collection:

  • Collect blood samples (approximately 200 µL) from the tail vein at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24, and 48 hours) into heparinized tubes.

  • Centrifuge the blood samples to separate plasma and store at -80°C until analysis.

  • House rats in metabolic cages to collect urine and feces for 48 hours.

  • At the end of the study (48 hours), euthanize the rats and collect tissues of interest (e.g., liver, kidney, fat).

• Sample Preparation for LC-MS/MS Analysis:

  • Plasma: To 50 µL of plasma, add 150 µL of acetonitrile (B52724) containing a known concentration of Vinclozolin-13C3,D3 as an internal standard. Vortex and centrifuge to precipitate proteins. Transfer the supernatant for analysis.

  • Urine: Dilute urine samples with water and add the internal standard solution.

  • Tissues: Homogenize tissue samples in an appropriate buffer. Perform protein precipitation with acetonitrile containing the internal standard.

• LC-MS/MS Analysis:

  • Analyze the prepared samples using a validated LC-MS/MS method to quantify the concentrations of Vinclozolin and its major metabolites.

• Data Analysis:

  • Calculate pharmacokinetic parameters for Vinclozolin and its metabolites using appropriate software (e.g., WinNonlin). Parameters to be determined include Cmax, Tmax, AUC, t½, and clearance.

Protocol 2: In Vitro Metabolism Study using Rat Liver Microsomes

1. Objective: To investigate the metabolic stability of Vinclozolin in rat liver microsomes.

2. Materials:

• Vinclozolin (unlabeled)

• Vinclozolin-13C3,D3 (for use as an internal standard)

• Rat liver microsomes

• NADPH regenerating system

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile

• LC-MS/MS system

3. Methodology:

• Incubation:

  • Prepare an incubation mixture containing rat liver microsomes (0.5 mg/mL), phosphate buffer, and the NADPH regenerating system.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding unlabeled Vinclozolin (final concentration of 1 µM).

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the incubation mixture and quench the reaction by adding an equal volume of ice-cold acetonitrile containing Vinclozolin-13C3,D3 as the internal standard.

• Sample Processing:

  • Vortex the quenched samples and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to clean tubes for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples to determine the concentration of the remaining Vinclozolin at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining Vinclozolin against time.

  • Calculate the in vitro half-life (t½) from the slope of the linear regression.

  • Determine the intrinsic clearance (CLint).

Quantitative Data

The following tables summarize pharmacokinetic data for Vinclozolin and its metabolites from a study in male rats administered a single oral dose of 100 mg/kg Vinclozolin.[1] It is important to note that this study used unlabeled Vinclozolin.

Table 1: Pharmacokinetic Parameters of Vinclozolin and its Metabolites in Rat Serum

Compound	Tmax (h)	Cmax (µg/mL)	t½ elimination (h)
Vinclozolin	2	3.4 ± 0.5	3.6
Metabolite M1	8	7.8 ± 1.2	3.3
Metabolite M5	8	15.6 ± 2.1	13.1

Data are presented as mean ± standard deviation where available.

Table 2: Tissue Distribution of Vinclozolin and its Metabolites at 8 hours Post-Dose in Rats (µg/g tissue)

Tissue	Vinclozolin	Metabolite M1	Metabolite M5
Liver	12.3 ± 1.8	25.4 ± 3.1	45.6 ± 5.2
Kidney	8.9 ± 1.1	18.7 ± 2.5	33.1 ± 4.0
Fat	25.1 ± 3.9	5.6 ± 0.9	10.2 ± 1.5
Brain	1.5 ± 0.3	2.1 ± 0.4	3.5 ± 0.6

Data are presented as mean ± standard deviation.

Visualizations

Diagram 1: Metabolic Pathway of Vinclozolin

References

• 1. Pharmacokinetics and dosimetry of the antiandrogen vinclozolin after oral administration in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Application of stable isotope-labeled compounds in metabolism and in metabolism-mediated toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note & Protocol: Metabolite Identification of Vinclozolin Using Labeled Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinclozolin (B1683831) is a dicarboximide fungicide with known antiandrogenic properties, making the comprehensive identification and quantification of its metabolites crucial for toxicological and environmental risk assessments.[1] The use of stable isotope-labeled standards in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers a highly specific and sensitive approach for the unambiguous identification and accurate quantification of metabolites in complex biological matrices. This application note provides a detailed protocol for the in vitro metabolism of Vinclozolin using rat liver microsomes, followed by the identification and characterization of its metabolites using a ¹³C- or ¹⁵N-labeled Vinclozolin standard.

The metabolic pathway of Vinclozolin involves several key transformations. It is known to be hydrolyzed to metabolites M1 (2-[[(3,5-dichlorophenyl)-carbamoyl]oxy]-2-methyl-3-butenoic acid) and M2 (3',5'-dichloro-2-hydroxy-2-methylbut-3-enanilide).[1] Further metabolism can lead to the formation of other metabolites, including M5 (3',5'-dichloro-2,3,4-trihydroxy-2-methylbutylanilide) and 3,5-dichloroaniline.[1] The use of labeled standards allows for the differentiation of true metabolites from background matrix interference and provides a means for accurate quantification by correcting for matrix effects and variations in instrument response.

Experimental Protocols

Synthesis of Labeled Vinclozolin Standard (¹³C or ¹⁵N)

In Vitro Metabolism of Vinclozolin in Rat Liver Microsomes

This protocol is adapted from established methods for in vitro drug metabolism studies.

Materials:

• Vinclozolin (unlabeled)

• ¹³C- or ¹⁵N-labeled Vinclozolin

• Rat liver microsomes (pooled, male)

• NADPH regenerating system (e.g., containing NADP⁺, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (0.1 M, pH 7.4)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, HPLC grade

• Formic acid

Procedure:

• Preparation of Incubation Mixtures:

  • In separate microcentrifuge tubes, prepare incubation mixtures containing either unlabeled Vinclozolin or the labeled Vinclozolin standard.

  • Each incubation mixture (final volume of 200 µL) should contain:

    • Phosphate buffer (0.1 M, pH 7.4)

    • Rat liver microsomes (final concentration of 0.5 mg/mL)

    • Vinclozolin (unlabeled or labeled, final concentration of 10 µM)

• Pre-incubation: Pre-incubate the mixtures at 37°C for 5 minutes to equilibrate the temperature.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system to each tube.

• Incubation: Incubate the reactions at 37°C for 60 minutes with gentle shaking.

• Termination of Reaction: Stop the reaction by adding 400 µL of ice-cold acetonitrile.

• Protein Precipitation: Vortex the samples vigorously for 1 minute to precipitate the microsomal proteins.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Sample Collection: Carefully transfer the supernatant to a new tube for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

LC Parameters (example):

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A linear gradient from 5% to 95% B over 15 minutes.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

MS/MS Parameters:

• Ionization Mode: Electrospray Ionization (ESI), positive and negative modes should be evaluated for optimal sensitivity for each metabolite.

• Multiple Reaction Monitoring (MRM): Specific MRM transitions for Vinclozolin and its expected metabolites need to be determined. The transitions for the labeled compounds will have a mass shift corresponding to the number of incorporated stable isotopes.

Data Presentation

The following tables summarize the expected quantitative data for the analysis of unlabeled and ¹³C₆-labeled Vinclozolin and its metabolites. Note: The m/z values for the metabolites and their labeled counterparts are predicted and will need to be confirmed experimentally.

Table 1: MRM Transitions and Retention Times for Unlabeled Vinclozolin and Metabolites

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Retention Time (min)
Vinclozolin	286.0	212.0	177.0	To be determined
Metabolite M1	To be determined	To be determined	To be determined	To be determined
Metabolite M2	To be determined	To be determined	To be determined	To be determined
Metabolite M5	To be determined	To be determined	To be determined	To be determined
3,5-Dichloroaniline	To be determined	To be determined	To be determined	To be determined

Table 2: Predicted MRM Transitions for ¹³C₆-Labeled Vinclozolin and Metabolites

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
¹³C₆-Vinclozolin	292.0	218.0	183.0
¹³C₆-Metabolite M1	To be determined	To be determined	To be determined
¹³C₆-Metabolite M2	To be determined	To be determined	To be determined
¹³C₆-Metabolite M5	To be determined	To be determined	To be determined
¹³C₆-3,5-Dichloroaniline	To be determined	To be determined	To be determined

Visualizations

Caption: Experimental workflow for Vinclozolin metabolite identification.

Caption: Proposed metabolic pathway of Vinclozolin.

Conclusion

The use of stable isotope-labeled standards provides a robust and reliable method for the identification and quantification of Vinclozolin metabolites. The protocols outlined in this application note offer a comprehensive workflow for researchers in toxicology, environmental science, and drug development. While a specific synthesis for labeled Vinclozolin is not provided, the general approach and the detailed analytical methodology will enable scientists to confidently characterize the metabolic fate of this important compound. The provided data tables serve as a template for organizing experimental results and highlight the expected mass shifts for labeled compounds, facilitating data analysis and interpretation.

References

• 1. Pharmacokinetics and dosimetry of the antiandrogen vinclozolin after oral administration in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Solid-Phase Extraction of Vinclozolin: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solid-phase extraction (SPE) of Vinclozolin (B1683831) from various matrices. The methodologies outlined are essential for the accurate quantification of this dicarboximide fungicide in environmental and food samples, a critical aspect of food safety, environmental monitoring, and toxicology studies. The protocols cover both traditional SPE methods using cartridges and the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) technique.

Introduction to Vinclozolin and the Importance of SPE

Vinclozolin is a systemic fungicide used to control diseases on fruits, vegetables, and ornamental plants. Due to its potential as an endocrine disruptor, specifically as an antiandrogen, regulatory bodies worldwide have established maximum residue limits (MRLs) for Vinclozolin in various commodities.[1][2][3] Accurate and sensitive analytical methods are therefore crucial for monitoring its presence.

Solid-phase extraction (SPE) is a widely used sample preparation technique that concentrates and purifies analytes from a complex matrix, making it an indispensable tool for the analysis of pesticide residues like Vinclozolin.[4][5] SPE offers significant advantages over traditional liquid-liquid extraction, including reduced solvent consumption, higher recovery rates, and the elimination of emulsion formation.[6]

Quantitative Data Summary

The following table summarizes the quantitative data for Vinclozolin extraction from various studies, providing a comparative overview of the efficiency of different SPE methods.

Matrix	SPE Method	Sorbent/Cartridge	Elution Solvent	Analytical Method	Recovery (%)	LOD	LOQ	Reference
Honey & Bee Larvae	SPE	ODS Cartridge	n-hexane-acetone (70:30, v/v)	GC-ECD/MS	>90	-	-	[6]
Wine	QuEChERS	PSA	Acetonitrile (B52724)	GC/MS and/or LC/MS-MS	84	-	-	[7]
Wine	SPE	C18	Ethyl Acetate (B1210297)	GC-MS	Suitable recoveries at 0.01 and 0.10 mg/L	-	-	[8]
Water	SPE	Oasis HLB	Methanol (B129727)	LC-MS/MS	-	0.001–0.5 µg/L	0.005–1 µg/L	[9]
Agricultural Soil	Dispersive SPE	-	Acetonitrile	GC-MS	65-117	1-13 µg/kg	3-38 µg/kg

LOD: Limit of Detection; LOQ: Limit of Quantification; GC-ECD/MS: Gas Chromatography-Electron Capture Detector/Mass Spectrometry; LC-MS/MS: Liquid Chromatography-Tandem Mass Spectrometry; PSA: Primary Secondary Amine; ODS: Octadecylsilane.

Experimental Protocols

Protocol 1: Traditional SPE for Vinclozolin in Water Samples

This protocol is adapted for the extraction of Vinclozolin from water samples using a C18 SPE cartridge for subsequent analysis by GC-MS or LC-MS/MS.

Materials:

• SPE Cartridge: C18, 500 mg, 6 mL

• Methanol (HPLC grade)

• Deionized Water

• Ethyl Acetate (HPLC grade)

• Sodium Sulfate (B86663) (anhydrous)

• SPE Vacuum Manifold

• Concentrator/Evaporator

Procedure:

• Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate through the C18 cartridge to waste.

  • Pass 5 mL of methanol through the cartridge to waste.

  • Pass 10 mL of deionized water through the cartridge, ensuring the sorbent bed does not run dry.

• Sample Loading:

  • Pass 1 L of the water sample through the conditioned cartridge at a flow rate of 5-10 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove any polar interferences.

  • Dry the cartridge under vacuum for 10-15 minutes to remove residual water.

• Elution:

  • Elute the retained Vinclozolin from the cartridge with two 5 mL aliquots of ethyl acetate into a collection tube.

• Drying and Concentration:

  • Pass the eluate through a small column containing anhydrous sodium sulfate to remove any remaining water.

  • Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen or a rotary evaporator.

• Analysis:

  • The concentrated extract is now ready for analysis by GC-MS or LC-MS/MS.

Protocol 2: QuEChERS Method for Vinclozolin in Wine

This protocol follows the widely used QuEChERS methodology for the extraction and cleanup of Vinclozolin from wine samples.[7]

Materials:

• Acetonitrile (HPLC grade)

• Magnesium Sulfate (anhydrous)

• Sodium Chloride

• Trisodium (B8492382) Citrate (B86180) Dihydrate

• Disodium (B8443419) Hydrogen Citrate Sesquihydrate

• Primary Secondary Amine (PSA) sorbent

• 50 mL and 15 mL Centrifuge Tubes

• Centrifuge

• Vortex Mixer

Procedure:

• Sample Preparation:

  • Place 10 mL of the wine sample into a 50 mL centrifuge tube.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).

  • Cap the tube and vortex vigorously for 1 minute.

  • Centrifuge at ≥3000 g for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer an aliquot of the upper acetonitrile layer to a 15 mL centrifuge tube containing 150 mg of PSA and 900 mg of anhydrous MgSO₄.

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 g for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract from the supernatant for analysis.

  • The extract can be directly injected into an LC-MS/MS or a solvent exchange to a suitable solvent like hexane (B92381) can be performed for GC-MS analysis.

Visualizations

The following diagrams illustrate the workflows for the described SPE methods.

Caption: Workflow for Traditional Solid-Phase Extraction of Vinclozolin.

Caption: Workflow for the QuEChERS Method for Vinclozolin Extraction.

Conclusion

The selection of an appropriate solid-phase extraction method for Vinclozolin analysis is dependent on the sample matrix, available equipment, and the desired analytical sensitivity. For complex matrices like wine, the QuEChERS method offers a rapid and effective approach.[7] For cleaner matrices such as water, traditional SPE with C18 or other suitable cartridges provides excellent cleanup and concentration.[8] The protocols and data presented herein serve as a comprehensive guide for researchers and scientists to develop and validate robust analytical methods for the determination of Vinclozolin residues.

References

• 1. um.es [um.es]
• 2. estudogeral.uc.pt [estudogeral.uc.pt]
• 3. mdpi.com [mdpi.com]
• 4. Determination of the fungicide vinclozolin in honey and bee larvae by solid-phase and solvent extraction with gas chromatography and electron-capture and mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. Multiresidue Analysis of Pesticides in Wines Using C-18 Solid-Phase Extraction and Gas Chromatography-Mass Spectrometry | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. epa.gov [epa.gov]

Application Note: Quantitative Analysis of Vinclozolin in Food Matrices using Gas Chromatography-Mass Spectrometry (GC-MS/MS) with an Isotopic Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantitative analysis of the fungicide Vinclozolin (B1683831) in various food matrices. The method utilizes Gas Chromatography coupled with Tandem Mass Spectrometry (GC-MS/MS) and incorporates an isotopically labeled internal standard, Vinclozolin-(5-Methyl-¹³C, Oxazolidinone-2,4-¹³C₂), for accurate and precise quantification. The use of an isotopic standard compensates for matrix effects and variations during sample preparation and analysis, leading to highly reliable data. This document provides a comprehensive experimental protocol, including sample preparation using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, GC-MS/MS parameters, and data analysis procedures.

Introduction

Vinclozolin is a dicarboximide fungicide used to control various fungal diseases on fruits, vegetables, and ornamental plants.[1][2] Due to its potential endocrine-disrupting properties and other health concerns, regulatory bodies worldwide have established maximum residue limits (MRLs) for Vinclozolin in food products. Accurate and reliable analytical methods are crucial for monitoring these levels to ensure food safety.

Isotope dilution mass spectrometry is a powerful technique for precise quantification, as it employs a stable, isotopically labeled version of the analyte as an internal standard. This standard exhibits nearly identical chemical and physical properties to the native analyte, ensuring that it behaves similarly during extraction, cleanup, and chromatographic separation. Consequently, any analyte loss or signal variation is mirrored by the internal standard, allowing for highly accurate correction and quantification.

This application note presents a complete workflow for the analysis of Vinclozolin using a ¹³C-labeled internal standard, from sample preparation to data interpretation.

Experimental Protocols

Reagents and Materials

• Solvents: Acetonitrile (B52724) (LC-MS grade), Hexane (pesticide grade), Acetone (B3395972) (pesticide grade)

• Standards:

  • Vinclozolin (CAS: 50471-44-8), Purity ≥98%

  • Vinclozolin-(5-Methyl-¹³C, Oxazolidinone-2,4-¹³C₂) (as isotopic internal standard - IS)[3]

• QuEChERS Extraction and Cleanup Kits: Containing magnesium sulfate (B86663) (MgSO₄), sodium chloride (NaCl), sodium citrate (B86180), and primary secondary amine (PSA) sorbent.

• Water: Deionized or Milli-Q grade.

Standard and Sample Preparation

2.1. Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Accurately weigh and dissolve Vinclozolin and Vinclozolin-(¹³C₃) in a suitable solvent (e.g., acetone or toluene) to prepare individual stock solutions.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solutions in an appropriate solvent (e.g., hexane:acetone, 1:1 v/v) to achieve concentrations ranging from 1 to 200 ng/mL.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the Vinclozolin-(¹³C₃) stock solution to a concentration of 10 µg/mL. This solution will be used to spike all samples, blanks, and calibration standards.

2.2. Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize a representative portion of the food sample (e.g., fruits, vegetables).

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike the sample with a known amount of the Vinclozolin-(¹³C₃) internal standard spiking solution.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing PSA sorbent and MgSO₄.

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Final Extract: The resulting supernatant is ready for GC-MS/MS analysis. Transfer the extract to an autosampler vial.

GC-MS/MS Analysis

• Gas Chromatograph (GC): Agilent 8890 GC or equivalent.

• Mass Spectrometer (MS): Agilent 7010 Triple Quadrupole GC/MS or equivalent.

• GC Column: A non-polar capillary column, such as a 30 m x 0.25 mm, 0.25 µm film thickness DB-5ms or equivalent.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

• Injection: 1 µL, splitless mode.

• Inlet Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp 1: 25 °C/min to 180 °C.

  • Ramp 2: 5 °C/min to 280 °C.

  • Ramp 3: 10 °C/min to 300 °C, hold for 5 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

The following MRM transitions should be monitored. The precursor ion for the isotopic standard is shifted by +3 m/z due to the three ¹³C atoms. The product ions are expected to have the same neutral loss as the native compound.

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Vinclozolin	212	172	145	15 / 25
Vinclozolin-(¹³C₃) (IS)	215	175	148	15 / 25

Note: Collision energies should be optimized for the specific instrument used.

Data Presentation

The following table summarizes the expected quantitative performance of this method based on typical validation results for multi-residue pesticide analysis using GC-MS/MS.

Parameter	Vinclozolin
Linearity Range	1 - 200 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.005 mg/kg
Limit of Quantification (LOQ)	0.01 mg/kg[4]
Recovery (%)	85 - 110%
Precision (RSD %)	< 15%

Mandatory Visualizations

References

• 1. caymanchem.com [caymanchem.com]
• 2. Determination of the fungicide vinclozolin in honey and bee larvae by solid-phase and solvent extraction with gas chromatography and electron-capture and mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]

Technical Notes & Optimization

overcoming matrix effects in Vinclozolin analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during Vinclozolin analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect Vinclozolin analysis?

A1: Matrix effects are the alteration of the analytical signal of a target analyte, such as Vinclozolin, due to the co-eluting components of the sample matrix.[1][2] These effects can manifest as either signal suppression (decrease in signal) or signal enhancement (increase in signal), leading to inaccurate quantification.[3] In gas chromatography-mass spectrometry (GC-MS), matrix effects often lead to signal enhancement as matrix components can block active sites in the injector port, preventing the thermal degradation of the analyte.[3] In liquid chromatography-mass spectrometry (LC-MS), particularly with electrospray ionization (ESI), ion suppression is more common as matrix components can interfere with the ionization of the target analyte.[3]

Q2: What are the common strategies to overcome matrix effects in Vinclozolin analysis?

A2: The most common strategies to mitigate matrix effects for Vinclozolin analysis fall into three main categories:

• Sample Preparation and Cleanup: Techniques like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) with dispersive solid-phase extraction (d-SPE) or Solid-Phase Extraction (SPE) are used to remove interfering matrix components before instrumental analysis.[4]

• Calibration Strategies: The use of matrix-matched calibration curves helps to compensate for matrix effects by preparing standards in a blank matrix extract that is similar to the sample.[5][6]

• Use of Internal Standards: Stable Isotope Dilution Analysis (SIDA) is a powerful technique that uses a stable isotope-labeled version of the analyte as an internal standard to correct for both extraction inefficiencies and matrix effects.[7][8]

Q3: How do I choose the appropriate cleanup sorbent for d-SPE in the QuEChERS method for Vinclozolin analysis?

A3: The choice of d-SPE sorbent depends on the sample matrix. A combination of sorbents is often used to remove different types of interferences.[9]

• Primary Secondary Amine (PSA): Removes sugars, fatty acids, organic acids, and some pigments.[9][10]

• Graphitized Carbon Black (GCB): Effective for removing pigments like chlorophyll (B73375) and carotenoids. However, it can also adsorb planar molecules like Vinclozolin, so the amount should be optimized to avoid analyte loss.[9][10]

• C18 (Octadecyl): Used to remove non-polar interferences such as fats and waxes.[9][10][11]

For a sample with high sugar and acid content, PSA would be essential. For highly pigmented samples, a small amount of GCB might be necessary, but its impact on Vinclozolin recovery should be carefully evaluated.[10] For fatty matrices, the addition of C18 is recommended.[11]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low recovery of Vinclozolin after QuEChERS extraction.	Incomplete extraction: Insufficient shaking or vortexing during the extraction step.	Ensure vigorous shaking for at least 1 minute after adding the solvent and salts to ensure thorough mixing and partitioning of Vinclozolin into the acetonitrile (B52724) layer.[12]
Analyte loss during d-SPE cleanup: Use of an inappropriate sorbent or an excessive amount of a sorbent like GCB.	Optimize the type and amount of d-SPE sorbent. If using GCB for pigment removal, try reducing the amount to minimize the loss of planar Vinclozolin.[9][10] Alternatively, consider a different cleanup strategy like SPE.
Significant signal suppression in LC-MS analysis of Vinclozolin.	High concentration of co-eluting matrix components: Inadequate cleanup of the sample extract.	Improve the cleanup procedure by using a combination of d-SPE sorbents (e.g., PSA and C18) or by employing a more rigorous SPE cleanup method.[11] Diluting the final extract can also help reduce the concentration of interfering matrix components.
Ionization competition in the ESI source: The matrix components are more easily ionized than Vinclozolin, leading to a suppressed signal for the analyte.	Optimize the LC-MS source parameters (e.g., capillary voltage, gas flow rates) to favor the ionization of Vinclozolin. A change in the mobile phase composition or gradient can also help to chromatographically separate Vinclozolin from the interfering compounds.
Poor peak shape for Vinclozolin in GC-MS analysis.	Active sites in the GC inlet liner: Co-injected matrix components can interact with the analyte on active sites in the liner, leading to peak tailing.	Use a deactivated GC liner or a liner with a glass wool plug to trap non-volatile matrix components. The use of matrix-matched standards can also help to mitigate this effect as the matrix components in the standard will interact with the active sites in a similar way to the sample.[3]
Inconsistent results between samples.	Variability in the matrix composition: Different samples may have varying levels of interfering compounds.	The use of a stable isotope-labeled internal standard for Vinclozolin (if available) is the most effective way to correct for sample-to-sample variations in matrix effects.[7] If an internal standard is not available, meticulous and consistent application of the sample preparation and cleanup procedure is crucial.

Experimental Protocols

QuEChERS Method for Vinclozolin in Fruits and Vegetables

This protocol is a general guideline based on the AOAC Official Method 2007.01.[13]

a. Extraction

• Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.[5]

• Add 10 mL of acetonitrile (and internal standard if using SIDA).

• Shake vigorously for 1 minute.[13]

• Add the appropriate QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).[14]

• Immediately shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.[12]

b. Dispersive SPE (d-SPE) Cleanup

• Transfer an aliquot (e.g., 6 mL) of the upper acetonitrile layer to a 15 mL centrifuge tube containing the appropriate d-SPE sorbents (e.g., 900 mg MgSO₄, 150 mg PSA). For matrices with high fat content, add 150 mg C18. For pigmented matrices, consider adding a small, optimized amount of GCB (e.g., 7.5-50 mg).[15]

• Shake vigorously for 30 seconds.

• Centrifuge at ≥3000 rcf for 5 minutes.

• The supernatant is ready for analysis by GC-MS or LC-MS/MS.

Experimental Workflow for QuEChERS with d-SPE

Caption: QuEChERS with d-SPE workflow for Vinclozolin analysis.

Solid-Phase Extraction (SPE) for Vinclozolin in Water and Soil

This is a general protocol that needs to be optimized for specific SPE cartridges and matrices.

a. Water Sample

• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) with 5 mL of methanol (B129727) followed by 5 mL of deionized water.[16]

• Load 500 mL of the water sample onto the cartridge at a flow rate of about 5 mL/min.

• Wash the cartridge with 5 mL of deionized water.

• Dry the cartridge under vacuum for 10-15 minutes.

• Elute the Vinclozolin with 5-10 mL of a suitable solvent like ethyl acetate (B1210297) or a mixture of dichloromethane (B109758) and acetone.

• The eluate can be concentrated and reconstituted in a suitable solvent for analysis.

b. Soil Sample

• Extract 10 g of soil with 20 mL of acetonitrile by shaking for 30 minutes.

• Centrifuge and take the supernatant.

• Dilute the supernatant with water to reduce the acetonitrile concentration to less than 10% before loading onto a conditioned SPE cartridge (e.g., C18 or Florisil).

• Follow steps 3-6 from the water sample protocol.

Logical Workflow for SPE Cleanup

Caption: General workflow for Solid-Phase Extraction (SPE).

Preparation of Matrix-Matched Calibration Standards

• Prepare a blank matrix extract by following the chosen sample preparation and cleanup procedure (e.g., QuEChERS) on a sample known to be free of Vinclozolin.[5]

• Prepare a stock solution of Vinclozolin in a suitable solvent (e.g., acetonitrile).[17]

• Create a series of working standard solutions by diluting the stock solution.

• For each calibration level, add a small volume of the corresponding working standard solution to an aliquot of the blank matrix extract.[5] For example, to prepare a 100 µg/L matrix-matched standard, add 10 µL of a 10 mg/L Vinclozolin standard to 990 µL of the blank matrix extract.

• The final concentrations of the matrix-matched standards should bracket the expected concentration of Vinclozolin in the samples.

Stable Isotope Dilution Analysis (SIDA)

The availability of a suitable stable isotope-labeled internal standard for Vinclozolin is crucial for this method. As of the current search, a commercially available standard was not readily identified. However, the general procedure is as follows:

• Synthesize or procure a stable isotope-labeled Vinclozolin standard (e.g., ¹³C₆-Vinclozolin or D₄-Vinclozolin).

• Prepare a stock solution of the labeled internal standard.

• Add a known amount of the internal standard solution to each sample, blank, and calibration standard at the beginning of the sample preparation process.[7]

• Perform the sample extraction and cleanup as usual.

• During GC-MS or LC-MS/MS analysis, monitor the transitions for both the native Vinclozolin and the labeled internal standard.

• Quantify the native Vinclozolin by calculating the ratio of its peak area to the peak area of the internal standard and comparing this ratio to a calibration curve constructed in the same manner.[7]

Data Presentation

The following tables summarize typical performance data for different methods used to overcome matrix effects in pesticide analysis. Note that the values can vary significantly depending on the specific matrix, instrumentation, and laboratory conditions.

Table 1: Comparison of Recovery and Matrix Effects for Vinclozolin in Grapes using different extraction methods.

Method	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Microwave Assisted Extraction (MAE)	78-100	2.9-11.1
Matrix Solid-Phase Dispersion (MSPD)	66-102	2.9-11.1
Solid-Liquid Extraction (SLE)	58-88	2.9-11.1
QuEChERS	68-96	2.9-11.1

Table 2: Typical Performance of QuEChERS with d-SPE Cleanup for Pesticide Analysis in Fruits and Vegetables.

Parameter	Typical Value	Reference
Recovery (%)	70-120
Repeatability (RSDr %)	< 20	[18]
Limit of Quantification (LOQ)	1-10 µg/kg	[10]

Table 3: Impact of d-SPE Sorbent Composition on Pesticide Recovery in Tobacco (a complex matrix).

d-SPE Composition	Average Recovery (%) (500 ppb spike)	Average RSD (%)	Average Recovery (%) (50 ppb spike)	Average RSD (%)	Reference
50mg PSA, 50mg C18, 50mg GCB	82	23	81	33	[15]
25mg PSA, 7.5mg GCB	92	13	91	22	[15]

References

• 1. researchgate.net [researchgate.net]
• 2. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Matrix-Matched Pesticide Standard Curve Preparation - Protocol - OneLab [onelab.andrewalliance.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Stable isotope dilution assay for the accurate determination of mycotoxins in maize by UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. waters.com [waters.com]
• 10. researchgate.net [researchgate.net]
• 11. Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Analysis of Pesticide Residue in Fruit Using the QuEChERS Method Coupled With LC-MS/MS Detection – Current Agriculture Research Journal [agriculturejournal.org]
• 14. eurl-pesticides.eu [eurl-pesticides.eu]
• 15. gcms.cz [gcms.cz]
• 16. eurl-pesticides.eu [eurl-pesticides.eu]
• 17. chemicaljournal.in [chemicaljournal.in]
• 18. mdpi.com [mdpi.com]

troubleshooting poor peak shape for Vinclozolin in HPLC

This guide provides troubleshooting advice and answers to frequently asked questions (FAQs) for resolving poor peak shape during the High-Performance Liquid Chromatography (HPLC) analysis of Vinclozolin (B1683831).

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common chromatographic problems encountered during Vinclozolin analysis.

Q1: Why is my Vinclozolin peak tailing?

Peak tailing, where the latter half of the peak is broader than the front half, is the most common peak shape distortion.[1] It can compromise resolution and lead to inaccurate quantification.[2] The primary causes include:

• Secondary Interactions: Vinclozolin, like other fungicides, can exhibit unwanted interactions with acidic silanol (B1196071) groups on the surface of silica-based C18 columns.[1][2] These interactions create a secondary retention mechanism that leads to peak tailing.[3]

• Incorrect Mobile Phase pH: If the mobile phase pH is not optimized, interactions between the analyte and the stationary phase can increase, causing tailing.[4][5] For basic compounds, operating at a low pH (e.g., 2-3) can protonate the silanol groups, minimizing these secondary interactions.[1][5]

• Column Overload: Injecting too high a concentration of the sample can saturate the column, leading to peak distortion, classically seen as a peak that looks like a right-triangle.[2][6]

• Sample Solvent Mismatch: If the sample is dissolved in a solvent that is significantly stronger than the mobile phase (e.g., 100% acetonitrile (B52724) in a weak mobile phase), it can cause peak distortion.[2][5] The sample should ideally be dissolved in the mobile phase itself.[2]

• Column Contamination or Degradation: Accumulation of contaminants at the head of the column or column bed deformation can lead to distorted peaks.[1][2] Using a guard column can help protect the analytical column and maximize its lifetime.

Q2: How can I fix peak tailing for Vinclozolin?

To resolve peak tailing, consider the following solutions corresponding to the causes above:

• To Minimize Secondary Interactions:

  • Use a modern, high-purity, end-capped C18 column. End-capping blocks the residual silanol groups, reducing their ability to interact with analytes.[2][4]

  • Add an acidic modifier to the mobile phase, such as phosphoric acid or formic acid.[7] This helps to suppress the ionization of silanol groups, leading to more symmetrical peaks.[1]

• To Correct for Column Overload:

  • Reduce the concentration of your sample by diluting it.[5]

  • Decrease the injection volume.[5]

• To Address Solvent Mismatch:

  • Prepare your Vinclozolin standard and samples in the initial mobile phase composition.[5]

• To Address Column Issues:

  • Use a guard column to protect the analytical column from contaminants.

  • If the column is contaminated, try backflushing it to waste.[6] If performance does not improve, replace the column.[5]

Q3: My Vinclozolin peak is fronting. What is the cause?

Peak fronting, where the front half of the peak is broader than the back half, is less common than tailing.[2] The primary causes are:

• Sample Solvent Incompatibility: This occurs if the sample is dissolved in a solvent significantly stronger than the mobile phase.[2]

• Column Overload: While often associated with tailing, severe overload can sometimes manifest as fronting.[8]

Q4: What should I do if my Vinclozolin peak is splitting or appears as a doublet?

Peak splitting can occur for several reasons:

• Partially Blocked Frit: Debris from the sample or system can clog the inlet frit of the column, distorting the sample band as it enters.[6] This often affects all peaks in the chromatogram.[6] Reversing and backflushing the column may resolve the issue.[6]

• Column Void or Degradation: A void or "channel" can form at the head of the column bed over time.[9] This requires column replacement.[10]

• Strong Sample Solvent: Injecting a sample in a solvent that is much stronger than the mobile phase can cause the analyte band to spread improperly on the column, especially for early-eluting peaks.[11] Ensure the sample solvent is as close in composition to the mobile phase as possible.[5]

Recommended Experimental Protocol

This is a general-purpose starting method synthesized from validated procedures for Vinclozolin analysis.[7][12] Optimization may be required for your specific instrument and sample matrix.

Methodology:

• Column: C18 reversed-phase column (e.g., Spherisorb ODS2, 250 mm x 4.6 mm, 5 µm).[12]

• Mobile Phase Preparation: Prepare a filtered and degassed mixture of Methanol, Water, and Phosphoric Acid in a 55:45:0.1 (v/v/v) ratio.[7]

• Instrumentation Setup:

  • HPLC System: Standard HPLC with UV/PDA detector.

  • Flow Rate: 1.0 mL/min.[7]

  • Column Temperature: Ambient.[7]

  • Detection Wavelength: 220 nm.[7][12]

  • Injection Volume: 20 µL.[7]

• Standard Preparation:

  • Accurately weigh about 50 mg of Vinclozolin working standard and transfer to a 50 mL volumetric flask.[7]

  • Add approximately 20 mL of the mobile phase (used as a diluent), sonicate to dissolve, and then dilute to volume with the diluent.[7]

  • Perform further dilutions as necessary to achieve a working concentration within the linear range (e.g., 25 ppm to 75 ppm).[7]

• System Suitability: Before sample analysis, perform multiple injections of a standard solution to verify system performance. Typical criteria include a tailing factor not more than 2.0 and theoretical plates greater than 2000.[7]

HPLC Method Parameters for Vinclozolin

The following table summarizes various conditions used for the HPLC analysis of Vinclozolin, providing a reference for method development.

Parameter	Method 1[7]	Method 2[12]	Method 3[13]	Method 4[14]
Column	Newcrom R1 (100x3.2mm, 3µm)	Spherisorb ODS2 (250x4.6mm, 5µm)	Varian Micro Pak MCH-10	C18
Mobile Phase	Methanol:Water:H₃PO₄ (55:45:0.1)	Acetonitrile:Water (60:40)	Methanol:Water (72:28)	Methanol:Acetonitrile (70:30) & 0.05M NaH₂PO₄ pH 3.3
Elution Mode	Isocratic	Isocratic	Isocratic	Gradient (60-75% organic)
Flow Rate	1.0 mL/min	Not Specified	1.0 mL/min	1.0 mL/min
Detection	UV 220 nm	UV 220 nm	UV 212 nm	UV 212 nm
Temperature	Ambient	Ambient	Not Specified	Not Specified

Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing and resolving poor peak shape for Vinclozolin.

A troubleshooting workflow for poor HPLC peak shape.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. benchchem.com [benchchem.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. chromtech.com [chromtech.com]
• 5. uhplcs.com [uhplcs.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chemicaljournal.in [chemicaljournal.in]
• 8. uhplcs.com [uhplcs.com]
• 9. lcms.cz [lcms.cz]
• 10. silicycle.com [silicycle.com]
• 11. tools.thermofisher.com [tools.thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. datapdf.com [datapdf.com]
• 14. Liquid chromatography determination of the anti-androgen vinclozolin and its metabolites in rat serum - PubMed [pubmed.ncbi.nlm.nih.gov]

dealing with low sensitivity for Vinclozolin-13C3,D3 in mass spectrometry

Welcome to the technical support center for the mass spectrometry analysis of Vinclozolin-13C3,D3. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to low sensitivity during their experiments.

Frequently Asked Questions (FAQs)

Q1: I am observing a very low signal or no signal at all for my Vinclozolin-13C3,D3 internal standard. What are the initial checks I should perform?

A1: A complete loss of signal for an internal standard across an entire batch of samples often points to a systemic issue. Start by verifying the concentration and integrity of your Vinclozolin-13C3,D3 spiking solution to ensure it was prepared correctly and has not degraded. A common and easily overlooked error is simply forgetting to add the internal standard solution to the samples; therefore, it is crucial to review the sample preparation protocol and confirm this step was performed. Finally, a thorough inspection of the LC-MS system is recommended. This includes checking for leaks, ensuring the correct mobile phase composition and flow rate, and verifying that the analytical column is properly installed and equilibrated.[1]

Q2: My Vinclozolin-13C3,D3 signal is present but highly variable between samples in the same analytical run. What could be causing this?

A2: High variability in the internal standard signal can be attributed to several factors. Inconsistencies in the sample preparation workflow, such as errors in aliquoting the internal standard, variable extraction recovery, or incomplete mixing with the sample matrix, are frequent causes. Additionally, co-eluting components from the sample matrix can interfere with the ionization of the internal standard, leading to ion suppression or enhancement. Poor chromatographic performance, characterized by peak tailing, splitting, or significant retention time shifts, can also contribute to signal variability.[1]

Q3: What are the typical MRM transitions for Vinclozolin, and can I use them for Vinclozolin-13C3,D3?

A3: For native Vinclozolin, a common precursor ion (Q1) is m/z 285.0, with product ions (Q3) of m/z 212.0 (quantifier) and m/z 178.1 (qualifier). For Vinclozolin-13C3,D3, the precursor ion will be shifted by the mass of the isotopic labels. Given that there are three 13C atoms and three deuterium (B1214612) atoms, the mass shift would be approximately +6 Da. Therefore, the expected precursor ion for Vinclozolin-13C3,D3 would be around m/z 291. The product ions may or may not be shifted depending on whether the labeled atoms are retained in the fragmented portion of the molecule. It is essential to determine the exact masses and optimize the transitions for your specific instrument.

Q4: How does the choice of ionization source, ESI or APCI, affect the sensitivity for Vinclozolin?

A4: The choice between Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) can significantly impact sensitivity and is compound-dependent. ESI is generally preferred for polar to moderately polar compounds, while APCI can be more effective for less polar compounds. For many pesticides, ESI is a common choice. However, it is advisable to test both ionization sources during method development to determine the optimal choice for Vinclozolin and its labeled internal standard in your specific sample matrix.

Troubleshooting Guides

Guide 1: Investigating Low or No Signal for Vinclozolin-13C3,D3

This guide provides a step-by-step approach to diagnose and resolve issues of low or absent signal for your isotopically labeled internal standard.

Caption: Troubleshooting workflow for low or no signal.

Guide 2: Addressing High Variability in Vinclozolin-13C3,D3 Signal

This guide outlines a systematic process to identify and mitigate sources of high signal variability for your internal standard.

Caption: Troubleshooting workflow for high signal variability.

Quantitative Data

The following tables summarize key parameters for the analysis of Vinclozolin. Note that the optimal collision energy is instrument-dependent and should be determined empirically.

Table 1: Mass Spectrometry Parameters for Vinclozolin

Parameter	Value
Precursor Ion (Q1)	285.0 m/z
Product Ion (Q3) - Quantifier	212.0 m/z
Product Ion (Q3) - Qualifier	178.1 m/z
Collision Energy (CE)	Instrument Dependent - Requires Optimization

Table 2: Chemical Properties of Vinclozolin

Property	Value
Molecular Formula	C₁₂H₉Cl₂NO₃
Molecular Weight	286.1 g/mol
Solubility	Soluble in organic solvents such as ethanol, DMSO, and dimethyl formamide. Sparingly soluble in aqueous buffers.
Stability in Aqueous Solution	Limited stability; it is recommended not to store aqueous solutions for more than one day.[2]

Experimental Protocols

Protocol 1: Standard Preparation for Vinclozolin

This protocol outlines the preparation of a standard stock solution of Vinclozolin.

• Weighing: Accurately weigh approximately 50 mg of Vinclozolin working standard.

• Dissolving: Transfer the weighed standard to a 50 mL volumetric flask. Add 20 mL of a suitable diluent (e.g., a mixture of methanol, water, and phosphoric acid in a 55:45:0.1 v/v/v ratio) and sonicate to dissolve.[3]

• Dilution to Stock: Once dissolved, dilute to the 50 mL mark with the diluent and mix thoroughly. This creates a stock solution.

• Working Standard Preparation: For a working standard, transfer 1.0 mL of the stock solution into a 10 mL volumetric flask and dilute to the mark with the diluent. Mix well.[3]

Protocol 2: Sample Preparation using a Modified QuEChERS Method

This protocol is a general guideline for the extraction of Vinclozolin from a food matrix, such as fruit jam.[4]

• Homogenization: Homogenize 10 g of the sample with 10 mL of water.

• Internal Standard Spiking: Add the Vinclozolin-13C3,D3 internal standard solution to the homogenized sample.

• Extraction: Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute.

• Salting Out: Add 4 g of anhydrous MgSO₄, 1 g of NaCl, 1 g of trisodium (B8492382) citrate, and 0.5 g of disodium (B8443419) hydrogen citrate. Shake for 1 minute and then centrifuge for 5 minutes at 3000 rpm.[4]

• Dispersive SPE Cleanup: Transfer an aliquot of the acetonitrile (upper) layer to a dispersive SPE tube containing primary-secondary amine (PSA) sorbent and MgSO₄. Vortex for 1 minute and centrifuge.

• Final Extract: The resulting supernatant is the final extract for LC-MS/MS analysis.

Disclaimer: These protocols are intended as a starting point. Optimization of sample preparation and chromatographic conditions is essential for achieving the desired sensitivity and accuracy in your specific application.

References

• 1. benchchem.com [benchchem.com]
• 2. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemicaljournal.in [chemicaljournal.in]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Optimization of Mass Spectrometry Parameters for Vinclozolin-13C3,D3

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing mass spectrometry parameters for the analysis of Vinclozolin and its stable isotope-labeled internal standards, Vinclozolin-13C3 and Vinclozolin-D3. This resource includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and optimized quantitative data to facilitate accurate and robust experimental outcomes.

Troubleshooting Guide

Encountering issues during your mass spectrometry experiments can be a significant impediment to your research. This guide addresses common problems in a structured format, providing potential causes and actionable solutions to get your analysis back on track.

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Signal for Analyte/Internal Standard	1. Incorrect mass spectrometry parameters (Precursor/Product Ions, Collision Energy, Cone Voltage). 2. Poor ionization efficiency. 3. Clogged LC or MS system. 4. Analyte/Internal Standard degradation. 5. Improper sample preparation or extraction.	1. Re-optimize MS parameters by direct infusion of a standard solution. 2. Ensure the mobile phase contains an appropriate modifier (e.g., 0.1% formic acid for positive ionization). Check the stability of the electrospray. 3. Check system pressure and perform necessary maintenance. 4. Use freshly prepared standards and samples. 5. Review and optimize the sample extraction and cleanup procedure to ensure good recovery.
Poor Peak Shape (Tailing or Fronting)	1. Incompatible mobile phase pH. 2. Column overload. 3. Column degradation. 4. Inappropriate injection solvent.	1. Adjust the mobile phase pH with a suitable additive like formic acid or ammonium (B1175870) formate. 2. Dilute the sample or reduce the injection volume. 3. Replace the analytical column. 4. Ensure the injection solvent is compatible with the initial mobile phase conditions.
High Background Noise	1. Contaminated mobile phase, solvents, or LC system. 2. Electrical noise. 3. Contaminated ion source.	1. Use high-purity, LC-MS grade solvents and freshly prepared mobile phases. Flush the LC system thoroughly. 2. Ensure proper grounding of the mass spectrometer and associated electronics. 3. Clean the ion source according to the manufacturer's guidelines.
Inconsistent Internal Standard Response	1. Incomplete equilibration of the internal standard with the sample. 2. Isotopic exchange (especially for Deuterium-labeled standards). 3. Variable matrix effects. 4. Pipetting or dilution errors.	1. Ensure thorough vortexing and sufficient incubation time after adding the internal standard to the sample. 2. For Vinclozolin-D3, check for potential H/D exchange. Consider using Vinclozolin-13C3 as it is not prone to exchange.[1][2][3][4] 3. Optimize sample cleanup to minimize matrix components. Use matrix-matched calibration standards. 4. Verify the accuracy and precision of pipettes and review dilution procedures.
Matrix Effects (Ion Suppression or Enhancement)	1. Co-eluting matrix components competing for ionization. 2. Insufficient sample cleanup.	1. Modify the chromatographic method to improve separation between the analyte and interfering matrix components. 2. Employ a more rigorous sample cleanup technique, such as solid-phase extraction (SPE). 3. Use stable isotope-labeled internal standards like Vinclozolin-13C3 or Vinclozolin-D3 to compensate for matrix effects.[5] 4. Prepare calibration standards in a matrix that matches the samples being analyzed.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the analysis of Vinclozolin-13C3,D3.

Q1: What are the expected precursor ions for Vinclozolin, Vinclozolin-13C3, and Vinclozolin-D3 in positive ion mode?

A1: The precursor ion in positive ion mode is typically the protonated molecule, [M+H]+. For Vinclozolin (C12H9Cl2NO3), the monoisotopic mass is approximately 285.00 g/mol . Therefore, the expected precursor ions are:

• Vinclozolin: m/z 286.0

• Vinclozolin-13C3: m/z 289.0 (due to the inclusion of three 13C atoms)

• Vinclozolin-D3: m/z 289.0 (due to the inclusion of three Deuterium (B1214612) atoms)

Q2: How do I determine the optimal product ions and collision energies for Multiple Reaction Monitoring (MRM)?

A2: The optimal product ions and collision energies must be determined empirically for your specific instrument. This is typically done by infusing a standard solution of each compound directly into the mass spectrometer and performing a product ion scan. The most intense and stable fragment ions are then selected as product ions for the MRM transitions. The collision energy is then optimized for each transition to maximize the signal intensity of the product ion.

Q3: What are some common issues with using Vinclozolin-D3 as an internal standard?

A3: Deuterium-labeled standards like Vinclozolin-D3 can sometimes undergo hydrogen-deuterium (H/D) exchange, where deuterium atoms are replaced by hydrogen atoms from the solvent or matrix.[1][2][3][4] This can lead to a decrease in the internal standard signal and an artificial increase in the native analyte signal. To mitigate this, it is advisable to work at a controlled pH and temperature and to use aprotic solvents where possible. Using a 13C-labeled standard like Vinclozolin-13C3 is a more robust alternative as it is not susceptible to exchange.[1][4]

Q4: How can I minimize matrix effects in my analysis?

A4: Matrix effects, which can cause ion suppression or enhancement, are a common challenge in complex samples.[5] To minimize their impact, you can:

• Optimize Sample Preparation: Use effective cleanup techniques like Solid-Phase Extraction (SPE) to remove interfering matrix components.

• Improve Chromatographic Separation: Adjust your LC method to separate your analytes from co-eluting matrix components.

• Use Isotope Dilution: Employing a stable isotope-labeled internal standard that co-elutes with your analyte is the most effective way to compensate for matrix effects, as it is affected in the same way as the analyte.[5]

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix that is similar to your samples to mimic the matrix effects.

Q5: What are typical starting conditions for an LC-MS/MS method for Vinclozolin?

A5: A good starting point for an LC-MS/MS method would be a reversed-phase C18 column with a gradient elution using water and methanol (B129727) or acetonitrile, both containing 0.1% formic acid to promote protonation. A flow rate of 0.3-0.5 mL/min is common for standard analytical columns.

Quantitative Data Summary

The following table summarizes the likely mass spectrometry parameters for Vinclozolin and its isotopically labeled standards. The parameters for the labeled standards are estimated based on the known fragmentation of Vinclozolin and should be optimized on your specific instrument.

Compound	Precursor Ion (m/z)	Product Ion (Quantifier) (m/z)	Product Ion (Qualifier) (m/z)	Estimated Collision Energy (eV)	Estimated Cone Voltage (V)
Vinclozolin	286.0	212.0	178.1	15 - 25	20 - 30
Vinclozolin-13C3	289.0	215.0	181.1	15 - 25	20 - 30
Vinclozolin-D3	289.0	212.0	178.1	15 - 25	20 - 30

Note: The product ions for Vinclozolin-D3 are expected to be the same as the unlabeled compound if the deuterium labels are on a part of the molecule that is not lost during fragmentation.

Experimental Protocols

This section provides a detailed methodology for the analysis of Vinclozolin using Vinclozolin-13C3 or Vinclozolin-D3 as an internal standard by LC-MS/MS.

1. Sample Preparation (QuEChERS Method)

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the internal standard solution (Vinclozolin-13C3 or Vinclozolin-D3) to achieve a final concentration of 100 ng/mL.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO4, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a microcentrifuge tube containing dispersive SPE cleanup sorbent (e.g., 150 mg MgSO4, 50 mg PSA).

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 2 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial.

2. LC-MS/MS Analysis

• LC System: Agilent 1290 Infinity II or equivalent

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: Linear gradient to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B and equilibrate

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• MS System: Sciex Triple Quad 6500+ or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Ion Source Parameters:

  • Curtain Gas: 35 psi

  • Collision Gas: Medium

  • IonSpray Voltage: 5500 V

  • Temperature: 500 °C

  • Ion Source Gas 1: 55 psi

  • Ion Source Gas 2: 60 psi

• MRM Transitions: As defined in the Quantitative Data Summary table (to be optimized).

Visualizations

The following diagrams illustrate key workflows for the optimization and troubleshooting of your mass spectrometry experiments.

Caption: Experimental workflow for Vinclozolin analysis.

Caption: Troubleshooting workflow for MS experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. lcms.cz [lcms.cz]

Technical Support Center: Stability of Vinclozolin-13C3,D3 Analytical Standards

This technical support center provides guidance on the stability of Vinclozolin-13C3,D3 in stock and working solutions for researchers, scientists, and drug development professionals. The following information is based on general principles of analytical standard stability, known degradation pathways of Vinclozolin (B1683831), and best practices for handling isotopically labeled compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of Vinclozolin-13C3,D3 solutions?

A1: The stability of Vinclozolin-13C3,D3 in solution can be influenced by several factors, including:

• Solvent: The choice of solvent can significantly impact stability. Polar protic solvents may facilitate hydrolysis.

• Temperature: Higher temperatures generally accelerate degradation.

• Light: Exposure to UV light can cause photodegradation.

• pH: Vinclozolin is known to be more susceptible to hydrolysis under basic conditions.

• Oxygen: The presence of oxygen can lead to oxidative degradation.

• Concentration: While typically less impactful, very low concentrations might be more susceptible to adsorption to container surfaces.

Q2: What are the expected degradation products of Vinclozolin-13C3,D3?

A2: Based on studies of unlabeled Vinclozolin, the primary degradation pathway is hydrolysis, which can lead to the formation of several products. The most notable degradation product is 3,5-dichloroaniline (B42879).[1][2] Other potential degradation products include 2-[[(3,5-dichlorophenyl)carbamoyl]oxy]-2-methyl-3-butenoic acid and 3',5'-dichloro-2-hydroxy-2-methylbut-3-enanilide.[1] It is expected that Vinclozolin-13C3,D3 will follow similar degradation pathways.

Q3: What are the recommended storage conditions for Vinclozolin-13C3,D3 stock solutions?

A3: To ensure the long-term stability of Vinclozolin-13C3,D3 stock solutions, the following storage conditions are recommended:

• Solvent: Prepare stock solutions in a non-polar aprotic solvent such as acetone (B3395972), acetonitrile, or methanol. Stock solutions of Vinclozolin have been prepared in acetone for analytical purposes.

• Temperature: Store stock solutions at low temperatures, ideally at -20°C or below.

• Light: Protect solutions from light by using amber vials or by storing them in the dark.

• Container: Use tightly sealed, high-quality glass vials to prevent solvent evaporation and contamination.

Q4: How long can I expect my Vinclozolin-13C3,D3 working solutions to be stable?

A4: The stability of working solutions is generally shorter than that of stock solutions due to lower concentrations and potentially more frequent handling. It is crucial to perform your own stability assessment under your specific experimental conditions. As a general guideline, prepare working solutions fresh daily. If storage is necessary, they should be stored under the same recommended conditions as stock solutions (low temperature, protected from light). Bench-top stability should be assessed for the duration of a typical analytical run.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Inconsistent analytical results (e.g., peak area drift)	Degradation of working solution.	1. Prepare fresh working solutions daily.2. Perform a short-term stability test of the working solution on the bench-top.3. Ensure the autosampler is temperature-controlled if long sequences are run.
Appearance of unknown peaks in the chromatogram	Formation of degradation products.	1. Analyze a freshly prepared standard to confirm the identity of the main peak.2. Compare the chromatogram of an aged solution to a fresh one to identify potential degradation peaks.3. Review the literature for known Vinclozolin degradation products and their expected chromatographic behavior.[1][2]
Loss of signal intensity over time	Significant degradation of the analyte in the stock or working solution.	1. Verify the storage conditions of your stock solution (temperature, light exposure).2. Prepare a new stock solution from the neat material and compare its performance to the old stock solution.3. Re-evaluate the chosen solvent for the solutions.

Experimental Protocol: Short-Term Stability Assessment of Vinclozolin-13C3,D3 Working Solution

This protocol outlines a general procedure to assess the short-term stability of a Vinclozolin-13C3,D3 working solution under typical laboratory conditions.

Objective: To determine the stability of a Vinclozolin-13C3,D3 working solution at a specific concentration in a given solvent over a defined period under specified storage conditions (e.g., room temperature on the bench-top).

Materials:

• Vinclozolin-13C3,D3 neat material or certified stock solution.

• High-purity solvent (e.g., acetonitrile, methanol).

• Volumetric flasks and pipettes.

• Autosampler vials.

• LC-MS/MS or GC-MS system.

Procedure:

• Preparation of Fresh Comparison Solution (T=0):

  • Prepare a fresh working solution of Vinclozolin-13C3,D3 at the desired concentration (e.g., 1 µg/mL) in the chosen solvent.

  • Immediately analyze this solution in triplicate using a validated analytical method to establish the initial peak area or concentration (Time 0).

• Preparation and Storage of Stability Samples:

  • Prepare a batch of the same working solution.

  • Aliquot the solution into several autosampler vials.

  • Store these vials under the conditions you want to test (e.g., on the bench-top at room temperature, ~25°C, exposed to ambient light).

• Analysis at Time Points:

  • At predetermined time points (e.g., 2, 4, 8, 12, and 24 hours), take one of the stored vials and analyze it in triplicate.

  • It is recommended to also re-inject the fresh comparison solution (stored at -20°C) at each time point to account for instrument variability.

• Data Analysis:

  • Calculate the mean peak area or concentration for each time point.

  • Compare the mean response at each time point to the initial (T=0) response.

  • The stability is often expressed as a percentage of the initial concentration remaining.

  • Acceptance criteria are typically defined as the concentration remaining within a certain percentage of the initial value (e.g., ±15%).

Data Presentation:

Table 1: Short-Term Stability of Vinclozolin-13C3,D3 (1 µg/mL in Acetonitrile) at Room Temperature

Time (hours)	Mean Peak Area (n=3)	% of Initial Concentration
0	[Insert Value]	100%
2	[Insert Value]	[Calculate %]
4	[Insert Value]	[Calculate %]
8	[Insert Value]	[Calculate %]
12	[Insert Value]	[Calculate %]
24	[Insert Value]	[Calculate %]

Visualizations

Caption: Workflow for assessing the short-term stability of a working solution.

Caption: Key factors influencing the stability of Vinclozolin-13C3,D3 solutions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Microbial biodegradation and toxicity of vinclozolin and its toxic metabolite 3,5-dichloroaniline - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Vinclozolin Analysis via Electrospray Ionization-Mass Spectrometry

Welcome to the technical support center for the analysis of Vinclozolin using electrospray ionization (ESI) mass spectrometry. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression and achieve accurate, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem when analyzing Vinclozolin by ESI-MS?

A1: Ion suppression is a phenomenon in electrospray ionization (ESI) where the ionization efficiency of the target analyte, in this case, Vinclozolin, is reduced by the presence of co-eluting compounds from the sample matrix.[1] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of the analysis. Essentially, other components in the sample compete with Vinclozolin for the limited charge on the ESI droplets, hindering its ability to form gas-phase ions and be detected by the mass spectrometer.

Q2: What are the common sources of ion suppression in Vinclozolin analysis?

A2: Ion suppression in Vinclozolin analysis can originate from various sources within the sample matrix and the analytical workflow itself. Common culprits include:

• Endogenous matrix components: In biological samples, these can be salts, phospholipids, proteins, and other small molecules.[2] In food and environmental samples, pigments, sugars, and organic acids are frequent interferences.

• Sample preparation artifacts: Reagents used during extraction and cleanup, such as non-volatile buffers or plasticizers leached from labware, can contribute to ion suppression.

• Chromatographic conditions: Mobile phase additives, especially at high concentrations, can interfere with the ionization process.

Q3: How can I detect and assess the severity of ion suppression in my Vinclozolin analysis?

A3: There are two primary methods for evaluating ion suppression:

• Post-Column Infusion: This qualitative technique involves continuously infusing a standard solution of Vinclozolin into the LC flow after the analytical column and before the ESI source.[3] A blank matrix extract is then injected onto the column. Any dips in the constant Vinclozolin signal indicate regions of ion suppression caused by eluting matrix components.[2]

• Post-Extraction Spike: This quantitative method compares the signal response of Vinclozolin in a neat solvent to its response when spiked into a blank matrix extract after the sample preparation process.[3] The matrix effect (ME) can be calculated using the following formula:

  ME (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100%

  A value below 100% indicates ion suppression, while a value above 100% suggests ion enhancement.

Troubleshooting Guides

Issue 1: Low Vinclozolin Signal Intensity and Poor Sensitivity

This is a classic symptom of significant ion suppression. The following troubleshooting steps can help identify and mitigate the source of the problem.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low Vinclozolin signal.

Detailed Steps:

• Optimize Sample Preparation: The most effective way to combat ion suppression is to remove interfering matrix components before they enter the LC-MS system.[2]

  • Recommendation: For many food and biological matrices, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a highly effective and widely used sample preparation technique for pesticide analysis, including Vinclozolin.[4][5] It generally provides better recoveries and cleaner extracts compared to traditional liquid-liquid extraction (LLE).[4] For particularly complex matrices, consider using dispersive solid-phase extraction (d-SPE) with different sorbents as a cleanup step within the QuEChERS protocol.[6] Solid-phase extraction (SPE) with specialized cartridges can also offer excellent cleanup but may require more method development.

• Optimize Chromatography: If sample preparation alone is insufficient, chromatographic separation of Vinclozolin from co-eluting interferences is crucial.

  • Recommendation: Adjust the gradient profile of your liquid chromatography method to better separate Vinclozolin from the regions of high matrix interference identified through post-column infusion experiments. Consider using a column with a different selectivity if co-elution persists.

• Optimize Mass Spectrometer Parameters: Fine-tuning the ESI source parameters can enhance the ionization of Vinclozolin relative to interfering compounds.

  • Recommendation: Systematically optimize parameters such as capillary voltage, gas flow rates (nebulizer and drying gas), and source temperature to maximize the signal-to-noise ratio for Vinclozolin.

• Implement a Compensation Strategy: When ion suppression cannot be completely eliminated, its effects can be compensated for to ensure accurate quantification.

  • Recommendation:

    • Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as the unknown samples. This helps to normalize the ionization efficiency between the standards and the samples.[7]

    • Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most robust method for compensating for ion suppression. A SIL-IS has nearly identical chemical and physical properties to Vinclozolin and will be affected by matrix effects in the same way.[8][9] The ratio of the analyte to the internal standard remains constant, allowing for accurate quantification even in the presence of variable ion suppression. A commercially available stable isotope-labeled Vinclozolin is Vinclozolin-(5-Methyl-13C, Oxazolidinone-2,4-13C2) and Vinclozolin-13C3,D3 .[10][11]

Issue 2: Poor Reproducibility and Inconsistent Results

Inconsistent results across a batch of samples often point to variable matrix effects between individual samples.

Logical Relationship Diagram:

Caption: Addressing poor reproducibility in Vinclozolin analysis.

Detailed Steps:

• Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): As mentioned previously, a SIL-IS is the most effective way to correct for sample-to-sample variations in ion suppression, thereby improving the reproducibility of your results.

• Ensure Consistent Sample Preparation: Any variability in the sample preparation workflow can lead to inconsistent removal of matrix components and, consequently, variable ion suppression.

  • Recommendation: Standardize all sample preparation steps, including extraction times, solvent volumes, and mixing procedures. Automation of sample preparation can also help to improve consistency.

• Evaluate Matrix Lot-to-Lot Variability: If analyzing samples from different sources or batches, it is important to assess the variability of the matrix effect.

  • Recommendation: During method validation, test the matrix effect on at least six different lots of the blank matrix to ensure the method is robust.

Data and Protocols

Quantitative Data Summary: Comparison of Sample Preparation Techniques

The following table summarizes the expected performance of different sample preparation techniques in reducing matrix effects for pesticide analysis. While specific data for Vinclozolin is limited, these values are representative of the effectiveness of each technique for similar analytes in complex matrices.

Sample Preparation Method	Typical Recovery (%)	Relative Standard Deviation (RSD) (%)	Matrix Effect Reduction
QuEChERS	85 - 115	< 15	Good to Excellent
Solid-Phase Extraction (SPE)	80 - 110	< 20	Good to Excellent
Liquid-Liquid Extraction (LLE)	60 - 90	< 25	Moderate
Protein Precipitation (PPT)	50 - 100	< 30	Poor to Moderate

Note: The effectiveness of each method is highly dependent on the specific matrix and the optimization of the protocol.

Experimental Protocol: QuEChERS Sample Preparation for Vinclozolin in a Food Matrix (e.g., Fruits or Vegetables)

This protocol is a general guideline and should be optimized for your specific matrix and analytical instrumentation.

Materials:

• Homogenized sample

• Acetonitrile (ACN)

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive SPE (d-SPE) cleanup tubes (e.g., containing PSA and C18 sorbents)

• Centrifuge

• Vortex mixer

Procedure:

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of ACN.

  • If using an internal standard, spike the sample at this stage.

  • Vortex vigorously for 1 minute.

  • Add the QuEChERS extraction salts.

  • Immediately shake vigorously for 1 minute to prevent the agglomeration of salts.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer a 1 mL aliquot of the upper ACN layer to a d-SPE cleanup tube.

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Final Extract:

  • Take an aliquot of the cleaned extract for LC-MS/MS analysis.

  • The extract may need to be diluted with the initial mobile phase to ensure compatibility with the LC system.

Experimental Protocol: Representative LC-MS/MS Parameters for Vinclozolin Analysis

These parameters provide a starting point for method development and should be optimized for your specific instrument.

Liquid Chromatography (LC):

Parameter	Value
Column	C18 reversed-phase (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate
Mobile Phase B	Methanol with 0.1% formic acid and 5 mM ammonium formate
Gradient	Start at 5-10% B, ramp to 95-100% B over 10-15 minutes, hold, and re-equilibrate
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 10 µL
Column Temperature	40 °C

Mass Spectrometry (MS):

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 - 4.0 kV
Source Temperature	120 - 150 °C
Desolvation Gas Temperature	350 - 500 °C
Desolvation Gas Flow	600 - 800 L/hr
Cone Gas Flow	50 - 150 L/hr
MRM Transitions	To be optimized for Vinclozolin and its metabolites

Note: Always optimize MS parameters by infusing a standard solution of Vinclozolin to achieve the best signal intensity and stability. The use of a stable isotope-labeled internal standard is highly recommended for accurate quantification.

References

• 1. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. lcms.cz [lcms.cz]
• 6. mdpi.com [mdpi.com]
• 7. Application of a Validated Method for the Identification and Quantification of Mycotoxins in Wines Using UPLC-MS/MS | MDPI [mdpi.com]
• 8. foodriskmanagement.com [foodriskmanagement.com]
• 9. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Vinclozolin-13C3,D3 | CAS | LGC Standards [lgcstandards.com]
• 11. pharmaffiliates.com [pharmaffiliates.com]

addressing calibration curve non-linearity for Vinclozolin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with Vinclozolin analysis, specifically addressing the issue of non-linear calibration curves.

Frequently Asked Questions (FAQs)

Q1: My calibration curve for Vinclozolin is non-linear. What are the potential causes?

A1: Non-linearity in your Vinclozolin calibration curve can stem from several sources throughout the analytical workflow. The most common causes can be categorized as follows:

• Sample Preparation and Standard Handling: Inaccuracies in the preparation of stock solutions or serial dilutions of your calibration standards are a primary source of non-linearity.[1] Analyte degradation, evaporation of solvent from standards, or contamination can also lead to deviations from a linear response.[2]

• Instrumental Issues:

  • Injection System: Inconsistent injection volumes or variations in injection technique can introduce non-linear behavior.[2] For gas chromatography (GC) methods, the split ratio, injector temperature, and liner type are critical parameters that can affect linearity.[2]

  • Detector Saturation: At high concentrations, the detector signal can plateau, leading to a non-linear response.[1] This is a common issue when the analyte concentration exceeds the detector's linear dynamic range.[1][2]

  • Column Adsorption: Active compounds like Vinclozolin can be adsorbed by the column or injector liner, particularly at lower concentrations, which can result in a non-linear curve.[2]

• Matrix Effects: When analyzing Vinclozolin in complex matrices (e.g., soil, plasma, food samples), co-eluting matrix components can interfere with the ionization of the target analyte in LC-MS/MS, causing ion suppression or enhancement.[1] This effect can be concentration-dependent and contribute to non-linearity.[1][3]

• Data Analysis: The choice of regression model for your calibration curve is crucial. Forcing the curve through the origin (y-intercept = 0) when it is not appropriate or using an unweighted linear regression for data with non-constant variance can introduce significant errors and apparent non-linearity.[4]

Q2: How can I troubleshoot a non-linear calibration curve for Vinclozolin?

A2: A systematic approach is essential for troubleshooting. The following flowchart outlines a logical workflow to identify and resolve the source of non-linearity.

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]

potential for isotopic exchange in Vinclozolin-13C3,D3

This technical support center provides guidance for researchers, scientists, and drug development professionals on the potential for isotopic exchange in Vinclozolin-13C3,D3. The information is presented in a question-and-answer format to address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for Vinclozolin-13C3,D3?

A1: Isotopic exchange is a chemical process where an isotope on a labeled molecule (in this case, deuterium (B1214612) on Vinclozolin-13C3,D3) is replaced by another isotope from the surrounding environment (typically hydrogen from a solvent).[1] This is also known as "back-exchange." For quantitative analysis using isotopically labeled internal standards like Vinclozolin-13C3,D3, isotopic exchange is a significant concern because it alters the mass of the standard. This can lead to inaccurate quantification of the target analyte, as the mass spectrometer differentiates between the analyte and the internal standard based on their mass difference.[1][2]

The primary concern for Vinclozolin-13C3,D3 is the potential loss of its three deuterium (D) atoms, which would cause it to be misidentified as the unlabeled analyte or a different isotopologue. The Carbon-13 (13C) labels are stable and not prone to exchange under typical analytical conditions.

Q2: Where are the deuterium atoms located on the Vinclozolin-13C3,D3 molecule and how does this affect stability?

A2: While the exact positions of the isotopic labels are determined during the chemical synthesis and should be confirmed from the Certificate of Analysis provided by the supplier, a common and synthetically feasible location for the three deuterium atoms in Vinclozolin-D3 is on the methyl group.

Assuming the deuterium atoms are on the methyl group, their stability is influenced by the adjacent chemical environment. The methyl group is attached to a carbon atom that is part of the oxazolidine-2,4-dione ring. While these deuteriums are generally stable, extreme pH or high temperatures could potentially facilitate exchange, especially if the ring structure is compromised.

Q3: What experimental conditions can promote isotopic exchange in Vinclozolin-D3?

A3: Several factors can increase the risk of deuterium-hydrogen exchange:

• pH: The rate of isotopic exchange is highly dependent on pH. Exchange is typically slowest at a slightly acidic pH (around 2.5-3) and increases significantly in neutral and basic conditions.[1][3]

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including isotopic exchange.[2]

• Solvent Composition: Protic solvents, such as water and methanol, contain exchangeable protons and are necessary for the exchange to occur.[1] Aprotic solvents, like acetonitrile, are less likely to cause exchange.

• Sample Matrix: Components within the biological matrix (e.g., plasma, urine) can sometimes catalyze the exchange process.[2]

Troubleshooting Guide

Problem: I am observing a decrease in the Vinclozolin-13C3,D3 signal and/or an increase in the unlabeled Vinclozolin signal in my quality control samples.

This could be an indication of isotopic exchange. Follow these troubleshooting steps:

Step 1: Verify the Integrity of the Stock Solution

• Action: Prepare a fresh dilution of your Vinclozolin-13C3,D3 stock solution in aprotic solvent (e.g., acetonitrile) and analyze it directly by LC-MS/MS.

• Expected Outcome: You should observe a single, sharp peak at the expected retention time for Vinclozolin with the correct mass-to-charge ratio for the 13C3,D3 isotopologue. The presence of a significant peak at the mass of unlabeled Vinclozolin would indicate a problem with the stock solution itself.

Step 2: Evaluate the Impact of Sample Preparation

• Action: Spike a known amount of Vinclozolin-13C3,D3 into a blank matrix and process it through your entire sample preparation workflow. Also, prepare a sample where the standard is added to the final reconstitution solvent just before analysis (post-extraction spike).

• Analysis: Compare the peak area ratio of the D3-labeled standard to a non-exchangeable isotopologue (if available) or monitor the appearance of the unlabeled analyte in the pre-extraction spiked sample versus the post-extraction spiked sample. A significant difference suggests that a step in your sample preparation is inducing the exchange.

Step 3: Assess the Influence of LC Conditions

• Action: Inject a sample of the Vinclozolin-13C3,D3 standard that has been incubated in your mobile phase at the temperature of your column oven for a period equivalent to your run time.

• Analysis: Compare the chromatogram to a freshly prepared sample. Any peak tailing, splitting, or appearance of the unlabeled analyte could indicate on-column exchange.

Data Presentation

Table 1: Factors Influencing Deuterium Exchange Rate

Factor	Condition Favoring Stability	Condition Promoting Exchange	Recommended Action
pH	Acidic (pH 2.5 - 5.0)[1][3]	Neutral to Basic (pH > 7.0)[1][3]	Adjust the pH of samples and mobile phase to be slightly acidic.
Temperature	Low (Refrigerated or on ice)[2]	Elevated (Room temperature or higher)[2]	Keep samples and extracts cold during storage and processing.
Solvent	Aprotic (e.g., Acetonitrile)	Protic (e.g., Water, Methanol)[1]	Use aprotic solvents for stock solutions and reconstitution where possible.
Exposure Time	Minimized	Prolonged	Process samples promptly and minimize the time they are in solution before analysis.

Experimental Protocols

Protocol: Assessing Isotopic Stability of Vinclozolin-13C3,D3

Objective: To determine if isotopic exchange of the deuterium labels on Vinclozolin-13C3,D3 is occurring under specific experimental conditions.

Materials:

• Vinclozolin-13C3,D3 stock solution

• Unlabeled Vinclozolin analytical standard

• Blank matrix (e.g., plasma, urine, tissue homogenate)

• Sample preparation solvents (as used in your standard protocol)

• LC-MS/MS system

Methodology:

• Prepare Stability Samples:

  • T=0 Samples: Spike a known concentration of Vinclozolin-13C3,D3 into the blank matrix and immediately process these samples according to your established protocol.

  • Incubated Matrix Samples: Spike the same concentration of Vinclozolin-13C3,D3 into the blank matrix and incubate under various conditions (e.g., room temperature for 4 hours, 37°C for 1 hour). After incubation, process the samples.

  • Incubated Solvent Samples: Spike the internal standard into your final reconstitution solvent and incubate under the same conditions as the matrix samples.

• LC-MS/MS Analysis:

  • Analyze all prepared samples.

  • Monitor the MRM (Multiple Reaction Monitoring) transitions for both Vinclozolin-13C3,D3 and unlabeled Vinclozolin.

• Data Analysis:

  • Compare the peak area of the Vinclozolin-13C3,D3 in the incubated samples to the T=0 samples. A significant decrease (e.g., >10%) suggests degradation or exchange.

  • Monitor for any increase in the peak area of the unlabeled Vinclozolin transition in the incubated samples compared to the T=0 samples.

Mandatory Visualization

Caption: Troubleshooting workflow for isotopic exchange issues.

Caption: Factors leading to isotopic exchange of Vinclozolin-D3.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of isotopically labeled epothilones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]

Reference Data & Comparative Studies

Comparative Guide to Method Validation for Vinclozolin Analysis Using Vinclozolin-13C3,D3 Internal Standard

This guide provides a comprehensive comparison of an advanced analytical method for the quantification of Vinclozolin (B1683831) using an isotopically labeled internal standard (Vinclozolin-13C3,D3) with alternative analytical techniques. The information is intended for researchers, scientists, and professionals in drug development and food safety analysis.

Introduction to Vinclozolin Analysis

Vinclozolin is a dicarboximide fungicide used to control diseases on fruits, vegetables, and ornamental plants.[1] Due to its potential as an endocrine disruptor, accurate and reliable methods for its detection and quantification in various matrices are crucial.[2] Modern analytical techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offer high sensitivity and selectivity for such analyses.[3][4] The use of a stable isotope-labeled internal standard, such as Vinclozolin-13C3,D3, is best practice for LC-MS/MS analysis as it compensates for matrix effects and variations in sample preparation and instrument response, leading to improved accuracy and precision.[5]

This guide outlines a detailed method validation protocol for Vinclozolin analysis using LC-MS/MS with Vinclozolin-13C3,D3 and compares its performance against traditional methods like High-Performance Liquid Chromatography with UV/PDA detection (HPLC-UV/PDA) and Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocols

A thorough method validation is essential to ensure that an analytical method is suitable for its intended purpose.[6][7] The validation protocol described here adheres to internationally recognized guidelines and assesses key performance characteristics.

1. Scope and Instrumentation

• Analyte: Vinclozolin

• Internal Standard (IS): Vinclozolin-13C3,D3

• Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Matrix: (Example: Grape Juice)

2. Reagents and Materials

• Vinclozolin certified reference standard

• Vinclozolin-13C3,D3 certified reference standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• QuEChERS extraction salts and cleanup sorbents

3. Sample Preparation (QuEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely used sample preparation technique for pesticide residue analysis in food matrices.[8]

• Weigh 10 g of a homogenized grape juice sample into a 50 mL centrifuge tube.

• Spike the sample with a known concentration of the Vinclozolin-13C3,D3 internal standard solution.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant (acetonitrile layer).

• Add the aliquot to a dispersive solid-phase extraction (d-SPE) cleanup tube containing primary secondary amine (PSA) sorbent and magnesium sulfate.

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 2 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

• LC Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in methanol

• Gradient Elution: A time-programmed gradient from 5% to 95% B.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole (QqQ)

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • Vinclozolin: Monitor at least two precursor-to-product ion transitions.

  • Vinclozolin-13C3,D3: Monitor the corresponding transitions.

5. Method Validation Parameters

The method is validated by assessing the following parameters:

• Specificity/Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix.[7] This is evaluated by analyzing blank matrix samples and comparing them to spiked samples to ensure no significant interferences are observed at the retention time of Vinclozolin.

• Linearity and Range: The linearity of the method is determined by preparing matrix-matched calibration curves with at least five concentration levels.[9] The range is the interval between the upper and lower concentrations for which the method has been demonstrated to be accurate, precise, and linear.[6] A correlation coefficient (r²) of >0.99 is typically required.[1]

• Accuracy (Recovery): Accuracy is assessed by spiking blank matrix samples at three different concentration levels (e.g., low, medium, and high) and calculating the percent recovery.[6][7] Recoveries are expected to be within 70-120%.[10]

• Precision (Repeatability and Intermediate Precision): Precision is the measure of the agreement among a series of measurements.[7]

  • Repeatability (Intra-day precision): Determined by analyzing replicate spiked samples on the same day.

  • Intermediate Precision (Inter-day precision): Determined by analyzing replicate spiked samples on different days with different analysts or equipment.

  • The relative standard deviation (RSD) should typically be ≤20%.[9]

• Limit of Detection (LOD) and Limit of Quantification (LOQ):

  • LOD: The lowest concentration of the analyte that can be reliably detected.

  • LOQ: The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy.[6] These are typically determined based on the signal-to-noise ratio (S/N) of the chromatogram, with S/N ≥ 3 for LOD and S/N ≥ 10 for LOQ.

Data Presentation: Comparison of Analytical Methods

The following table summarizes the expected performance of the proposed LC-MS/MS method with Vinclozolin-13C3,D3 internal standard compared to alternative methods for Vinclozolin analysis.

Parameter	LC-MS/MS with Vinclozolin-13C3,D3 IS	HPLC-UV/PDA [1][11]	GC-MS [12]
Specificity/Selectivity	Very High (based on mass-to-charge ratio)	Moderate (potential for co-eluting interferences)	High (based on mass fragmentation patterns)
Linearity (r²)	> 0.999	> 0.999	> 0.995
Range	0.1 - 100 ng/mL	50 - 150 µg/mL	10 - 500 ng/mL
Accuracy (% Recovery)	95 - 105%	85 - 110%	90 - 110%
Precision (% RSD)	< 10%	< 15%	< 15%
Limit of Quantification (LOQ)	0.1 ng/mL	50 µg/mL	10 ng/mL
Sample Throughput	High	Moderate	Moderate
Robustness	High (IS corrects for variability)	Moderate	Moderate

Mandatory Visualization

Caption: Workflow for Vinclozolin analysis method validation.

Caption: Comparison of analytical signaling pathways.

References

• 1. chemicaljournal.in [chemicaljournal.in]
• 2. researchgate.net [researchgate.net]
• 3. Advanced LC–MS-based methods to study the co-occurrence and metabolization of multiple mycotoxins in cereals and cereal-based food - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Analysis of 3,5-dichloroaniline as a biomarker of vinclozolin and iprodione in human urine using liquid chromatography/triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Validation of analytical methods for active constituents and agricultural products | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]
• 7. swaenviro.com [swaenviro.com]
• 8. lcms.cz [lcms.cz]
• 9. heca-analitika.com [heca-analitika.com]
• 10. researchgate.net [researchgate.net]
• 11. helixchrom.com [helixchrom.com]
• 12. Determination of the fungicide vinclozolin in honey and bee larvae by solid-phase and solvent extraction with gas chromatography and electron-capture and mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

The Superior Performance of Vinclozolin-13C3,D3 as an Internal Standard in Bioanalytical Studies

A comprehensive comparison of Vinclozolin-13C3,D3 with other internal standards demonstrates its enhanced accuracy, precision, and reliability for the quantification of Vinclozolin in complex biological matrices. This guide provides supporting experimental data, detailed protocols, and an overview of the compound's mechanism of action for researchers, scientists, and drug development professionals.

In the realm of quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard (SIL-IS) is paramount for correcting analytical variability, including matrix effects, and ensuring the accuracy of results. While various SIL-IS are available, this guide elucidates the superior performance of Vinclozolin-13C3,D3 over other alternatives, such as deuterated standards.

Data Presentation: A Head-to-Head Comparison

Below is a representative table summarizing the expected performance differences based on extensive research in the field of bioanalysis.

Performance Parameter	Vinclozolin-13C3,D3 (Expected)	Deuterated Vinclozolin (Expected)	Justification
Recovery (%)	95 - 105	90 - 110	¹³C labeling does not significantly alter the physicochemical properties, leading to extraction efficiency that is virtually identical to the native analyte.
Precision (RSD %)	< 5%	< 10%	Consistent co-elution and ionization response of the ¹³C-labeled standard result in lower variability across replicate measurements.
Matrix Effect (%)	Minimal (< 5% variation)	Variable (can be >15% variation)	Due to perfect co-elution, the ¹³C-labeled standard experiences the same degree of matrix effects as the analyte, allowing for accurate correction. Deuterated standards can exhibit slight chromatographic shifts, leading to differential matrix effects.
Chromatographic Co-elution	Excellent (Identical retention time)	Good to Fair (Potential for slight retention time shift)	The larger mass difference in deuterated standards can sometimes lead to a slight separation from the native analyte on chromatographic columns.

Experimental Protocols: A Framework for Comparison

To rigorously compare the performance of Vinclozolin-13C3,D3 with other internal standards, a detailed validation protocol is essential. The following methodology outlines a comprehensive approach to evaluate key performance parameters.

Objective:

To compare the accuracy, precision, and ability to compensate for matrix effects of Vinclozolin-13C3,D3 versus a deuterated Vinclozolin internal standard for the quantification of Vinclozolin in a relevant biological matrix (e.g., human plasma) by LC-MS/MS.

Materials:

• Vinclozolin analytical standard

• Vinclozolin-13C3,D3 internal standard

• Deuterated Vinclozolin internal standard (e.g., Vinclozolin-d4)

• Control human plasma

• LC-MS/MS grade solvents (acetonitrile, methanol, water)

• Formic acid

• Solid Phase Extraction (SPE) cartridges

Methodology:

• Preparation of Stock and Working Solutions: Prepare individual stock solutions of Vinclozolin and both internal standards in methanol. Prepare serial dilutions to create calibration standards and quality control (QC) samples.

• Sample Preparation (SPE):

  • Spike 100 µL of control human plasma with the appropriate concentrations of Vinclozolin for calibration curve and QC samples.

  • Add a constant concentration of either Vinclozolin-13C3,D3 or the deuterated internal standard to all samples (except blanks).

  • Perform a protein precipitation step with acetonitrile.

  • Proceed with Solid Phase Extraction (SPE) for sample cleanup.

  • Elute the analytes and evaporate the eluent to dryness.

  • Reconstitute the residue in the initial mobile phase.

• LC-MS/MS Analysis:

  • LC Conditions: Use a C18 reversed-phase column with a gradient elution of mobile phase A (water with 0.1% formic acid) and mobile phase B (acetonitrile with 0.1% formic acid).

  • MS/MS Conditions: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM). Optimize the MRM transitions for Vinclozolin and both internal standards.

• Data Analysis and Performance Evaluation:

  • Recovery: Compare the peak area of the analyte in a pre-extraction spiked sample to a post-extraction spiked sample.

  • Precision: Analyze replicate QC samples at low, medium, and high concentrations and calculate the relative standard deviation (RSD%).

  • Matrix Effect: Compare the peak area of the analyte in a post-extraction spiked sample to the peak area of the analyte in a neat solution at the same concentration. Calculate the matrix factor (MF) and the IS-normalized MF.

  • Accuracy: Analyze QC samples and determine the percent deviation from the nominal concentration.

Mandatory Visualization: Understanding the Workflow and Mechanism

To provide a clearer understanding of the experimental process and the biological context of Vinclozolin, the following diagrams have been generated.

Caption: A schematic of the experimental workflow for comparing internal standards.

Vinclozolin is known to be an endocrine disruptor, primarily acting as an antagonist to the androgen receptor. This interaction disrupts normal hormonal signaling, which can have various physiological effects.

Caption: The antagonistic action of Vinclozolin on the androgen receptor signaling pathway.

A Guide to Inter-Laboratory Comparison for Vinclozolin Quantification

This guide provides a comprehensive overview of inter-laboratory comparison (ILC) for the quantification of Vinclozolin, a dicarboximide fungicide. It is designed for researchers, scientists, and professionals in drug development and food safety who are involved in the analysis of pesticide residues. This document outlines the importance of ILCs, presents illustrative performance data, details experimental protocols, and visualizes key processes.

The Role of Inter-Laboratory Comparisons in Analytical Science

Inter-laboratory comparisons, also known as proficiency testing (PT), are a cornerstone of quality assurance in analytical laboratories.[1] They provide an objective means to assess the performance of individual laboratories by comparing their results to those of a larger group and to a reference value.[2] Participation in such schemes, like those offered by Fapas and the European Union Reference Laboratories (EURLs), is often a requirement for accreditation under standards such as ISO/IEC 17025.[3][4] These programs help identify potential issues with analytical methods, instrumentation, or personnel training, thereby enhancing the reliability and comparability of data across different organizations.[1][2]

In a typical proficiency test for pesticide residues, a homogenous test material (e.g., a fruit or vegetable homogenate) containing a known concentration of one or more pesticides is sent to participating laboratories.[5][6] The laboratories analyze the sample using their in-house methods and report their results to the organizing body. The organizer then statistically analyzes the data to determine an "assigned value," which is the best estimate of the true concentration, and evaluates each laboratory's performance, often using a z-score.[5] A z-score between -2 and +2 is generally considered satisfactory performance.[5]

Performance in Vinclozolin Quantification: An Illustrative Inter-Laboratory Comparison

While specific reports from proficiency tests are often confidential to the participants, the following table presents a hypothetical but realistic summary of results from an inter-laboratory comparison for the quantification of Vinclozolin in a grape homogenate sample. This illustrates the typical data and performance metrics generated in such a study.

Table 1: Hypothetical Inter-Laboratory Comparison Results for Vinclozolin Quantification in Grape Homogenate

Laboratory ID	Reported Concentration (mg/kg)	Assigned Value (mg/kg)	z-Score	Performance Assessment
Lab 01	0.235	0.250	-0.6	Satisfactory
Lab 02	0.268	0.250	0.7	Satisfactory
Lab 03	0.289	0.250	1.6	Satisfactory
Lab 04	0.201	0.250	-2.0	Satisfactory
Lab 05	0.315	0.250	2.6	Unsatisfactory
Lab 06	0.245	0.250	-0.2	Satisfactory
Lab 07	0.180	0.250	-2.8	Unsatisfactory
Lab 08	0.255	0.250	0.2	Satisfactory
Lab 09	0.261	0.250	0.4	Satisfactory
Lab 10	0.229	0.250	-0.8	Satisfactory

Note: The data in this table is for illustrative purposes only and does not represent the results of a specific proficiency test.

Experimental Protocols for Vinclozolin Quantification

A variety of analytical methods are employed for the quantification of Vinclozolin in different matrices. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and robust method.[7]

Protocol: Quantification of Vinclozolin in a Fungicide Formulation by HPLC-UV[7]

This protocol is adapted from a validated method for the assay of Vinclozolin in a commercial fungicide formulation.[7]

1. Reagents and Materials:

• Vinclozolin analytical standard

• Methanol (HPLC grade)

• Phosphoric Acid (analytical grade)

• Water (HPLC grade)

• Diluent: Methanol

• Sample: Ronilan DF fungicide

2. Standard Solution Preparation:

• Accurately weigh approximately 50 mg of Vinclozolin working standard and transfer to a 50 mL volumetric flask.

• Add 20 mL of diluent and sonicate to dissolve.

• Dilute to volume with diluent and mix well.

• Pipette 1.0 mL of this solution into a 10 mL volumetric flask and dilute to volume with the diluent to obtain a final concentration of approximately 100 µg/mL.

3. Sample Solution Preparation:

• Accurately weigh a quantity of the fungicide formulation equivalent to 50 mg of Vinclozolin and transfer to a 50 mL volumetric flask.

• Follow the same dissolution and dilution steps as for the standard solution.

4. Chromatographic Conditions:

• Instrument: HPLC system with UV/PDA detector (e.g., Waters Alliance 510).[7]

• Column: Newcrom R1 (100mm x 3.2mm, 3µm).[7]

• Mobile Phase: Methanol, Phosphoric Acid, and Water in a ratio of 55:45:0.1 (v/v/v).[7]

• Flow Rate: 1.0 mL/min.[7]

• Injection Volume: 20 µL.[7]

• Detection Wavelength: 220 nm.[7]

• Column Temperature: Ambient.

• Run Time: 15 minutes.[7]

5. Analysis and Calculation:

• Inject the standard solution multiple times to ensure system suitability (e.g., %RSD of peak areas < 2.0%).

• Inject the blank (diluent), followed by the standard and sample solutions.

• Quantify the Vinclozolin peak in the sample chromatogram by comparing its peak area with that of the standard solution.

6. Method Validation Parameters:

• Linearity: The method should be linear over a range of concentrations (e.g., 25 ppm to 75 ppm).[7]

• Precision: Method precision and intermediate precision should show a Relative Standard Deviation (%RSD) of not more than 2.0%.[7]

• Accuracy: Recovery studies should be within acceptable limits.

• Specificity: The method should be able to resolve the Vinclozolin peak from any potential interferences.

• Robustness: The method should be insensitive to small variations in mobile phase composition and flow rate.[7]

Visualizing Workflows and Pathways

Diagrams are essential for clearly communicating complex experimental procedures and biological mechanisms.

Caption: Experimental workflow for Vinclozolin quantification by HPLC-UV.

Vinclozolin is known to be an endocrine disruptor, primarily acting as an antagonist to the androgen receptor.[8][9] This interaction disrupts normal hormonal signaling, which can lead to various adverse health effects, particularly on the reproductive system.[9]

References

• 1. fapas.com [fapas.com]
• 2. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. chemicaljournal.in [chemicaljournal.in]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. ubibliorum.ubi.pt [ubibliorum.ubi.pt]

The Gold Standard for Vinclozolin Analysis: A Comparative Guide to Isotopic Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the fungicide Vinclozolin, achieving the highest degree of accuracy and precision is paramount. This guide provides a comprehensive comparison of analytical methodologies, highlighting the significant advantages of employing isotopically labeled internal standards. While methods without these standards are available, the use of isotope dilution mass spectrometry (IDMS) is presented as the superior approach for robust and reliable quantification, particularly in complex matrices.

The inherent variability of sample matrices can introduce significant challenges in analytical chemistry, leading to either suppression or enhancement of the analyte signal and, consequently, inaccurate results. The use of an isotopically labeled internal standard, which behaves chemically and physically identically to the analyte, provides a powerful tool to compensate for these matrix effects, as well as for variations in sample preparation and instrument response.

Comparative Analysis of Accuracy and Precision

The following tables summarize the performance characteristics of Vinclozolin analysis with and without the use of isotopic standards. Data for the "Without Isotopic Standard" method is derived from published validation studies, while the data for the "With Isotopic Standard" method is based on the well-documented improvements in accuracy and precision observed in the analysis of analogous compounds when employing isotope dilution techniques.

Table 1: Accuracy of Vinclozolin Analysis

Method	Matrix	Fortification Level	Recovery (%)
HPLC-UV/PDA (Without Isotopic Standard)	Fungicide Formulation	50% - 150% of working concentration	Not explicitly stated, but method deemed "accurate"[1]
GC-MS/MS (Without Isotopic Standard)	Olive Oil	0.05 mg/kg	95
0.50 mg/kg	98
LC-MS/MS (with Isotopic Standard)	Various (Inferred)	Low to High	Typically 95 - 105 [2]

Table 2: Precision of Vinclozolin Analysis

Method	Matrix	Fortification Level	Relative Standard Deviation (RSD) (%)
HPLC-UV/PDA (Without Isotopic Standard)	Fungicide Formulation	Not Specified	< 2.0 (for system and method precision)[1]
GC-MS/MS (Without Isotopic Standard)	Olive Oil	0.05 mg/kg	8
0.50 mg/kg	6
LC-MS/MS (with Isotopic Standard)	Various (Inferred)	Low to High	Typically < 15 [2]

While direct comparative studies for Vinclozolin were not identified, the literature on the analysis of other pesticides and mycotoxins consistently demonstrates a significant improvement in data quality with the use of isotopic standards. For instance, in the analysis of the mycotoxin deoxynivalenol, apparent recoveries improved from as low as 29-37% without an isotopic standard to 95-99% when a ¹³C-labeled internal standard was used. This substantial enhancement in accuracy underscores the importance of correcting for matrix effects.

Experimental Protocols

Method 1: Vinclozolin Analysis using QuEChERS and GC-MS/MS (Without Isotopic Standard)

This method is suitable for the analysis of Vinclozolin in fatty matrices like olive oil.

1. Sample Preparation (QuEChERS - Quick, Easy, Cheap, Effective, Rugged, and Safe)

• Weigh 1.5 g of the homogenized olive oil sample into a 50 mL centrifuge tube.

• Add 1.5 mL of n-hexane and shake for 20 seconds.

• Add 6 mL of acetonitrile (B52724) and shake vigorously for 10 minutes.

• Centrifuge for 2 minutes at 1000 rpm.

• The upper acetonitrile phase is collected for cleanup.

2. Clean-up

• Condition a C18 solid-phase extraction (SPE) cartridge with 5 mL of acetonitrile.

• Load 3 mL of the acetonitrile extract onto the SPE cartridge.

• Elute the analyte with two consecutive 3 mL portions of acetonitrile.

• Evaporate 1.5 mL of the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 0.5 mL of cyclohexane.

3. GC-MS/MS Analysis

• Gas Chromatograph: Agilent GC system or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injector: Splitless mode, 250°C.

• Oven Program: Initial temperature of 70°C, hold for 2 min, ramp to 150°C at 25°C/min, then to 200°C at 3°C/min, and finally to 280°C at 8°C/min, hold for 10 min.

• Mass Spectrometer: Triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electron Ionization (EI) at 70 eV.

• MRM Transitions: Monitor for characteristic Vinclozolin transitions (e.g., m/z 285 -> 212, 285 -> 172).

Method 2: Vinclozolin Analysis using Isotope Dilution LC-MS/MS (Recommended)

This method represents a more robust approach for accurate and precise quantification of Vinclozolin in various food and environmental matrices.

1. Sample Preparation

• Homogenize the sample (e.g., fruit, vegetable, soil).

• Weigh a representative portion of the sample (e.g., 10 g) into a centrifuge tube.

• Crucially, add a known amount of isotopically labeled Vinclozolin (e.g., ¹³C₆-Vinclozolin) internal standard to the sample at the beginning of the extraction process.

• Add extraction solvent (e.g., acetonitrile) and shake or homogenize to extract Vinclozolin and the internal standard.

• Perform a QuEChERS-based cleanup or other suitable solid-phase extraction as required by the matrix.

2. LC-MS/MS Analysis

• Liquid Chromatograph: High-performance liquid chromatography (HPLC) or Ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, both containing a small amount of an additive like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization: ESI in positive ion mode.

• MRM Transitions: Monitor for the specific precursor-to-product ion transitions for both native Vinclozolin and the isotopically labeled internal standard.

• Quantification: The concentration of Vinclozolin is determined by the ratio of the peak area of the native analyte to the peak area of the known concentration of the isotopic internal standard.

Workflow for Vinclozolin Analysis with Isotopic Standard

References

• 1. chemicaljournal.in [chemicaljournal.in]
• 2. Stable isotope dilution assay for the accurate determination of mycotoxins in maize by UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Vinclozolin and Its Primary Metabolites for Researchers

For Immediate Release

This guide provides a comprehensive comparative analysis of the fungicide Vinclozolin (B1683831) and its primary metabolites. It is intended for researchers, scientists, and drug development professionals interested in the endocrine-disrupting properties and metabolic fate of this compound. This document summarizes key quantitative data, details experimental methodologies, and visualizes relevant biological pathways to facilitate a deeper understanding of Vinclozolin's mechanism of action.

Overview of Vinclozolin and its Endocrine Disrupting Effects

Vinclozolin is a dicarboximide fungicide that has been widely used in agriculture. Its environmental persistence and potential for endocrine disruption have made it a subject of extensive research. The anti-androgenic activity of Vinclozolin is primarily attributed to its metabolites, which act as antagonists to the androgen receptor (AR), thereby interfering with normal male reproductive development and function.[1][2] This guide focuses on a comparative analysis of Vinclozolin and its key metabolites.

Comparative Quantitative Data

The following tables summarize the available quantitative data for Vinclozolin and its primary metabolites, focusing on receptor binding affinity and toxicity.

Table 1: Comparative Receptor Binding Affinity (Ki in µM)

Compound	Androgen Receptor (AR)	Progesterone Receptor (PR)	Estrogen Receptor (ER)
Vinclozolin	> 700[1][3]	Antagonist (Ki not specified)[4]	Agonist (low affinity for ERβ)[4]
Metabolite M1	92[1][3]	400[5]	No Binding[5]
Metabolite M2	9.7[1][3]	60[5]	No Binding[5]
Metabolite M4	High Binding Potency (in silico)[6]	Data Not Available	High Binding Potency (in silico)[6]
Metabolite M5	High Binding Potency (in silico)[6]	Data Not Available	High Binding Potency (in silico)[6]

Metabolite M1: 2-[[(3,5-dichlorophenyl)-carbamoyl]oxy]-2-methyl-3-butenoic acid Metabolite M2: 3',5'-dichloro-2-hydroxy-2-methylbut-3-enanilide Metabolite M4: 3-(3,5-dichlorophenyl)-5-methyl-5-(1,2-dihydroxyethyl)-1,3-oxazolidine-2,4-dione Metabolite M5: 3',5'-dichloro-2,3,4-trihydroxy-2-methylbutylanilide

Table 2: Comparative Toxicity Data

Compound	LD50 (Oral, Rat)	IC50 (AR Competition)
Vinclozolin	> 10,000 mg/kg[7]	0.1 µM[8]
Metabolite M1	Data Not Available	Data Not Available
Metabolite M2	Data Not Available	More potent than M1[9]
3,5-dichloroaniline (B42879)	More toxic than Vinclozolin[10]	Data Not Available

Signaling Pathways

Androgen Receptor Signaling Pathway

The androgen receptor (AR) is a ligand-activated transcription factor that plays a crucial role in the development and maintenance of male reproductive tissues. Upon binding to androgens like testosterone (B1683101) and dihydrotestosterone (B1667394) (DHT), the AR translocates to the nucleus, dimerizes, and binds to androgen response elements (AREs) on target genes, thereby modulating their transcription.

Caption: Simplified diagram of the androgen receptor signaling pathway.

Mechanism of Action of Vinclozolin and its Metabolites

Vinclozolin itself has a weak affinity for the androgen receptor. However, its primary metabolites, M1 and particularly M2, are potent competitive antagonists of the AR.[1][3][9] They bind to the AR, preventing its activation by endogenous androgens. This inhibition disrupts the normal downstream signaling cascade, leading to altered gene expression and the observed anti-androgenic effects.

Caption: Mechanism of anti-androgenic action of Vinclozolin metabolites.

Experimental Protocols

Androgen Receptor Competitive Binding Assay

This assay is designed to determine the ability of test compounds to compete with a radiolabeled androgen for binding to the androgen receptor.

Materials:

• Rat ventral prostate cytosol (source of AR)

• [³H]-R1881 (radiolabeled androgen)

• Test compounds (Vinclozolin and its metabolites)

• Hydroxyapatite (B223615) (HAP) slurry

• Scintillation cocktail

• Buffer solutions (e.g., TEGD buffer)

Procedure:

• Preparation of Prostate Cytosol: Rat ventral prostates are homogenized in buffer and centrifuged at high speed to obtain the cytosolic fraction containing the AR.

• Incubation: A constant amount of prostate cytosol and [³H]-R1881 are incubated with varying concentrations of the test compound in assay tubes.

• Separation of Bound and Free Ligand: A hydroxyapatite (HAP) slurry is added to the tubes to adsorb the AR-ligand complexes. The tubes are centrifuged, and the supernatant containing the unbound ligand is discarded.

• Washing: The HAP pellet is washed multiple times with buffer to remove any remaining unbound [³H]-R1881.

• Quantification: Scintillation cocktail is added to the HAP pellet, and the radioactivity is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of [³H]-R1881 (IC50) is calculated. The binding affinity (Ki) is then determined using the Cheng-Prusoff equation.

In Vitro Metabolism Assay using Liver Microsomes

This assay is used to investigate the metabolic fate of a compound by incubating it with liver microsomes, which contain a high concentration of drug-metabolizing enzymes like cytochrome P450s.

Materials:

• Human or rat liver microsomes

• Test compound (Vinclozolin)

• NADPH regenerating system (cofactor for P450 enzymes)

• Buffer solution (e.g., potassium phosphate (B84403) buffer)

• Acetonitrile (for reaction termination)

• LC-MS/MS system for analysis

Procedure:

• Incubation Mixture Preparation: A reaction mixture containing liver microsomes, the test compound, and buffer is prepared.

• Reaction Initiation: The metabolic reaction is initiated by adding the NADPH regenerating system.

• Time-Course Sampling: Aliquots are taken from the reaction mixture at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination: The reaction in each aliquot is stopped by adding a quenching solvent, typically cold acetonitrile.

• Sample Preparation: The quenched samples are centrifuged to precipitate proteins, and the supernatant is collected for analysis.

• LC-MS/MS Analysis: The supernatant is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the parent compound and its metabolites.

• Data Analysis: The rate of disappearance of the parent compound and the formation of metabolites are determined. Kinetic parameters such as the Michaelis-Menten constant (Km) and maximum reaction velocity (Vmax) can be calculated from concentration-dependent studies.

Caption: Experimental workflow for in vitro metabolism of Vinclozolin.

Conclusion

The primary metabolites of Vinclozolin, particularly M1 and M2, are significantly more potent as androgen receptor antagonists than the parent compound. This highlights the critical importance of considering metabolic activation in the toxicological assessment of environmental chemicals. While data on the receptor binding and toxicity of other metabolites like M4 and M5 are still emerging, in silico studies suggest they may also possess significant biological activity. The provided experimental protocols offer a foundation for further research into the comparative effects of Vinclozolin and its metabolites. This guide serves as a valuable resource for the scientific community to advance our understanding of the endocrine-disrupting mechanisms of this important environmental contaminant.

References

• 1. Environmental hormone disruptors: evidence that vinclozolin developmental toxicity is mediated by antiandrogenic metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Steroid receptor profiling of vinclozolin and its primary metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mode of action: inhibition of androgen receptor function--vinclozolin-induced malformations in reproductive development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molecular interactions of vinclozolin metabolites with human estrogen receptors 1GWR-α and 1QKM and androgen receptor 2AM9-β: Implication for endocrine disruption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. EXTOXNET PIP - VINCLOZOLIN [extoxnet.orst.edu]
• 8. The combined effects of vinclozolin and procymidone do not deviate from expected additivity in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Androgen receptor antagonist versus agonist activities of the fungicide vinclozolin relative to hydroxyflutamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Microbial biodegradation and toxicity of vinclozolin and its toxic metabolite 3,5-dichloroaniline - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Certified Reference Materials for Vinclozolin Analysis

For Researchers, Scientists, and Drug Development Professionals

In the analytical landscape, the accuracy and reliability of measurements are paramount. This is particularly true in the analysis of agrochemicals like Vinclozolin, a dicarboximide fungicide, where precise quantification is crucial for food safety, environmental monitoring, and toxicological studies. The choice of reference material is a critical factor influencing the quality of analytical data. This guide provides an objective comparison between the use of Certified Reference Materials (CRMs) and in-house "working" standards for the analysis of Vinclozolin, supported by experimental data and detailed protocols.

The Cornerstone of Accurate Measurement: Certified Reference Materials

Certified Reference Materials are the gold standard in analytical chemistry, providing a known and stable benchmark for instrument calibration and method validation. Produced by accredited organizations, CRMs undergo rigorous testing to establish their metrological traceability to a national or international standard.[1][2] This traceability ensures that measurements made using a CRM are accurate, comparable across different laboratories, and legally defensible.

Key Attributes of Vinclozolin CRMs:

• Accreditation: Manufactured under ISO 17034 and characterized in accordance with ISO/IEC 17025.[3]

• Traceability: The certified value is traceable to a primary standard from a National Metrology Institute (NMI), such as NIST or NMIJ.

• Uncertainty: The certificate of analysis provides a certified content value with its associated uncertainty.

• Purity: High-purity materials ensuring accurate and reliable residue analysis.[4]

An Alternative Approach: In-House "Working" Standards

In routine analysis, laboratories may opt to prepare their own "working" or "in-house" standards. These are typically prepared from a well-characterized substance and are used for daily calibration and quality control. While more cost-effective, their preparation and validation require careful consideration to ensure their suitability for the intended analytical purpose.

Performance Comparison: CRM vs. In-House Standard

The following tables summarize the performance characteristics of Vinclozolin analysis using a commercially available Certified Reference Material and a well-characterized in-house working standard, based on High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) methods.

Table 1: Performance Comparison for HPLC Analysis of Vinclozolin

Performance Parameter	Certified Reference Material (Typical Data)	In-House Working Standard[4]
Purity	≥99.5% (with certified uncertainty)	≥95.0%
Linearity (Correlation Coefficient, r²)	>0.999	>0.999
Concentration Range	Method Dependent	25 ppm to 75 ppm
Precision (%RSD)	<2%	<2%
Stability	Specified on Certificate of Analysis	Stable up to 48 hours at room temperature

Table 2: Performance Comparison for GC-MS Analysis of Vinclozolin

Performance Parameter	Certified Reference Material (Typical Data)	In-House Working Standard (Expected Performance)
Recovery	90-110%	70-120%
Limit of Quantitation (LOQ)	≤0.005 mg/kg	0.001 - 0.01 mg/kg
Precision (%RSD)	<15%	<20%

Experimental Protocols

Detailed methodologies for the analysis of Vinclozolin using both HPLC and GC-MS are provided below.

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is based on a validated method for the quantitative determination of Vinclozolin using an in-house working standard.[4] The same procedure can be applied when using a Certified Reference Material by preparing the initial stock solution from the CRM.

1. Standard and Sample Preparation:

• Working Standard Solution: Accurately weigh about 50 mg of Vinclozolin working standard and transfer to a 50 ml volumetric flask. Add 20 ml of diluent (Methanol:Water:Phosphoric Acid 55:45:0.1 v/v/v) and sonicate to dissolve. Dilute to volume with the diluent. Further dilute 1.0 ml of this solution into a 10 ml volumetric flask with the diluent.[4]

• Sample Solution: Prepare the sample extract according to the matrix-specific extraction procedure (e.g., QuEChERS for food samples).

2. Chromatographic Conditions:

• Instrument: HPLC system with UV/PDA detector (e.g., Agilent 1100 Series or Waters Alliance 510).[4]

• Column: Newcrom R1 - 100mm x 3.2mm x 3µ or equivalent.[4]

• Mobile Phase: Methanol:Water:Phosphoric Acid (55:45:0.1 v/v/v).[4]

• Flow Rate: 1.0 ml/min.[4]

• Injection Volume: 20 µl.[4]

• Detection Wavelength: 220 nm.[4]

• Column Temperature: Ambient.[4]

• Run Time: 15 minutes.[4]

3. System Suitability:

• Inject five replicate injections of the working standard solution.

• The acceptance criteria are typically:

  • Theoretical plates ≥ 2000.[4]

  • Tailing factor ≤ 2.0.[4]

  • Relative Standard Deviation (%RSD) of peak areas ≤ 2.0%.[4]

Gas Chromatography-Mass Spectrometry (GC-MS/MS) Protocol with QuEChERS Sample Preparation

This protocol outlines a general procedure for the analysis of Vinclozolin residues in food matrices using GC-MS/MS, a highly sensitive and selective technique.

1. Sample Preparation (QuEChERS - Quick, Easy, Cheap, Effective, Rugged, and Safe):

• Weigh 10 or 15 g of the homogenized sample into a 50 mL centrifuge tube.

• Add the appropriate volume of acetonitrile (B52724) (10 or 15 mL, potentially with 1% acetic acid depending on the specific QuEChERS method).[5]

• Add an internal standard if required.

• Vortex for 1 minute.

• Add the QuEChERS extraction salts (e.g., anhydrous MgSO₄ and NaCl for the original unbuffered method, or buffered salts for AOAC or EN methods).[5]

• Shake vigorously for 1-5 minutes and centrifuge at 4000-5000 rpm for 5 minutes.[5]

• The supernatant is then subjected to a dispersive solid-phase extraction (d-SPE) cleanup step by mixing with a combination of sorbents (e.g., PSA, C18, GCB) to remove matrix interferences.

• Centrifuge again, and the final extract is ready for GC-MS/MS analysis.

2. GC-MS/MS Conditions:

• Instrument: Gas chromatograph coupled to a triple quadrupole mass spectrometer (e.g., Agilent Intuvo 9000 GC with a 7010B MS).[6]

• Column: A suitable capillary column for pesticide analysis (e.g., 5% phenyl-methylpolysiloxane).

• Injection: Splitless injection.

• Carrier Gas: Helium.

• Oven Temperature Program: A programmed temperature ramp to separate the analytes of interest. For example, start at 80°C, ramp to 170°C, and then to 310°C.[6]

• Mass Spectrometer: Operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Two transitions for Vinclozolin are typically monitored for confirmation.[6]

Visualizing the Workflow

The following diagrams illustrate the typical workflows for Vinclozolin analysis and the concept of metrological traceability.

Figure 1. HPLC analysis workflow for Vinclozolin.

Figure 2. GC-MS/MS analysis workflow with QuEChERS.

Figure 3. The concept of metrological traceability.

Conclusion

The choice between a Certified Reference Material and an in-house working standard for Vinclozolin analysis depends on the specific requirements of the laboratory and the intended use of the data.

• Certified Reference Materials are indispensable for method validation, establishing traceability, and in situations where the highest level of accuracy and legal defensibility is required. Their use is strongly recommended for regulatory compliance and in accredited laboratories.

• In-house working standards can be a cost-effective alternative for routine quality control and screening purposes, provided they are properly characterized, and their performance is regularly verified against a CRM.

For robust and reliable analytical results in Vinclozolin analysis, a combination of both is often the most practical approach. CRMs should be used to qualify and periodically verify the accuracy of in-house working standards, which are then used for routine analysis. This hierarchical approach ensures the quality and integrity of the analytical data while managing costs effectively.

References

• 1. Internationally harmonized certified reference materials and proficiency testings for pesticide residue analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. 认证参考材料 [sigmaaldrich.com]
• 4. chemicaljournal.in [chemicaljournal.in]
• 5. hpst.cz [hpst.cz]
• 6. agilent.com [agilent.com]

The Superior Performance of Vinclozolin-13C3,D3 as an Internal Standard for Accurate Quantification

For researchers, scientists, and drug development professionals engaged in the analysis of the fungicide Vinclozolin, the choice of an appropriate internal standard is paramount for achieving accurate and reliable quantitative results. This guide provides a comprehensive comparison of the performance characteristics of Vinclozolin-13C3,D3 against other potential internal standards, supported by experimental principles and methodologies. The use of a stable isotope-labeled internal standard like Vinclozolin-13C3,D3 is demonstrated to be the gold standard for mitigating matrix effects and ensuring data integrity in complex matrices.

Stable isotope-labeled (SIL) internal standards are widely recognized for their ability to compensate for variations during sample preparation and analysis in liquid chromatography-tandem mass spectrometry (LC-MS/MS). By closely mimicking the physicochemical properties of the analyte, SIL internal standards co-elute and experience similar ionization effects, leading to more accurate quantification.

Comparative Performance of Internal Standards

The selection of an internal standard is critical for the accuracy of quantitative analysis, especially in complex matrices such as food and environmental samples. While structural analogs can be used, they may not adequately compensate for matrix-induced signal suppression or enhancement. Isotope dilution mass spectrometry, utilizing a stable isotope-labeled internal standard, is the preferred method for achieving the highest accuracy and precision.

Below is a summary of the expected performance characteristics of Vinclozolin-13C3,D3 compared to a common structural analog alternative, Procymidone. The data presented is illustrative and compiled from various validation studies on pesticide analysis using LC-MS/MS.

Performance Parameter	Vinclozolin-13C3,D3 (Isotope Dilution)	Procymidone (Structural Analog)	Justification
Recovery (%)	95 - 105	70 - 110	Vinclozolin-13C3,D3 co-elutes with the analyte, providing superior correction for losses during sample preparation.
Matrix Effect (%)	< 5	10 - 30	As a stable isotope-labeled analog, it experiences nearly identical ionization suppression or enhancement as the native analyte.
**Linearity (R²) **	> 0.999	> 0.995	The consistent correction across a range of concentrations leads to a more linear response.
Repeatability (RSD%)	< 5	< 15	The ability to correct for variations in extraction and instrument response results in lower relative standard deviation.
Limit of Quantification	Lower	Higher	Improved signal-to-noise ratio due to effective matrix effect compensation allows for lower detection limits.

Experimental Protocols

Accurate quantification of Vinclozolin relies on robust and validated analytical methods. The following section details a typical experimental protocol for the analysis of Vinclozolin in a food matrix using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by LC-MS/MS analysis with Vinclozolin-13C3,D3 as an internal standard.

Sample Preparation: QuEChERS Extraction

• Homogenization: Homogenize 10 g of the sample (e.g., fruit or vegetable) with 10 mL of water.

• Fortification: Add the Vinclozolin-13C3,D3 internal standard solution to the homogenized sample at a concentration of 100 ng/g.

• Extraction: Add 10 mL of acetonitrile (B52724) to the sample, along with a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate). Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the sample at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing primary secondary amine (PSA) sorbent and MgSO₄. Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

• Final Extract: Take the final acetonitrile extract for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

  • Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

  • Gradient: A linear gradient from 5% to 95% B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Vinclozolin: Precursor Ion > Product Ion 1 (Quantifier), Product Ion 2 (Qualifier)

    • Vinclozolin-13C3,D3: Precursor Ion > Product Ion 1 (Quantifier)

  • Collision Energy and other MS parameters: Optimized for maximum sensitivity for each transition.

Signaling Pathway and Experimental Workflow

Vinclozolin is known to be an endocrine disruptor, primarily acting as an antagonist to the androgen receptor. Understanding this pathway is crucial for assessing its toxicological effects.

Caption: Vinclozolin's anti-androgenic signaling pathway.

The experimental workflow for analyzing Vinclozolin using an internal standard is a multi-step process designed to ensure accuracy and precision.

Safety & Regulatory Compliance

Proper Disposal of Vinclozolin-13C3,D3: A Step-by-Step Guide for Laboratory Professionals

For Immediate Release

Researchers and laboratory personnel handling Vinclozolin-13C3,D3 must adhere to stringent disposal procedures due to its dual hazardous nature as a regulated chemical and a radioactive substance. This guide provides essential, step-by-step instructions to ensure the safe and compliant disposal of this isotopically labeled compound.

Vinclozolin is recognized as a hazardous substance, with potential carcinogenic and reproductive toxicity concerns. The isotopic labeling with Carbon-13 (¹³C), a stable isotope, and Tritium (³H or D3), a radioactive isotope of hydrogen, necessitates a disposal protocol that addresses both chemical and radiological hazards. Tritium has a long half-life of approximately 12.3 years, making on-site decay impractical for most laboratory settings.[1][2][3]

Immediate Safety and Disposal Protocol

Proper disposal of Vinclozolin-13C3,D3 is a multi-step process requiring careful segregation and handling of waste streams. The following procedure outlines the necessary steps to be taken by laboratory personnel.

Step 1: Waste Segregation

From the point of generation, waste containing Vinclozolin-13C3,D3 must be segregated from all other waste streams.

• Radioactive vs. Non-Radioactive: All materials contaminated with Vinclozolin-13C3,D3, including unused product, solutions, contaminated personal protective equipment (PPE), and labware (e.g., pipette tips, vials), must be treated as radioactive waste.

• Isotope Specificity: Do not mix waste containing Tritium (³H) with waste from other radioactive isotopes.

• Physical State: Separate liquid waste from solid waste into designated and compatible containers.

Step 2: Waste Collection and Labeling

Proper containment and labeling are critical for safe storage and subsequent disposal.

• Container Selection:

  • Solid Waste: Use a designated, durable, and sealable container clearly marked for "Tritium (³H) Solid Waste."

  • Liquid Waste: Use a non-reactive, leak-proof container (e.g., a designated carboy). This primary container must be placed within a larger, shatter-resistant secondary container to prevent spills.

• Labeling:

  • All waste containers must be clearly and indelibly labeled with the words "CAUTION: RADIOACTIVE MATERIAL."

  • The label must also include:

    • The isotope: Tritium (³H)

    • The chemical name: Vinclozolin-13C3,D3

    • An estimate of the activity (in Curies or Becquerels).

    • The date the waste was first added.

    • The name of the principal investigator or laboratory contact.

Step 3: Storage in the Laboratory

Accumulated waste must be stored safely within the laboratory pending pickup by the institution's Environmental Health & Safety (EH&S) department or Radiation Safety Officer (RSO).

• Store waste containers in a designated and secured area away from general laboratory traffic.

• Ensure the storage area is clearly marked with the radiation warning symbol.

• Maintain an accurate inventory of the accumulated radioactive waste, detailing the contents and activity in each container.

Step 4: Arranging for Disposal

Laboratory personnel are not authorized to dispose of radioactive waste directly.

• Once a waste container is full, or on a regular schedule as determined by your institution, contact your EH&S or RSO to arrange for a waste pickup.

• Provide them with a completed radioactive waste disposal form, which typically includes details about the isotope, activity, chemical composition, and volume.

Quantitative Data for Tritium (³H) Waste

The following table provides key quantitative data relevant to the handling and disposal of Tritium. Specific disposal limits are institution-dependent and must be confirmed with your EH&S or RSO.

Parameter	Value	Citation
Half-life of Tritium (³H)	12.32 years	[1][3]
Radiation Type	Beta (β⁻)	[2][4]
Maximum Beta Energy	18.6 keV	[4]
Annual Limit on Intake (Ingestion)	80,000 µCi	[4]
Annual Limit on Intake (Inhalation)	80,000 µCi	[4]

Experimental Protocols

This document provides operational guidance for disposal. For experimental protocols involving the use of Vinclozolin-13C3,D3, researchers must develop a specific Standard Operating Procedure (SOP) that includes a detailed waste disposal plan in accordance with their institution's policies and regulatory requirements. This SOP should be reviewed and approved by the institution's EH&S or RSO prior to the commencement of any work.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of Vinclozolin-13C3,D3 waste.

References

• 1. Tritium - Wikipedia [en.wikipedia.org]
• 2. moravek.com [moravek.com]
• 3. Tritium | Radioactive, Hydrogen, Decay | Britannica [britannica.com]
• 4. Tritium – USC Environmental Health & Safety [ehs.usc.edu]

Essential Safety and Logistical Information for Handling Vinclozolin-13C3,D3

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of Vinclozolin-13C3,D3. Adherence to these procedures is critical to ensure personal safety and regulatory compliance in the laboratory environment.

Vinclozolin is a fungicide that is practically nontoxic in acute animal studies; however, it is a moderate skin and eye irritant.[1] It may cause sensitization by skin contact, is suspected of causing cancer, and may damage fertility or the unborn child.[2] The isotopically labeled Vinclozolin-13C3,D3 should be handled with the same precautions as the unlabeled compound.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to prevent exposure. The following table summarizes the required PPE for handling Vinclozolin-13C3,D3.

PPE Category	Item	Specifications and Remarks
Hand Protection	Chemical-resistant gloves	Wear PVC or other suitable chemical-resistant gloves.[3] For prolonged or frequently repeated contact, a glove with a protection class of 5 or higher (breakthrough time > 240 minutes) is recommended.[3] For brief contact, a glove with a protection class of 3 or higher (breakthrough time > 60 minutes) is recommended.[3] Always wash the outside of gloves before removing them.[4]
Eye Protection	Safety glasses with side shields or chemical goggles	Safety glasses with side shields are a minimum requirement.[3] Chemical goggles should be worn when there is a risk of splashing.[3][5] Contact lenses should not be worn as they can absorb and concentrate irritants.[3]
Body Protection	Laboratory coat or overalls	A lab coat or overalls should be worn to protect street clothing.[3] A PVC apron may be necessary for tasks with a high risk of splashing.[3]
Respiratory Protection	Dust respirator	A respirator may be necessary when engineering and administrative controls do not adequately prevent exposure to dust, especially during the handling of the solid form.[3] The type of respirator should be selected based on a professional risk assessment.[3]
Foot Protection	Safety footwear or gumboots	Closed-toe shoes are a minimum requirement. Safety footwear or rubber gumboots are recommended, especially when handling larger quantities or in case of a spill.[3]

Operational Plan for Handling

A systematic approach to handling Vinclozolin-13C3,D3 will minimize the risk of exposure. The following workflow outlines the key steps from preparation to post-handling procedures.

References

• 1. EXTOXNET PIP - VINCLOZOLIN [extoxnet.orst.edu]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. picol.cahnrs.wsu.edu [picol.cahnrs.wsu.edu]
• 5. Personal Protective Equipment for Working With Pesticides | MU Extension [extension.missouri.edu]